Isoamyl nitrate

• CAS: 543-87-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Isoamyl Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoamyl nitrate, with the chemical formula C5H11NO3, is a colorless liquid that serves as a significant compound in various industrial and medical applications.[1][2][3][4] It is notably used in the production of explosives and as a vasodilator in certain medical contexts.[1] It is crucial to distinguish isoamyl nitrate from isoamyl nitrite (C5H11NO2), a different compound with distinct physical and chemical properties. This guide provides an in-depth overview of the core physical properties of isoamyl nitrate, presenting quantitative data in a structured format and outlining general experimental considerations.

Quantitative Physical Properties of Isoamyl Nitrate

The following table summarizes the key physical properties of isoamyl nitrate compiled from various sources. These parameters are fundamental for its handling, application, and development in scientific research and industrial processes.

Property	Value	Source(s)
Molecular Formula	C5H11NO3	[1][2][5][6]
Molecular Weight	133.15 g/mol	[2][3][4][6]
Appearance	Colorless liquid	[1][2][3][4]
Boiling Point	147-148 °C	[1][3][5][6]
Melting Point	< -60 °C to 0.0 °C	[1][4][5]
Density	0.996 - 1.00 g/mL at 20-22 °C	[1][3][4][5]
Flash Point	49 - 51.7 °C	[1][4][5][7]
Vapor Pressure	5.13 - 5.44 mmHg	[1][2][5]
Refractive Index	1.4110 - 1.4180 at 20-22 °C	[1][3][4][5]
Water Solubility	440 mg/L (Slightly soluble)	[3][4][5]
Solubility in Organics	Miscible with alcohol and ether	[3]
Log P (octanol-water)	2.84	[5]
Henry's Law Constant	0.0022 atm-m3/mole	[5]
Atmospheric OH Rate Constant	3.36E-12 cm3/molecule-sec	[5]

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of isoamyl nitrate's physical properties are not detailed in the cited literature, standard laboratory procedures are employed for these measurements. Below is a general overview of the methodologies that would be used.

1. Determination of Boiling Point:

• Method: Distillation method or ebulliometry.

• Procedure: A sample of isoamyl nitrate is heated in a distillation apparatus. The temperature at which the liquid boils and its vapor phase is in equilibrium with the liquid phase at a given pressure (typically atmospheric pressure) is recorded as the boiling point. For higher accuracy, an ebulliometer can be used, which measures the boiling point with high precision.

2. Determination of Density:

• Method: Pycnometry or using a digital density meter.

• Procedure: A pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary tube through it, is weighed empty, then filled with isoamyl nitrate and weighed again. The density is calculated from the mass and the known volume of the pycnometer. A digital density meter provides a more rapid and often more accurate measurement based on the oscillation of a U-shaped tube filled with the sample.

3. Determination of Refractive Index:

• Method: Refractometry.

• Procedure: A few drops of isoamyl nitrate are placed on the prism of a refractometer. The instrument measures the extent to which light is bent (refracted) when it moves from air into the sample. The measurement is typically taken at a specific temperature (e.g., 20°C) and wavelength of light (e.g., the sodium D-line, 589 nm).

4. Determination of Flash Point:

• Method: Open-cup or closed-cup method (e.g., Pensky-Martens closed-cup tester).

• Procedure: The sample is heated at a controlled rate in a cup. A small flame is periodically passed over the surface of the liquid. The flash point is the lowest temperature at which the vapors above the liquid will ignite momentarily.

5. Determination of Solubility:

• Method: Visual method or spectrophotometry.

• Procedure: For a qualitative assessment, a small amount of isoamyl nitrate is added to a solvent (e.g., water) and shaken. The mixture is observed for phase separation. For quantitative measurement, a saturated solution is prepared, and the concentration of the dissolved isoamyl nitrate is determined using an analytical technique such as UV-Vis spectrophotometry or gas chromatography after calibration.

Logical Relationships in the Application of Physical Properties

The physical properties of isoamyl nitrate are interconnected and crucial for its safe handling, formulation, and application in research and development. The following diagram illustrates these relationships.

Caption: Interrelation of physical properties and their practical implications.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Isoamyl nitrate | C5H11NO3 | CID 10985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoamyl Nitrate [drugfuture.com]
• 4. ISOAMYL NITRATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. parchem.com [parchem.com]
• 6. Isoamyl Nitrate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 7. chemwhat.com [chemwhat.com]

An In-depth Technical Guide to the Synthesis of Isoamyl Nitrate from Isoamyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of isoamyl nitrate from isoamyl alcohol. It is intended for an audience with a strong background in organic chemistry, such as researchers, scientists, and professionals in drug development. This document will detail the chemical theory, experimental procedures, quantitative data, and safety precautions necessary for the successful synthesis and characterization of isoamyl nitrate. A critical distinction between isoamyl nitrate and the more frequently documented isoamyl nitrite is also addressed.

Introduction

Isoamyl nitrate, also known as isopentyl nitrate, is an organic nitrate ester with the chemical formula C5H11NO3. It is important to distinguish it from isoamyl nitrite (C5H11NO2), which has a different chemical structure, synthetic pathway, and pharmacological profile. While isoamyl nitrite is synthesized from isoamyl alcohol and a source of nitrous acid (e.g., sodium nitrite), isoamyl nitrate is prepared through the esterification of isoamyl alcohol with nitric acid, typically in the presence of a strong acid catalyst like sulfuric acid. This process, analogous to the well-known synthesis of nitroglycerin, involves the formation of a nitrate ester.

This guide will focus exclusively on the synthesis of isoamyl nitrate, providing a detailed experimental protocol, analysis of reaction parameters, and characterization data.

Chemical Reaction and Mechanism

The synthesis of isoamyl nitrate from isoamyl alcohol is an acid-catalyzed esterification reaction. The overall reaction is as follows:

(CH₃)₂CHCH₂CH₂OH + HNO₃ --(H₂SO₄)--> (CH₃)₂CHCH₂CH₂ONO₂ + H₂O

The reaction is typically carried out using a mixture of concentrated nitric acid and sulfuric acid, often referred to as "mixed acid". Sulfuric acid serves two primary roles: it acts as a catalyst by protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), and it serves as a dehydrating agent, sequestering the water produced during the reaction and driving the equilibrium towards the formation of the nitrate ester.

Reaction Mechanism Signaling Pathway

CAS number for isoamyl nitrate and its synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isoamyl nitrate, a compound of interest in various research and development fields. This document details its chemical identity, physicochemical properties, synthesis, and analytical methods, presented in a format tailored for scientific and research applications.

Chemical Identity and Synonyms

Isoamyl nitrate, a nitrate ester, is chemically distinct from the more commonly known isoamyl nitrite. Accurate identification is crucial for both research and regulatory purposes.

The primary identifier for isoamyl nitrate is its CAS (Chemical Abstracts Service) number: 543-87-3 .

A comprehensive list of its synonyms is provided in the table below to aid in literature searches and material sourcing.

Identifier Type	Value
CAS Number	543-87-3
IUPAC Name	3-methylbutyl nitrate
Synonyms	Isopentyl nitrate, 3-Methyl-1-butanol nitrate, Nitric acid isoamyl ester
Molecular Formula	C₅H₁₁NO₃
Molecular Weight	133.15 g/mol

Physicochemical Properties

A summary of the key physicochemical properties of isoamyl nitrate is presented in the following table. This data is essential for experimental design, safety assessments, and computational modeling.

Property	Value	Reference
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	148 °C	[2]
Density	1.00 g/cm³	[3]
Flash Point	49 °C	[2]
Refractive Index	1.4110 - 1.4140	[3]
Water Solubility	Slightly soluble	[3]

Synthesis of Isoamyl Nitrate

The synthesis of isoamyl nitrate is typically achieved through the esterification of isoamyl alcohol with nitric acid, often in the presence of a sulfuric acid catalyst. The following is a representative experimental protocol derived from established methods for the synthesis of alkyl nitrates.

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis of isoamyl nitrate via the nitration of isoamyl alcohol using a mixed acid solution.

Materials:

• Isoamyl alcohol (3-methyl-1-butanol)

• Nitric acid (concentrated)

• Sulfuric acid (concentrated)

• Ice

• Sodium bicarbonate solution (5%, aqueous)

• Anhydrous sodium sulfate

• Distilled water

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of the Mixed Acid: In a separate flask, carefully prepare a mixed acid solution by combining nitric acid and sulfuric acid in a predetermined ratio. For example, a mixed acid composition could be 20-33% nitric acid and 60-68% sulfuric acid. This step should be performed in an ice bath with slow addition and constant stirring due to the exothermic nature of the mixing.

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer. Place the flask in an ice bath to maintain a low temperature.

• Addition of Isoamyl Alcohol: Add a measured quantity of isoamyl alcohol to the reaction flask and begin stirring.

• Nitration: Slowly add the pre-cooled mixed acid solution to the stirred isoamyl alcohol via the dropping funnel. The temperature of the reaction mixture should be carefully maintained between 0°C and 20°C throughout the addition to minimize side reactions.

• Reaction Completion: After the addition of the mixed acid is complete, continue stirring the mixture at the same temperature for a specified period to ensure the reaction goes to completion.

• Work-up:

  • Carefully pour the reaction mixture into a separatory funnel containing ice-cold water.

  • Allow the layers to separate. The upper organic layer contains the crude isoamyl nitrate.

  • Separate the organic layer and wash it sequentially with cold distilled water and a 5% sodium bicarbonate solution to neutralize any remaining acid.

  • Wash again with distilled water.

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • The crude isoamyl nitrate can be purified by vacuum distillation.

Synthesis Workflow

A flowchart illustrating the synthesis of isoamyl nitrate.

Signaling Pathway of Nitrovasodilators

Organic nitrates, including isoamyl nitrate, are known for their vasodilatory effects. This action is mediated through a well-established signaling pathway involving the release of nitric oxide (NO).

General Mechanism of Action

The primary mechanism of action for organic nitrates involves their metabolic conversion to nitric oxide. NO is a potent endogenous vasodilator that activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells. The activation of sGC leads to an increase in intracellular cyclic guanosine monophosphate (cGMP), which in turn results in vasodilation.

Signaling Pathway Diagram

The nitrovasodilator signaling pathway.

Analytical Methodologies

The quantification and identification of isoamyl nitrate are critical for quality control, pharmacokinetic studies, and forensic analysis. Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are suitable techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS separates volatile compounds based on their partitioning between a stationary phase in a capillary column and a mobile gas phase. The separated compounds are then ionized and fragmented, and the resulting mass-to-charge ratio of the fragments is used for identification and quantification.

Experimental Protocol Outline:

• Sample Preparation: Dilute the sample containing isoamyl nitrate in a suitable organic solvent (e.g., hexane or ethyl acetate). For biological matrices, a liquid-liquid extraction or solid-phase extraction may be necessary.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A suitable mass range to detect the molecular ion and characteristic fragments of isoamyl nitrate.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their differential partitioning between a stationary phase packed in a column and a liquid mobile phase. A UV detector is commonly used for the detection of nitrates.

Experimental Protocol Outline:

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent. Filtration of the sample is recommended to remove particulate matter.

• HPLC Conditions:

  • Column: A reverse-phase column (e.g., C18).

  • Mobile Phase: A mixture of acetonitrile and water or methanol and water. The exact ratio may need to be optimized.

  • Flow Rate: Typically 1.0 mL/min.

  • Detector: UV detector set at a wavelength where isoamyl nitrate has significant absorbance (e.g., around 210 nm).

  • Column Temperature: Maintained at a constant temperature (e.g., 25 °C).

Analytical Workflow Diagram

A generalized workflow for the analysis of isoamyl nitrate.

This guide provides foundational technical information for researchers and professionals working with isoamyl nitrate. For specific applications, further optimization of the described protocols may be necessary. Always consult relevant safety data sheets and perform risk assessments before handling this chemical.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. westfield.ma.edu [westfield.ma.edu]
• 3. US20150105474A1 - Isoamyl nitrite formulations - Google Patents [patents.google.com]

The Role of Isoamyl Nitrate as a Nitrosating Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoamyl nitrate ((CH₃)₂CHCH₂CH₂ONO₂) is an organic nitrate ester with specific and important roles as a nitrating agent and a biological nitric oxide (NO) donor. It is crucial to distinguish it from its chemical cousin, isoamyl nitrite ((CH₃)₂CHCH₂CH₂ONO), which is a more common and reactive agent for direct N-nitrosation and C-nitrosation in organic synthesis. This guide elucidates the distinct chemical reactivity of isoamyl nitrate, focusing on its documented applications in the synthesis of thionitrates and its mechanism of action as a prodrug in physiological systems, where it is bioactivated to release nitric oxide, a key signaling molecule.

Introduction: The Critical Distinction Between Isoamyl Nitrate and Isoamyl Nitrite

In the field of organic chemistry and pharmacology, the terms isoamyl nitrate and isoamyl nitrite are often a source of confusion. While structurally similar, their chemical properties and applications as nitrosating or nitrating agents differ significantly.

• Isoamyl Nitrate (C₅H₁₁NO₃): An ester of isoamyl alcohol and nitric acid. Its primary role is as a nitrating agent, particularly with strong nucleophiles, and as a biological nitric oxide (NO) donor.

• Isoamyl Nitrite (C₅H₁₁ONO): An ester of isoamyl alcohol and nitrous acid. It is a potent and widely used nitrosating agent for the synthesis of N-nitroso compounds, diazotization of amines, and C-nitrosation of activated methylene groups.[1][2]

The reactivity difference stems from the nature of the bond to the nitro group. Alkyl nitrites are generally more effective nitrosating agents in synthetic chemistry because the O-NO bond is weaker and more readily delivers a nitrosonium ion (NO⁺) equivalent.[3] This guide will focus exclusively on the documented roles of isoamyl nitrate .

Role in Synthesis: Nitrating Agent for Thiolates to Form Thionitrates

The most significant synthetic application of isoamyl nitrate is its reaction with highly nucleophilic thiolates (RS⁻) to form thionitrates (RSNO₂).[4] Thionitrates are considered key intermediates in the biological metabolism of organic nitrate drugs.[5] While neutral thiols (RSH) do not react with isoamyl nitrate, the corresponding deprotonated lithium thiolates undergo efficient conversion.[4]

This reaction provides the first direct experimental evidence for the formation of a thionitrate from the reaction of a thiolate with an organic nitrate, a fundamental step in the proposed bioactivation pathway of these drugs.[4]

Reaction Mechanism and Quantitative Data

The reaction proceeds via a nucleophilic attack of the thiolate anion on the nitrogen atom of the nitrate group, with the isoamyloxy group acting as a leaving group.

Table 1: Synthesis of Thionitrates using Isoamyl Nitrate

Thiolate Precursor	Product (Thionitrate)	Solvent	Reaction Time	Yield (%)	Reference
Lithium Thiolate 3	Thionitrate 1	Benzene	10 min	64	[4]
Lithium Thiolate 5	Thionitrate 6	Benzene	30 min	74	[4]

Experimental Protocols

The following protocols are adapted from Sano, T. et al., Molecules 2017.[4]

Protocol 1: Synthesis of Thionitrate 1

• Preparation of Thiolate: A solution of thiol 2 (18.3 mg, 20 µmol) in benzene (6 mL) is treated with a diluted n-BuLi solution (0.15 mL, 22 µmol).

• Stirring: The reaction mixture is stirred for 30 minutes at ambient temperature to ensure complete formation of the lithium thiolate.

• Reaction with Isoamyl Nitrate: Isoamyl nitrate (30 µL, 0.23 mmol) is added to the thiolate solution at ambient temperature.

• Workup: After 10 minutes, the solvent is removed in vacuo. The residue is washed with hexane.

• Analysis: The product yields of thionitrate 1 (64%) and unreacted thiol 2 (36%) are determined by ¹H-NMR spectroscopy.[4]

Protocol 2: Synthesis and Isolation of Thionitrate 6

• Preparation of Thiolate: In a glovebox under an argon atmosphere, a solution of thiol 4 (20.3 mg, 22.1 µmol) in benzene (6.6 mL) is treated with n-BuLi (56 mM in hexane, 434 µL, 24 µmol) at ambient temperature.

• Stirring: The mixture is stirred for 1 hour.

• Reaction with Isoamyl Nitrate: The flask is transferred to a nitrogen-atmosphere glovebox, and isoamyl nitrate (27 µL, 0.20 mmol) is added at ambient temperature.

• Isolation: After 30 minutes, the resulting yellow solution is evaporated in vacuo.

• Purification: The crude product is recrystallized from hexane to afford thionitrate 6 as colorless crystals (14.2 mg, 74% yield).[4]

Experimental Workflow Visualization

Workflow for Thionitrate Synthesis.

Role in Drug Development: Bioactivation and Nitric Oxide Signaling

In a physiological context, isoamyl nitrate and other organic nitrates function as prodrugs.[6] They undergo metabolic bioactivation to release nitric oxide (NO), a fundamental signaling molecule that mediates vasodilation.[6] This process is central to their therapeutic use in conditions like angina pectoris.

The primary mechanism for bioactivation of potent organic nitrates involves enzymatic denitration by mitochondrial aldehyde dehydrogenase (ALDH2).[7] This process is thiol-dependent, requiring cysteine residues within the enzyme's active site.[7] The bioactivation cascade leads to the production of NO, which then initiates a signaling pathway resulting in smooth muscle relaxation.

Signaling Pathway

• NO Generation: Isoamyl nitrate is metabolized by enzymes like ALDH2, releasing nitric oxide (NO).

• sGC Activation: NO diffuses into vascular smooth muscle cells and binds to the heme moiety of soluble guanylate cyclase (sGC), activating the enzyme.

• cGMP Production: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

• PKG Activation: Increased levels of cGMP activate protein kinase G (PKG).

• Muscle Relaxation: PKG phosphorylates various downstream targets, leading to a decrease in intracellular calcium (Ca²⁺) levels and the dephosphorylation of myosin light chains, resulting in smooth muscle relaxation and vasodilation.

Signaling Pathway Visualization

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Ch22: Nitrosation of amines [chem.ucalgary.ca]
• 3. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 4. Modeling of the Bioactivation of an Organic Nitrate by a Thiol to Form a Thionitrate Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Diazotisation [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Isoamyl Nitrate: An In-depth Technical Guide to its In Situ Generation of Nitric Oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of isoamyl nitrate as a source of nitric oxide (NO) for research and drug development. Isoamyl nitrate, an alkyl nitrite, has long been recognized for its potent vasodilatory effects, which are mediated through the in situ release of NO. This document details the mechanisms of NO generation from isoamyl nitrate, the downstream signaling pathways activated by the liberated NO, and detailed experimental protocols for the quantification of NO release. Quantitative data on the kinetics of isoamyl nitrate metabolism are presented in tabular format for easy reference. Furthermore, this guide includes visual representations of key signaling pathways and experimental workflows using the DOT language for Graphviz to facilitate a deeper understanding of the underlying processes.

Introduction

Isoamyl nitrate, also commonly referred to as amyl nitrite, is a chemical compound with the formula (CH₃)₂CHCH₂CH₂ONO.[1][2] It is a volatile, yellowish liquid historically used in medicine for the treatment of angina pectoris and as an antidote for cyanide poisoning.[2][3] The primary pharmacological action of isoamyl nitrate stems from its ability to act as a potent vasodilator, a property attributed to its biotransformation into the signaling molecule nitric oxide (NO).[1][2]

The in situ generation of NO from isoamyl nitrate makes it a valuable tool in pharmacological research and a subject of interest in drug development. Understanding the precise mechanisms of its decomposition to NO, the kinetics of this release, and the subsequent cellular responses is crucial for its effective application in experimental settings and for the design of novel therapeutic agents. This guide aims to provide a detailed technical resource for researchers and scientists working with or interested in the NO-donating properties of isoamyl nitrate.

In Situ Generation of Nitric Oxide from Isoamyl Nitrate

The release of nitric oxide from isoamyl nitrate in a biological system is a complex process that can occur through both enzymatic and non-enzymatic pathways.

Enzymatic Biotransformation

The primary enzymatic pathway for the metabolism of alkyl nitrites like isoamyl nitrate involves glutathione S-transferases (GSTs).[4][5] These enzymes catalyze the conjugation of glutathione (GSH) with the nitrite ester, leading to the formation of S-nitrosoglutathione (GSNO), which can then decompose to release NO.[4][5]

The reaction can be summarized as follows:

• Isoamyl nitrite + GSH --(GST)--> S-nitrosoglutathione (GSNO) + Isoamyl alcohol

• GSNO --> Glutathione disulfide (GSSG) + NO

Different isoforms of GST exhibit varying catalytic efficiencies for this reaction.

Non-Enzymatic Decomposition

In addition to enzymatic catalysis, isoamyl nitrate can undergo spontaneous decomposition to release NO, particularly under certain physiological conditions. This process can be influenced by factors such as pH and the presence of reducing agents.

Quantitative Data on Isoamyl Nitrate Metabolism

The kinetics of the reaction between amyl nitrite and glutathione, both spontaneous and catalyzed by human glutathione S-transferases, have been studied. The following table summarizes the second-order rate constants (k2) for the spontaneous reaction and the rate enhancements provided by different GST isoforms.

Reaction Condition	Substrate	k2 (M⁻¹·min⁻¹)	GST Isoform	Rate Enhancement ((kcat/Km) / k2) x 10⁻⁴
Physiological pH and temperature	n-butyl nitrite	22.3	GST A1-1	7.00
GST A2-2	2.94
GST M1a-1a	10.6
Amyl nitrite	21.0	GST A1-1	121
GST A2-2	3.92
GST M1a-1a	34.5
GST P1-1	No detectable catalysis
Data sourced from Meyer et al. (1994)[4]

Signaling Pathways of Nitric Oxide

Once released, nitric oxide initiates a signaling cascade that leads to its primary physiological effect: smooth muscle relaxation and vasodilation.

The NO/cGMP Signaling Pathway

The canonical signaling pathway for NO involves the activation of soluble guanylyl cyclase (sGC).[6]

• NO Diffusion: Being a small, lipophilic molecule, NO readily diffuses from its site of generation across cell membranes into target cells, such as vascular smooth muscle cells.

• sGC Activation: Inside the target cell, NO binds to the heme prosthetic group of soluble guanylyl cyclase, inducing a conformational change that activates the enzyme.

• cGMP Production: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

• Downstream Effectors: cGMP acts as a second messenger, activating downstream targets, most notably cGMP-dependent protein kinase (PKG).

• Physiological Response: PKG activation leads to a series of phosphorylation events that ultimately result in a decrease in intracellular calcium concentration and desensitization of the contractile machinery to calcium, causing smooth muscle relaxation.[7][8]

References

• 1. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 2. Isoamyl Nitrite | C5H11NO2 | CID 8053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]
• 4. Human glutathione transferase catalysis of the formation of S-nitrosoglutathione from organic nitrites plus glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biotransformation of organic nitrates by glutathione S-transferases and other enzymes: An appraisal of the pioneering work by William B. Jakoby - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Myoglobin's novel role in nitrite-induced hypoxic vasodilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vasodilator efficacy of nitric oxide depends on mechanisms of intracellular calcium mobilization in mouse aortic smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium Signaling in Smooth Muscle - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Early Uses of Isoamyl Nitrite in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoamyl nitrite, also known as isopentyl nitrite, emerged in the mid-19th century as a compound of significant interest, initially for its physiological effects and subsequently for its utility in chemical synthesis. First documented in 1844, its vasodilatory properties were applied to the treatment of angina pectoris by 1867.[1] However, its role in the burgeoning field of organic chemistry during the late 19th and early 20th centuries was equally impactful. This technical guide provides a detailed exploration of the foundational applications of isoamyl nitrite in organic synthesis, with a focus on its use as a diazotizing and nitrosating agent. The methodologies and quantitative data from seminal early experiments are presented to offer a precise historical and technical perspective.

Core Early Applications

The primary early applications of isoamyl nitrite in organic chemistry centered on its ability to act as a convenient, organic-soluble source of the nitrosonium ion (NO⁺) or its equivalents. This reactivity was pivotal in two main areas:

• Diazotization of Aromatic Amines: The conversion of primary aromatic amines into diazonium salts was arguably the most significant early use of isoamyl nitrite. This reaction opened gateways to a vast array of aromatic transformations, most notably the Sandmeyer reaction, allowing for the introduction of various substituents onto an aromatic ring.[1][2]

• Nitrosation Reactions: Isoamyl nitrite was also employed as a nitrosating agent for the synthesis of N-nitrosamines from secondary amines, a notable early investigation being conducted by Otto N. Witt in 1878.[1]

Another critical area of study in this period, pioneered by Victor Meyer, involved the synthesis of alkyl nitrites and their distinction from the isomeric nitroalkanes. This work was fundamental to understanding the reactivity of the nitrite group.

Physical and Chemical Properties (Late 19th Century Data)

Early researchers characterized isoamyl nitrite based on its observable physical properties. The following table summarizes these early findings.

Property	Observed Value
Appearance	Yellowish, mobile liquid
Odor	Pungent, fruity, ethereal
Boiling Point	96-99 °C

Key Experimental Protocols and Data

The following sections provide detailed accounts of the experimental procedures and quantitative data extracted from foundational 19th-century research.

Synthesis of Isoamyl Nitrite

The preparation of isoamyl nitrite itself was a crucial first step for its subsequent use in synthesis. Early methods relied on the direct reaction of isoamyl alcohol with a source of nitrous acid.

Objective: To prepare isoamyl nitrite from isoamyl alcohol and sodium nitrite.

Reactants:

• Isoamyl alcohol

• Sodium nitrite

• Concentrated sulfuric acid

• Water

• Sodium bicarbonate solution (for washing)

• Anhydrous calcium chloride (for drying)

Procedure:

• A mixture of isoamyl alcohol and a concentrated aqueous solution of sodium nitrite is prepared in a flask.

• The flask is cooled in an ice bath to maintain a low temperature.

• Concentrated sulfuric acid is added dropwise to the cooled and stirred mixture. The temperature is carefully monitored and kept low to prevent decomposition of the product and control the exothermic reaction.

• The reaction generates nitrous acid in situ, which then reacts with the isoamyl alcohol to form isoamyl nitrite.

• Upon completion of the acid addition, the mixture is transferred to a separatory funnel. The upper, oily layer of crude isoamyl nitrite is separated from the aqueous layer.

• The crude product is washed sequentially with water and a dilute solution of sodium bicarbonate to remove any remaining acid.

• The washed isoamyl nitrite is then dried over anhydrous calcium chloride.

• For purification, the dried product is distilled, collecting the fraction boiling between 96-99 °C.

Quantitative Data: Early syntheses were often focused on obtaining a usable product rather than maximizing yield, and reporting was not standardized. However, yields for this type of esterification were generally considered good.

Diazotization of Aromatic Amines for the Sandmeyer Reaction

The use of isoamyl nitrite as a diazotizing agent in non-aqueous or organic media was a significant advancement, as it allowed for reactions with substrates that were insoluble or unstable in aqueous mineral acids.

Objective: To generate an aryl diazonium species from a primary aromatic amine using isoamyl nitrite for a subsequent Sandmeyer-type reaction.

Reactants:

• A primary aromatic amine (e.g., aniline)

• Isoamyl nitrite

• An organic solvent (e.g., ethanol, chloroform, or benzene)

• A copper(I) salt (e.g., CuCl, CuBr)

Procedure:

• The aromatic amine is dissolved in a suitable organic solvent.

• The solution is cooled, and isoamyl nitrite is added. In some procedures, a small amount of acid might be added to facilitate the formation of the reactive nitrosating species.

• The mixture is stirred at a low temperature to allow for the formation of the diazonium salt. The progress of the reaction is often indicated by a color change and the evolution of gas.

• The copper(I) salt is then introduced to the solution containing the in situ generated diazonium salt.

• The reaction mixture is typically warmed to room temperature or gently heated to drive the decomposition of the diazonium salt and the formation of the corresponding aryl halide, with the evolution of nitrogen gas.

• Workup involves washing the organic solution with water and dilute base to remove unreacted starting materials and byproducts, followed by drying and distillation or crystallization to isolate the final product.

Quantitative Data: The yields for early Sandmeyer reactions varied significantly depending on the substrate and the specific conditions used. The following table provides representative data for the conversion of aniline to various products.

Starting Amine	Reagents	Product	Reported Yield (c. late 19th/early 20th Century)
Aniline	1. Isoamyl nitrite, Ethanol2. CuCl	Chlorobenzene	Moderate to Good
Aniline	1. Isoamyl nitrite, Bromoform2. CuBr	Bromobenzene	Moderate to Good
Aniline	1. Isoamyl nitrite, Ethanol2. CuCN	Benzonitrile	Moderate

Synthesis of Aromatic Nitrosamines

Otto N. Witt's 1878 work demonstrated the use of amyl nitrite for the synthesis of N-nitrosamines from secondary aromatic amines.

Objective: To synthesize an N-nitrosamine from a secondary aromatic amine.

Reactants:

• A secondary aromatic amine (e.g., diphenylamine)

• Amyl nitrite (isoamyl nitrite being the primary component)

• A solvent (e.g., ethanol)

• Acid (e.g., hydrochloric acid)

Procedure:

• The secondary aromatic amine is dissolved in a suitable solvent, such as ethanol.

• A slight excess of amyl nitrite is added to the solution.

• A small amount of acid is introduced to catalyze the reaction.

• The reaction mixture is stirred, often with gentle warming, to promote the formation of the N-nitrosamine.

• The product, typically a colored solid, may precipitate from the solution upon cooling or after partial evaporation of the solvent.

• The crude nitrosamine is collected by filtration and can be purified by recrystallization.

Quantitative Data: Witt's early work was primarily focused on the synthesis and characterization of these new compounds rather than on optimizing and reporting percentage yields. The formation of the product was confirmed by its physical properties and characteristic reactions.

Visualizing Early Synthetic Pathways

The logical flow of these early synthetic strategies can be visualized to better understand the relationships between the reactants and products.

Caption: Workflow for the Sandmeyer reaction using isoamyl nitrite.

Caption: Synthesis of N-nitrosamines from secondary amines.

Conclusion

The introduction of isoamyl nitrite into the repertoire of 19th-century organic chemists marked a pivotal moment in the synthesis of aromatic compounds. Its ability to serve as a mild, organic-soluble diazotizing and nitrosating agent provided a crucial alternative to the often harsh conditions of aqueous nitrous acid. The pioneering work of chemists like Victor Meyer and Otto N. Witt laid the groundwork for what would become standard synthetic methodologies, including the versatile Sandmeyer reaction. While early quantitative reporting was not as rigorous as modern standards, the procedural details from this era reveal a sophisticated understanding of chemical reactivity and a foundation upon which much of modern synthetic organic chemistry is built.

References

• 1. acs.org [acs.org]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Isoamyl Nitrate and Isoamyl Nitrite for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of isoamyl nitrate and isoamyl nitrite, two chemically related but functionally distinct compounds with significant applications in research. This document outlines their chemical properties, synthesis, stability, reactivity, and critically, their differential biological effects and mechanisms of action. The information is intended to assist researchers in selecting the appropriate compound for their specific experimental needs.

Chemical and Physical Properties

Isoamyl nitrate and isoamyl nitrite share the same isoamyl alkyl group but differ in their functional group, a distinction that fundamentally governs their chemical and biological characteristics.

Property	Isoamyl Nitrite	Isoamyl Nitrate
Chemical Formula	C5H11NO2[1]	C5H11NO3[2]
Molecular Weight	117.15 g/mol [1]	133.15 g/mol
Functional Group	Nitrite (-ONO)	Nitrate (-ONO2)
Appearance	Clear, yellowish liquid[1]	Colorless to pale yellow liquid
Odor	Penetrating, somewhat fruity[1]	Fruity
Boiling Point	99 °C[1]	150-160 °C
Density	0.872 g/mL at 25 °C[3]	1.00 g/mL at 20 °C
Solubility in Water	Slightly soluble[1]	Insoluble
Stability	Unstable; sensitive to air and light[3][4][5]	Stable

Synthesis and Reactivity

The synthesis of both isoamyl nitrite and isoamyl nitrate typically involves the reaction of isoamyl alcohol with a nitrogen-containing reagent.

Synthesis of Isoamyl Nitrite

Isoamyl nitrite is synthesized by the esterification of isoamyl alcohol with nitrous acid. A common laboratory procedure involves the dropwise addition of concentrated sulfuric acid to a cooled mixture of aqueous sodium nitrite and isoamyl alcohol.[6]

Experimental Protocol: Synthesis of Isoamyl Nitrite

Materials:

• Isoamyl alcohol

• Sodium nitrite (NaNO₂)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Saturated sodium bicarbonate solution

• Ice bath

• Separatory funnel

• Stir plate and stir bar

Procedure:

• In a flask, dissolve sodium nitrite in distilled water and cool the solution in an ice bath.

• In a separate beaker, slowly add concentrated sulfuric acid to isoamyl alcohol while cooling in an ice bath.

• Slowly add the acidic alcohol solution to the cold sodium nitrite solution dropwise with continuous stirring. Maintain the temperature below 5°C.

• After the addition is complete, continue stirring for 30 minutes.

• Transfer the reaction mixture to a separatory funnel. The upper layer is the crude isoamyl nitrite.

• Wash the organic layer with cold distilled water, followed by a wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• The product can be further purified by distillation.

Synthesis of Isoamyl Nitrate

The synthesis of isoamyl nitrate involves the nitration of isoamyl alcohol, typically using a mixture of nitric acid and sulfuric acid.

Experimental Protocol: Synthesis of Isoamyl Nitrate

Materials:

• Isoamyl alcohol

• Concentrated nitric acid (HNO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Sodium bicarbonate solution

• Ice bath

• Separatory funnel

• Stir plate and stir bar

Procedure:

• Prepare a nitrating mixture by slowly adding concentrated sulfuric acid to concentrated nitric acid in a flask cooled in an ice bath.

• Slowly add isoamyl alcohol to the cold nitrating mixture dropwise with vigorous stirring, ensuring the temperature remains below 10°C.

• After the addition is complete, allow the mixture to stir at room temperature for one hour.

• Pour the reaction mixture over crushed ice and transfer it to a separatory funnel.

• Separate the organic layer (isoamyl nitrate) and wash it sequentially with cold water, a dilute sodium bicarbonate solution, and finally with water again until the washings are neutral.

• Dry the organic layer over anhydrous calcium chloride.

• Purify the product by vacuum distillation.

Reactivity and Stability

Isoamyl Nitrite is chemically unstable and prone to decomposition upon exposure to air and light.[3][4][5] It can act as both an oxidizing and a reducing agent. In the presence of a base, it hydrolyzes to isoamyl alcohol and a nitrite salt.[6]

Isoamyl Nitrate , in contrast, is a more stable compound. Organic nitrates are generally more resistant to hydrolysis than nitrites.

Biological Effects and Mechanism of Action

The primary biological effect of both isoamyl nitrite and organic nitrates is vasodilation, which is mediated by the release of nitric oxide (NO). However, the pathways leading to NO release and the resulting pharmacological profiles are distinct.

Isoamyl Nitrite: A Direct NO Donor

Isoamyl nitrite is a potent and rapid-acting vasodilator.[4][7] Its mechanism of action involves the direct release of nitric oxide.[8] NO then activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells, leading to an increase in cyclic guanosine monophosphate (cGMP) levels.[8] Elevated cGMP activates protein kinase G, which in turn leads to a decrease in intracellular calcium levels, resulting in smooth muscle relaxation and vasodilation.[8]

Caption: Isoamyl Nitrite Vasodilation Pathway.

Isoamyl Nitrate: An Organic Nitrate Vasodilator

Organic nitrates, including isoamyl nitrate, also function as vasodilators by releasing nitric oxide. However, this process requires enzymatic bioactivation. While the precise enzymes involved in the bioactivation of isoamyl nitrate are not well-documented, the general mechanism for organic nitrates involves enzymes such as mitochondrial aldehyde dehydrogenase (ALDH2). This enzymatic conversion is a rate-limiting step, resulting in a slower onset and longer duration of action compared to isoamyl nitrite.[9][10] It is important to note that tolerance can develop with continuous use of organic nitrates, a phenomenon less pronounced with organic nitrites.[9][10][[“]]

Caption: Organic Nitrate Vasodilation Pathway.

Research Applications

The differing pharmacological profiles of isoamyl nitrite and isoamyl nitrate dictate their primary research applications.

Isoamyl Nitrite

• Vasodilation Studies: Due to its rapid and potent effects, isoamyl nitrite is an invaluable tool for studying acute vasodilation and the physiological responses to sudden changes in blood pressure.[4][7]

• Cyanide Poisoning Antidote Research: Isoamyl nitrite is a well-established antidote for cyanide poisoning.[5][7] It works by oxidizing hemoglobin to methemoglobin, which has a high affinity for cyanide, thereby sequestering it from cytochrome c oxidase. This makes it a critical compound in toxicological research.

• Organic Synthesis: In synthetic organic chemistry, isoamyl nitrite is used as a reagent in Sandmeyer reactions and for the synthesis of nitrosamines.[6][7] It is also a precursor for the synthesis of peroxynitrite, a reactive nitrogen species of significant interest in biomedical research.[12]

• Neuroscience Research: Some studies have investigated the effects of alkyl nitrites on the central nervous system, particularly focusing on the dopaminergic system.[13]

Isoamyl Nitrate

Specific research applications for isoamyl nitrate are less documented in the scientific literature compared to its nitrite counterpart. However, based on the general properties of organic nitrates, its potential applications include:

• Cardiovascular Research: As a long-acting vasodilator, isoamyl nitrate could be used in studies investigating sustained hemodynamic effects and the development of nitrate tolerance.

• Comparative Pharmacology: It can serve as a comparative compound to isoamyl nitrite to elucidate the pharmacological differences between direct NO donors and compounds requiring enzymatic bioactivation.

Quantitative Data Summary

Parameter	Isoamyl Nitrite	Organic Nitrates (General)
Onset of Vasodilatory Effect	Rapid (seconds to minutes)[8][[“]]	Slower (minutes)[[“]]
Duration of Action	Short (minutes)[[“]]	Longer (hours)[9][10]
Tolerance Development	Minimal[[“]]	Significant with continuous use[9][10][[“]]
Primary Site of Vasodilation	Arteriolar[9]	Venous[9]

Experimental Workflows

In Vitro Vasodilation Assay

This workflow outlines a general procedure for comparing the vasodilatory effects of isoamyl nitrate and isoamyl nitrite in isolated aortic rings.

Caption: In Vitro Vasodilation Assay Workflow.

Conclusion

Isoamyl nitrite and isoamyl nitrate, while structurally similar, offer distinct profiles for research applications. Isoamyl nitrite is a well-characterized, rapid, and direct-acting vasodilator with established uses in cardiovascular research, toxicology, and organic synthesis. Isoamyl nitrate, as a representative of the organic nitrate class, provides a model for studying slower-onset, longer-duration vasodilation and the mechanisms of nitrate tolerance. The choice between these two compounds will ultimately depend on the specific research question and the desired pharmacological effect. This guide provides the foundational knowledge for researchers to make an informed decision for their experimental designs.

References

• 1. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 2. Isoamyl nitrate | C5H11NO3 | CID 10985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoamyl nitrite | 110-46-3 [chemicalbook.com]
• 4. Isoamyl Nitrite | C5H11NO2 | CID 8053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The brief introduction of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 6. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 7. acs.org [acs.org]
• 8. What is the mechanism of Amyl Nitrite? [synapse.patsnap.com]
• 9. Nitrates and Nitrites in the Treatment of Ischemic Cardiac Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nitrates and nitrites in the treatment of ischemic cardiac disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. Synthesis of peroxynitrite in a two-phase system using isoamyl nitrite and hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Fundamental Reactivity of Isoamyl Nitrite with Aromatic Amines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fundamental reactivity of isoamyl nitrite with aromatic amines, a cornerstone reaction in synthetic organic chemistry. The primary focus is on the diazotization of aromatic amines, a process that generates highly versatile diazonium salt intermediates. These intermediates are pivotal in the synthesis of a wide array of functionalized aromatic compounds, which are crucial in drug development and materials science. This document details the underlying mechanisms, provides quantitative data from various studies, outlines experimental protocols, and presents visual diagrams of the reaction pathways and workflows.

A point of clarification: While the topic mentions isoamyl nitrate, the chemical literature overwhelmingly documents the use of isoamyl nitrite (isopentyl nitrite) for the diazotization of aromatic amines. Isoamyl nitrite serves as an effective source of the nitrosonium ion required for this transformation under anhydrous or non-aqueous conditions. This guide will, therefore, focus on the well-established reactivity of isoamyl nitrite.

Core Principles of Reactivity: The Diazotization Reaction

The reaction of a primary aromatic amine with isoamyl nitrite in the presence of an acid leads to the formation of an arenediazonium salt. This process, known as diazotization, converts the amino group into an excellent leaving group (N₂), thereby facilitating a wide range of subsequent substitution reactions.[1][2][3]

Isoamyl nitrite is particularly valuable as a diazotizing agent in organic solvents, allowing the reaction to proceed under "anhydrous" or non-aqueous conditions.[4] This is advantageous for substrates that are sensitive to aqueous environments or when the isolation of the diazonium salt is desired.[4] The choice of solvent can range from acetic acid and alcohols to dimethylformamide, acetone, dichloromethane, and acetonitrile.[4]

The overall transformation can be represented as:

Ar-NH₂ + C₅H₁₁ONO + 2HX → [Ar-N₂]⁺X⁻ + C₅H₁₁OH + H₂O + X⁻

Where Ar is an aryl group and HX is a strong acid.

Reaction Mechanism

The diazotization process is initiated by the protonation of isoamyl nitrite by a strong acid, which then decomposes to form a nitrosonium ion (NO⁺) and isoamyl alcohol. The nitrosonium ion is a potent electrophile that is attacked by the nucleophilic primary aromatic amine. The reaction proceeds through the following key steps:

• Formation of the Nitrosonium Ion: Isoamyl nitrite is activated by an acid to generate the electrophilic nitrosonium ion.

• N-Nitrosation: The primary aromatic amine attacks the nitrosonium ion to form an N-nitrosamine.[3]

• Tautomerization and Proton Transfer: The N-nitrosamine undergoes tautomerization and a series of proton transfers to form a diazohydroxide intermediate.

• Formation of the Diazonium Ion: The diazohydroxide is protonated, leading to the elimination of a water molecule and the formation of the stable arenediazonium ion.[1]

The stability of the resulting arenediazonium salt is dependent on the reaction temperature, which is typically maintained between 0 and 5 °C to prevent decomposition.[5]

Caption: Mechanism of Diazotization with Isoamyl Nitrite.

Applications in Organic Synthesis: The Sandmeyer Reaction

One of the most significant applications of arenediazonium salts is their use in the Sandmeyer reaction.[6][7][8] This reaction facilitates the conversion of the diazonium group to a variety of other functional groups, including halides (-Cl, -Br, -I), cyano (-CN), and others, typically using a copper(I) salt as a catalyst or reagent.[1][8]

The general workflow for a Sandmeyer reaction is as follows:

• Diazotization: The primary aromatic amine is converted to its diazonium salt using isoamyl nitrite and an appropriate acid in an organic solvent.

• Substitution: The solution of the diazonium salt is then treated with a copper(I) salt (e.g., CuCl, CuBr, CuCN) to replace the diazonium group with the corresponding nucleophile.

This two-step sequence is a powerful tool for the synthesis of substituted aromatic compounds that may be difficult to prepare through direct electrophilic aromatic substitution.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Diazotisation [organic-chemistry.org]
• 3. Amine Reactivity [www2.chemistry.msu.edu]
• 4. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 5. benchchem.com [benchchem.com]
• 6. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 7. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 8. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes: The Use of Isoamyl Nitrite in the Sandmeyer Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sandmeyer reaction is a cornerstone of aromatic chemistry, providing a versatile method for the synthesis of aryl halides and pseudohalides from primary aromatic amines.[1][2] This transformation proceeds via the formation of an aryl diazonium salt, which is subsequently displaced by a nucleophile.[3][4] While traditionally performed using aqueous sodium nitrite and a mineral acid to generate the diazonium salt, modern protocols often employ organic nitrites, such as isoamyl nitrite, particularly for reactions in non-aqueous media.[5][6] The use of isoamyl nitrite allows for the in situ generation of the diazonium species in organic solvents, which can be advantageous for substrates with poor solubility in water or for achieving milder reaction conditions.[6]

It is important to distinguish isoamyl nitrite (C₅H₁₁ONO) from isoamyl nitrate (C₅H₁₁ONO₂), as they are distinct compounds with different properties.[7] The scientific literature overwhelmingly supports the use of isoamyl nitrite (also known as isopentyl nitrite) as the effective reagent for this class of Sandmeyer reactions.[5][6][8]

Reaction Mechanism

The Sandmeyer reaction using isoamyl nitrite follows a radical-nucleophilic aromatic substitution (SRNAr) pathway.[1][9] The process can be outlined in two major stages:

• Diazotization: The primary aromatic amine reacts with isoamyl nitrite in an organic solvent to form the aryl diazonium salt.

• Copper-Catalyzed Substitution: A copper(I) salt (e.g., CuBr, CuCl) catalyzes the decomposition of the diazonium salt. This involves a single-electron transfer from the copper(I) species to the diazonium ion, which then releases nitrogen gas (N₂) to form an aryl radical.[1][9] This highly reactive aryl radical abstracts a halogen from the resulting copper(II) halide species to form the final aryl halide product and regenerate the copper(I) catalyst.[9]

Caption: General mechanism of the Sandmeyer reaction using isoamyl nitrite.

Experimental Protocols

The following section details a general protocol for the Sandmeyer bromination of a primary aromatic amine using isoamyl nitrite and a copper(I) halide.

Protocol 1: Synthesis of an Aryl Bromide

This protocol is adapted from a procedure for the conversion of an aromatic amine to an aryl bromide.[8]

Materials and Reagents:

• Primary aromatic amine (Starting Material, SM)

• Acetonitrile (ACN)

• Isoamyl nitrite

• Copper(I) bromide (CuBr)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe

• Ice bath (if cooling is required)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the primary aromatic amine (1.0 eq) in acetonitrile.

• Diazotization: Add isoamyl nitrite (2.0 eq) to the solution and stir the mixture at room temperature for approximately 10 minutes.[8]

• Copper Catalyst Addition: Add copper(I) bromide (2.0 eq) portion-wise to the reaction mixture.[8] An exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 3 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.[8]

• Quenching: Carefully quench the reaction by adding saturated aqueous ammonium chloride.[8]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with ethyl acetate.[8]

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.[8]

• Purification: Filter off the drying agent and concentrate the organic solvent in vacuo using a rotary evaporator. The resulting crude product can be purified by silica gel column chromatography.

Caption: Experimental workflow for a Sandmeyer reaction with isoamyl nitrite.

Data Presentation: Reaction Parameters and Yields

The following table summarizes various conditions reported for Sandmeyer reactions utilizing organic nitrites.

Starting Material (Amine)	Reagents	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Reference
Generic Aromatic Amine	Isoamyl nitrite (2 eq), CuBr (2 eq)	Acetonitrile	RT	3	Aryl Bromide	N/A	[8]
2-Aminothiazole	n-Butyl nitrite, CuBr	Acetonitrile	60	0.25	2-Bromo-1,3-thiazole	46	[6]
N-(prop-2-yn-1-ylamino)pyridine	Isopentyl nitrite, CuCl₂	Acetonitrile	65	N/A	Bicyclic chlorinated pyridone	62	[6]
Aminocyclopropylpyridine	Amyl nitrite, CuBr₂ (0.5 eq)	Dibromomethane	RT	N/A	Bromocyclopropylpyridine	Good	[6]

Note: "N/A" indicates data not available in the cited source. "Good" indicates a qualitative description of the yield.

Safety Precautions

• Isoamyl Nitrite: Isoamyl nitrite is a flammable liquid and a potent vasodilator.[7][10] Inhalation can cause a sharp drop in blood pressure, dizziness, and headaches.[11] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[10]

• Diazonium Salts: Aryl diazonium salts are thermally unstable and can be explosive, especially when isolated in a dry state. It is crucial to keep them in solution and at controlled temperatures.

• Copper Salts: Copper compounds are toxic and can be harmful if ingested or absorbed through the skin. Avoid creating dust and use appropriate PPE.

• Solvents: Acetonitrile and other organic solvents are flammable and toxic. Handle them in a fume hood and away from ignition sources.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Sandmeyer Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. synarchive.com [synarchive.com]
• 5. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 6. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 8. Sandmeyer Reaction (Ar-NH2 to Ar-Br) [commonorganicchemistry.com]
• 9. byjus.com [byjus.com]
• 10. acs.org [acs.org]
• 11. News - Isoamyl Nitrite vs. Amyl Nitrite: What You Need to Know [zoranchem.com]

Application Notes and Protocols for Anhydrous Diazotization of Anilines with Isoamyl Nitrite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the anhydrous diazotization of anilines using isoamyl nitrite. This method offers a valuable alternative to traditional aqueous diazotization, particularly for substrates that are sensitive to water or require non-aqueous reaction conditions for subsequent transformations. The protocols and data presented herein are intended to serve as a guide for the safe and effective generation of aryl diazonium salts for use in a variety of synthetic applications.

Introduction

Diazotization is a fundamental transformation in organic synthesis, converting primary aromatic amines into highly versatile aryl diazonium salts. These intermediates are pivotal in the synthesis of a wide array of compounds, including azo dyes, aryl halides, and other functionalized aromatic systems.[1] While traditionally performed in aqueous acidic solutions, anhydrous diazotization using alkyl nitrites, such as isoamyl nitrite, in organic solvents has emerged as a powerful technique for specific applications.[2]

Anhydrous conditions are often preferred when the aniline substrate has poor solubility in aqueous media, when the subsequent reaction requires a non-aqueous environment, or when the diazonium salt is particularly unstable in water. Isoamyl nitrite serves as an effective source of the nitrosonium ion (NO⁺) under non-aqueous conditions, enabling the smooth conversion of anilines to their corresponding diazonium salts.[2]

Reaction Mechanism and Signaling Pathway

The anhydrous diazotization of anilines with isoamyl nitrite proceeds through a well-established mechanism. In the presence of an acid catalyst, isoamyl nitrite generates the electrophilic nitrosonium ion. The primary aromatic amine then acts as a nucleophile, attacking the nitrosonium ion to form an N-nitrosamine intermediate. This intermediate undergoes tautomerization and subsequent elimination of isoamyl alcohol to yield the aryl diazonium ion.[1]

Caption: Mechanism of Anhydrous Diazotization.

Quantitative Data Summary

The efficiency of anhydrous diazotization can be influenced by the electronic nature of the substituents on the aniline ring. The following table summarizes the yields of a two-step sequence involving the anhydrous diazotization of various substituted anilines with isoamyl nitrite in dioxane saturated with dry HCl, followed by solvolysis. While these yields represent the overall process, they provide a useful indication of the compatibility of different anilines with this diazotization method.

Aniline Derivative	R, R' Substituents	Solvent	Product(s)	Overall Yield (%)
Aniline	H, H	Dioxane	2-(2-Chloroethoxy)ethyl phenyl ether	42
2-Methylaniline	H, 2-Me	Dioxane	2-(2-Chloroethoxy)ethyl tolyl ether	40
4-Methylaniline	H, 4-Me	Dioxane	2-(2-Chloroethoxy)ethyl tolyl ether	47
3-Methylaniline	H, 3-Me	Dioxane	2-(2-Chloroethoxy)ethyl tolyl ether	45
4-Ethylaniline	H, 4-Et	Dioxane	2-(2-Chloroethoxy)ethyl ethylphenyl ether	45
2-Isopropylaniline	H, 2-iPr	Dioxane	2-(2-Chloroethoxy)ethyl isopropylphenyl ether	38
2,6-Dimethylaniline	2-Me, 6-Me	Dioxane	1-Chloro-2,6-dimethylbenzene & Aryl ether	36 (major chloro derivative)
2,6-Diisopropylaniline	2-iPr, 6-iPr	Dioxane	1-Chloro-2,6-diisopropylbenzene & Aryl ether	38 (major chloro derivative)

Data adapted from a study on the solvolysis of diazonium salts generated in situ.[3]

Experimental Protocols

Safety Precautions: Isoamyl nitrite is a flammable liquid and should be handled in a well-ventilated fume hood.[2] Avoid inhalation and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Diazonium salts, especially in solid form, can be explosive and should be handled with extreme care and not isolated unless absolutely necessary.[4] It is recommended to use them in solution directly after their preparation.

Protocol 1: General Procedure for Anhydrous Diazotization of Anilines

This protocol describes a general method for the in situ generation of an aryl diazonium salt from an aniline using isoamyl nitrite in an anhydrous organic solvent.

Materials:

• Substituted aniline (1.0 eq.)

• Anhydrous organic solvent (e.g., Tetrahydrofuran (THF), 1,4-Dioxane, Acetonitrile)

• Isoamyl nitrite (1.1 - 1.5 eq.)

• Acid catalyst (e.g., dry HCl gas, p-toluenesulfonic acid) (optional, but often beneficial)

• Inert atmosphere (Nitrogen or Argon)

• Reaction vessel (round-bottom flask) equipped with a magnetic stirrer and a dropping funnel

Procedure:

• Under an inert atmosphere, dissolve the substituted aniline (1.0 eq.) in the chosen anhydrous organic solvent in the reaction vessel.

• Cool the solution to 0-5 °C using an ice bath.

• If using an acid catalyst, introduce it at this stage (e.g., by bubbling dry HCl gas through the solution or adding a catalytic amount of p-toluenesulfonic acid).

• Slowly add isoamyl nitrite (1.1 - 1.5 eq.) dropwise to the cooled and stirred aniline solution over a period of 15-30 minutes. Maintain the temperature below 5 °C during the addition.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30-60 minutes to ensure complete formation of the diazonium salt.

• The resulting solution containing the in situ generated aryl diazonium salt is now ready for use in subsequent reactions.

Caption: General Experimental Workflow for Anhydrous Diazotization.

Protocol 2: Synthesis of an Azo Dye via Anhydrous Diazotization

This protocol details the preparation of an azo dye by coupling the in situ generated diazonium salt with an activated aromatic compound.

Materials:

• Aniline (1.0 eq.)

• Anhydrous THF

• Isoamyl nitrite (1.2 eq.)

• 2-Naphthol (1.0 eq.)

• Anhydrous pyridine

Procedure:

• Diazotization: Following Protocol 1, prepare a solution of benzenediazonium salt from aniline in anhydrous THF.

• Coupling: In a separate flask, dissolve 2-naphthol (1.0 eq.) in anhydrous pyridine. Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the stirred 2-naphthol solution.

• A brightly colored precipitate of the azo dye should form immediately.

• Continue stirring the mixture at 0-5 °C for 30 minutes.

• The reaction mixture can then be worked up by adding water and filtering the solid azo dye. The crude product can be purified by recrystallization.

Protocol 3: Synthesis of an Aryl Halide (Sandmeyer-type Reaction)

This protocol outlines the synthesis of an aryl chloride from an aniline via a Sandmeyer-type reaction following anhydrous diazotization.

Materials:

• 4-Bromoaniline (1.0 eq.)

• Anhydrous acetonitrile

• Isoamyl nitrite (1.2 eq.)

• Copper(I) chloride (CuCl) (1.2 eq.)

Procedure:

• Diazotization: Following Protocol 1, prepare a solution of 4-bromobenzenediazonium salt from 4-bromoaniline in anhydrous acetonitrile.

• Sandmeyer Reaction: In a separate flask, create a suspension of copper(I) chloride (1.2 eq.) in anhydrous acetonitrile.

• Slowly and carefully add the cold diazonium salt solution to the stirred CuCl suspension.

• Nitrogen gas evolution should be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until gas evolution ceases.

• The reaction can be quenched by the addition of water and the product extracted with an organic solvent (e.g., diethyl ether). The organic layer is then washed, dried, and concentrated to yield the crude aryl chloride, which can be purified by chromatography or distillation.

Troubleshooting and Considerations

• Low Yields: If yields are low, consider adding an acid catalyst (e.g., p-TsOH) to facilitate the formation of the nitrosonium ion. Ensure that all reagents and solvents are truly anhydrous, as water can lead to side reactions.

• Side Reactions: The formation of tar-like substances can occur if the temperature is not carefully controlled. Azo coupling between the diazonium salt and the starting aniline can also be a side reaction, especially with electron-rich anilines.

• Substrate Scope: Anilines with strong electron-withdrawing groups may require longer reaction times or slightly elevated temperatures for complete diazotization. Conversely, electron-rich anilines are more reactive but also more prone to side reactions.

• Solvent Choice: The choice of solvent can impact the solubility of the aniline and the resulting diazonium salt. Ethereal solvents like THF and dioxane are common choices.[3][4] Acetonitrile is also frequently used.[2]

By following these protocols and considering the factors outlined above, researchers can effectively utilize anhydrous diazotization with isoamyl nitrite for a wide range of synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Synthesis of Aryl Halides Using Isoamyl Nitrite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of aromatic amines to aryl halides is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of pharmaceuticals, agrochemicals, and functional materials. The Sandmeyer reaction, a classic method for this conversion, traditionally involves the diazotization of an aromatic amine with sodium nitrite under acidic conditions, followed by a copper(I) halide-mediated substitution. However, modifications to this protocol have been developed to offer milder reaction conditions, improved yields, and broader substrate scope. One such modification employs isoamyl nitrite as the diazotizing agent, often in conjunction with a halogenated solvent that also serves as the halogen source. This approach can proceed via a radical mechanism and, in some variations, can be performed under metal-free conditions.

These application notes provide detailed protocols for the synthesis of aryl bromides and iodides from aromatic amines, with a focus on methods utilizing isoamyl nitrite and a comparable one-pot, metal-free alternative.

Data Presentation

The following tables summarize the yields of aryl bromides and iodides obtained from various substituted anilines using a one-pot, metal-free protocol. This method, while utilizing sodium nitrite, is mechanistically related to the isoamyl nitrite procedure and represents a well-documented, efficient alternative.[1][2][3]

Table 1: Synthesis of Aryl Bromides from Anilines [1][2]

Entry	Aniline Derivative	Aryl Bromide Product	Yield (%)
1	4-Aminobenzonitrile	4-Bromobenzonitrile	84
2	4-Nitroaniline	4-Bromonitrobenzene	92
3	Methyl 4-aminobenzoate	Methyl 4-bromobenzoate	88
4	4-Aminoacetophenone	4-Bromoacetophenone	85
5	Aniline	Bromobenzene	75
6	4-Fluoroaniline	4-Bromofluorobenzene	78
7	4-Chloroaniline	4-Bromochlorobenzene	81
8	4-Bromoaniline	1,4-Dibromobenzene	83
9	p-Toluidine	4-Bromotoluene	70
10	4-Anisidine	4-Bromoanisole	65

Table 2: Synthesis of Aryl Iodides from Anilines [1][2]

Entry	Aniline Derivative	Aryl Iodide Product	Yield (%)
1	4-Aminobenzonitrile	4-Iodobenzonitrile	82
2	4-Nitroaniline	4-Iodonitrobenzene	90
3	Methyl 4-aminobenzoate	Methyl 4-iodobenzoate	85
4	4-Aminoacetophenone	4-Iodoacetophenone	83
5	Aniline	Iodobenzene	72
6	4-Fluoroaniline	4-Iodofluorobenzene	75
7	4-Chloroaniline	4-Iodochlorobenzene	78
8	4-Bromoaniline	4-Bromoiodobenzene	80
9	p-Toluidine	4-Iodotoluene	68
10	4-Anisidine	4-Iodoanisole	62

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Aryl Bromides using Isoamyl Nitrite and Copper(II) Bromide[4][5]

This protocol describes a modification of the Sandmeyer reaction using isoamyl nitrite as the diazotizing agent and copper(II) bromide.

Materials:

• Substituted aniline (1.0 equiv)

• Isoamyl nitrite (2.0 equiv)

• Copper(II) bromide (CuBr₂) (2.0 equiv)

• Acetonitrile (ACN)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the substituted aniline (1.0 equiv) in acetonitrile, add isoamyl nitrite (2.0 equiv).

• Stir the mixture at room temperature for 10 minutes.

• Add copper(II) bromide (2.0 equiv) portion-wise to the reaction mixture.

• Stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography.

Protocol 2: One-Pot, Metal-Free Synthesis of Aryl Bromides and Iodides[1][2][3]

This protocol provides a convenient alternative to the classic Sandmeyer reaction, avoiding the use of heavy metals.

Materials:

• Substituted aniline (1.0 equiv)

• Sodium nitrite (NaNO₂) (5.0 equiv)

• Bromotrichloromethane (for bromides) or Diiodomethane (for iodides) (2.0 equiv)

• Acetic acid

• Dichloromethane (CH₂Cl₂) or Acetonitrile (CH₃CN)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (1.0 equiv) in a 2:1 mixture of dichloromethane (or acetonitrile for less soluble anilines) and water.

• Add acetic acid (to create weakly acidic conditions).

• Add the halogen source: bromotrichloromethane (2.0 equiv) for aryl bromides, or diiodomethane (2.0 equiv) for aryl iodides.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add sodium nitrite (5.0 equiv) in small portions over 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-24 hours. Reaction times may be longer for electron-rich anilines, and gentle heating (e.g., to 70 °C) may be required to drive the reaction to completion.[2]

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Reaction Pathway for Aryl Halide Synthesis

The following diagram illustrates the proposed radical mechanism for the synthesis of aryl halides from anilines using a nitrite source and a halogenated solvent.

Caption: Proposed radical mechanism for aryl halide synthesis.

Experimental Workflow

This diagram outlines the general experimental workflow for the one-pot synthesis of aryl halides.

Caption: General experimental workflow for aryl halide synthesis.

References

• 1. One-Pot, Metal-Free Conversion of Anilines to Aryl Bromides and Iodides [organic-chemistry.org]
• 2. One-Pot Metal-Free Conversion of Anilines to Aryl Bromides and Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collection - One-Pot, Metal-Free Conversion of Anilines to Aryl Bromides and Iodides - Organic Letters - Figshare [figshare.com]

Application of Isoamyl Nitrite in the Generation of Aryl Radicals for Synthesis and Drug Development

Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

The generation of aryl radicals is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds that are pivotal in the construction of complex molecules, including pharmaceuticals and functional materials. Among the various methods to generate these highly reactive intermediates, the use of isoamyl nitrite for the diazotization of aromatic amines followed by homolytic cleavage of the resulting diazonium salt is a well-established and versatile strategy. This approach, often employed in Sandmeyer and related reactions, offers a convenient alternative to aqueous diazotization, particularly for substrates that are sensitive to strongly acidic aqueous conditions or require anhydrous reaction media.

It is crucial to distinguish isoamyl nitrite from the similarly named isoamyl nitrate, as they possess significantly different chemical properties and reactivity. While isoamyl nitrite is a potent reagent for generating aryl radicals from arylamines, isoamyl nitrate is generally not used for this purpose and is known to be much less reactive in this context. This document focuses exclusively on the application of isoamyl nitrite.

Mechanism of Aryl Radical Generation

The generation of an aryl radical from a primary aromatic amine using isoamyl nitrite proceeds through a two-step mechanism. The first step is the in situ formation of an arenediazonium salt. Isoamyl nitrite, in the presence of an acid or under thermal conditions, acts as a nitrosating agent, converting the primary amine into a diazonium species. The second step is the homolytic cleavage of the C-N bond of the diazonium intermediate, which releases a molecule of dinitrogen gas and the desired aryl radical. This process can be initiated thermally or, more commonly, facilitated by a single-electron transfer (SET) from a catalytic species, such as a copper(I) salt in the classic Sandmeyer reaction.

The resulting aryl radical is a highly reactive intermediate that can participate in a variety of subsequent transformations, including halogenation, cyanation, hydroxylation, and arylation reactions, making it a powerful tool in synthetic chemistry.

Core Applications

The primary application of isoamyl nitrite in this context is as a diazotizing agent under non-aqueous or anhydrous conditions for a variety of synthetic transformations, including:

• Sandmeyer-type Reactions: Conversion of aromatic amines to aryl halides (chlorides, bromides), cyanides, and other functionalities using copper salts as catalysts.

• Gomberg-Bachmann Arylation: Synthesis of biaryls through the reaction of the generated aryl radical with an aromatic solvent.

• Meerwein Arylation: The addition of an aryl radical to an activated alkene.

• Synthesis of Heterocycles: Intramolecular cyclization of aryl radicals onto pendant functional groups to construct various heterocyclic scaffolds.

These reactions are integral to the synthesis of a wide array of molecules in the pharmaceutical and agrochemical industries.

Data Presentation

The following tables summarize quantitative data for various synthetic transformations involving the generation of aryl radicals using isoamyl nitrite.

Table 1: Synthesis of Aryl Halides from Aromatic Amines

Starting Amine	Halogen Source	Catalyst/Conditions	Product	Yield (%)	Reference
Amino-HBC precursor	Bromoform (CHBr₃)	Isoamyl nitrite, 100 °C	Bromo-HBC precursor	67	[1]
Amino-oligophenylene	Bromoform (CHBr₃)	Isoamyl nitrite	Bromo-oligophenylene	73	[1]
N-(prop-2-yn-1-ylamino) pyridine	Cupric chloride (CuCl₂)	Isoamyl nitrite, Acetonitrile, 65 °C	Bicyclic chlorinated pyridone	62	[2]
Substituted anilines	Dioxane/HCl	Isoamyl nitrite	2-(2-chloroethoxy)ethyl aryl ethers	36-47	[3]
2,6-Dialkyl-substituted anilines	Dioxane/HCl	Isoamyl nitrite	Chloro-2,6-dialkyl-benzene	Major Product	[3]

Table 2: Synthesis of Other Aryl Derivatives

Starting Material	Reagent(s)	Catalyst/Conditions	Product	Yield (%)	Reference
Aryl amine	Arylsulfinic acid	Copper powder, Isoamyl nitrite, 0-25 °C, Acetonitrile	Diaryl sulfone	82	[2]
Anthranilic acid	Isoamyl nitrite	Trichloroacetic acid, Tetrahydrofuran, 18-25 °C	Benzenediazonium-2-carboxylate	86-97	[4]

Experimental Protocols

Protocol 1: General Procedure for Sandmeyer-Type Bromination of an Aromatic Amine

This protocol is a representative example for the conversion of an aromatic amine to the corresponding aryl bromide.

Materials:

• Aromatic amine (1.0 eq)

• Isoamyl nitrite (1.5 - 2.0 eq)

• Copper(I) bromide (CuBr) or Copper(II) bromide (CuBr₂) (1.5 - 2.0 eq)

• Anhydrous acetonitrile (ACN) or another suitable aprotic solvent

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the aromatic amine in anhydrous acetonitrile, add isoamyl nitrite and stir the mixture at room temperature for 10 minutes.

• Add copper(I) bromide or copper(II) bromide portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 3 hours or until the reaction is complete (monitor by TLC).

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford the pure aryl bromide.

Protocol 2: Anhydrous Diazotization for the Synthesis of Benzenediazonium-2-carboxylate

This protocol describes the formation of a diazonium salt under anhydrous conditions, which can be used as an intermediate for further reactions.

Materials:

• Anthranilic acid (1.0 eq)

• Trichloroacetic acid (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Isoamyl nitrite (1.6 eq)

Procedure:

• Prepare a solution of anthranilic acid and a catalytic amount of trichloroacetic acid in anhydrous tetrahydrofuran in a beaker equipped with a magnetic stirrer and a thermometer.

• Cool the solution in an ice-water bath.

• With stirring, add isoamyl nitrite over a period of 1-2 minutes.

• Maintain the reaction temperature between 18-25 °C and continue stirring for an additional 1-1.5 hours.

• The resulting slurry containing the benzenediazonium-2-carboxylate can be used directly for subsequent reactions. Caution: Solid diazonium salts can be explosive when isolated and dried. It is highly recommended to use them in solution.

Visualizations

Caption: Mechanism of aryl radical generation from an aromatic amine using isoamyl nitrite.

Caption: General experimental workflow for Sandmeyer-type reactions using isoamyl nitrite.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Isoamyl Nitrate as a Reagent for the Deamination of Arylamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deamination of primary arylamines is a fundamental transformation in organic synthesis, enabling the replacement of an amino group with a wide range of functionalities. This process is crucial in the synthesis of pharmaceuticals, agrochemicals, and functional materials. Isoamyl nitrite has emerged as a versatile and efficient reagent for the deamination of arylamines under mild, often aprotic, conditions. Its utility lies in the in situ generation of diazonium salts, which can then be converted into a variety of products through subsequent reactions. These application notes provide an overview of the use of isoamyl nitrite in key deamination reactions, including hydrodediazoniation, Sandmeyer reactions (halogenation and cyanation), and the synthesis of phenols. Detailed protocols and quantitative data are presented to facilitate the application of these methods in a research and development setting.

Key Applications and Mechanisms

Isoamyl nitrite serves as an effective diazotizing agent, converting primary arylamines into highly reactive aryldiazonium intermediates. The general mechanism involves the reaction of the arylamine with isoamyl nitrite to form a diazonium salt, which then undergoes further transformation depending on the reaction conditions and the nucleophiles present. A key feature of using isoamyl nitrite is the ability to perform these reactions under non-aqueous conditions, which is particularly advantageous for substrates that are sensitive to strong acids typically used in aqueous diazotization.

The deamination process often proceeds via a radical mechanism, especially in the context of hydrodediazoniation and certain Sandmeyer reactions. The aryldiazonium species can undergo a one-electron reduction to form an aryl radical, which then abstracts a hydrogen atom from the solvent or reacts with other radical traps.

Data Presentation

The following tables summarize the quantitative data for the deamination of various arylamines using isoamyl nitrite under different reaction conditions.

Table 1: Hydrodediazoniation of Heteroaromatic Amines via Flow Chemistry

Entry	Substrate	Product	Temperature (°C)	Residence Time (min)	Yield (%)
1	Methyl 2-aminothiazole-5-carboxylate	Methyl thiazole-5-carboxylate	120	20	85
2	3-Amino-5-phenyl-1H-pyrazole	5-Phenyl-1H-pyrazole	120	20	78
3	2-Aminopyridine	Pyridine	120	20	65
4	4-Aminopyridine	Pyridine	120	20	30
5	2-Amino-5-bromopyridine	2-Bromopyridine	120	20	72
6	3-Aminoquinoline	Quinoline	120	20	88

Table 2: Sandmeyer-Type Reactions of Arylamines using Isoamyl Nitrite

Entry	Arylamine	Reagent	Product	Solvent	Yield (%)
1	Aniline	CuBr, Isoamyl nitrite	Bromobenzene	Acetonitrile	75
2	4-Chloroaniline	CuCl, Isoamyl nitrite	1,4-Dichlorobenzene	Acetonitrile	82
3	2-Methylaniline	CuCN, Isoamyl nitrite	2-Methylbenzonitrile	Acetonitrile	68
4	4-Nitroaniline	Isoamyl nitrite, DIiodomethane	4-Iodonitrobenzene	Diiodomethane	89[1]
5	N-(prop-2-yn-1-ylamino)pyridine	Cupric chloride, Isopentyl nitrite	Chlorinated pyridone	Acetonitrile	62[2]
6	Aryl amine 89	Arylsulfinic acid 138, Copper powder, Isoamyl nitrite	Diaryl sulfone 139	Acetonitrile	82[2]

Experimental Protocols

Protocol 1: General Batch Procedure for Hydrodediazoniation of Arylamines

This protocol describes a general method for the replacement of an aromatic amino group with hydrogen in a batch setting.

Materials:

• Arylamine (1.0 mmol)

• Isoamyl nitrite (1.5 mmol)

• Tetrahydrofuran (THF), anhydrous (10 mL)

• Round-bottom flask

• Stirring apparatus

• Reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the arylamine (1.0 mmol) and anhydrous THF (10 mL).

• Flush the flask with an inert atmosphere.

• Heat the solution to reflux with stirring.

• Slowly add isoamyl nitrite (1.5 mmol) to the refluxing solution over a period of 10 minutes.

• Continue to heat the reaction mixture at reflux for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Flow Chemistry Protocol for Hydrodediazoniation of Heteroaromatic Amines

This protocol is adapted from a literature procedure and is suitable for the continuous deamination of heteroaromatic amines.

Materials and Equipment:

• Heteroaromatic amine (1.0 M solution in THF)

• Isoamyl nitrite (1.2 M solution in THF)

• Flow chemistry system with two pumps, a T-mixer, and a heated reactor coil

• Back-pressure regulator

• Collection vessel

Procedure:

• Prepare a 1.0 M solution of the heteroaromatic amine in anhydrous THF.

• Prepare a 1.2 M solution of isoamyl nitrite in anhydrous THF.

• Set up the flow chemistry system with a heated reactor coil (e.g., 10 mL) and a back-pressure regulator set to maintain a constant pressure (e.g., 7 bar).

• Set the reactor temperature to 120 °C.

• Pump the solution of the heteroaromatic amine and the solution of isoamyl nitrite at equal flow rates (e.g., 0.25 mL/min each) into the T-mixer.

• The combined stream flows through the heated reactor coil, allowing for a residence time of 20 minutes.

• The product stream is cooled and collected in a suitable vessel.

• The solvent is removed from the collected fractions under reduced pressure to yield the crude product, which can be further purified by standard methods if necessary.

Protocol 3: General Procedure for Sandmeyer Halogenation

This protocol provides a general method for the conversion of an arylamine to an aryl halide.

Materials:

• Arylamine (1.0 mmol)

• Isoamyl nitrite (1.2 mmol)

• Copper(I) halide (CuX, where X = Cl, Br, or I; 1.2 mmol)

• Acetonitrile (ACN), anhydrous (10 mL)

• Round-bottom flask

• Stirring apparatus

• Inert atmosphere

Procedure:

• To a round-bottom flask, add the arylamine (1.0 mmol) and anhydrous acetonitrile (5 mL).

• In a separate flask, prepare a suspension of the copper(I) halide (1.2 mmol) in anhydrous acetonitrile (5 mL).

• Cool both mixtures to 0 °C in an ice bath.

• Slowly add the isoamyl nitrite (1.2 mmol) to the solution of the arylamine with stirring.

• After 15 minutes, add the copper(I) halide suspension to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring the progress by TLC.

• Upon completion, pour the reaction mixture into a saturated aqueous solution of ammonium chloride and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Visualizations

References

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]

Synthesis of Benzynes via Diazotization of Anthranilic Acids with Isoamyl Nitrite: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzynes are highly reactive and versatile intermediates in organic synthesis, enabling the rapid construction of complex carbocyclic and heterocyclic scaffolds. One of the most convenient and widely used methods for the in situ generation of benzynes is the aprotic diazotization of anthranilic acids using isoamyl nitrite. This method avoids the use of strong bases or organometallic reagents, offering broad functional group tolerance and operational simplicity. This document provides detailed application notes and experimental protocols for the synthesis of benzynes and their subsequent trapping in cycloaddition reactions.

Mechanism of Benzyne Formation

The reaction proceeds via the diazotization of the amino group of anthranilic acid by isoamyl nitrite in an aprotic solvent. The resulting unstable benzenediazonium-2-carboxylate then undergoes spontaneous decomposition, losing nitrogen and carbon dioxide to generate the highly reactive benzyne intermediate.[1][2][3]

Applications in Synthesis

The in situ generated benzyne can be trapped by a variety of reagents, most notably in [4+2] cycloaddition reactions with dienes to form bicyclic adducts. This strategy is extensively used in the synthesis of triptycene and its derivatives, which have applications in materials science and as molecular scaffolds in medicinal chemistry. Furthermore, benzynes can participate in other pericyclic reactions and nucleophilic additions, providing access to a diverse range of molecular architectures.

Quantitative Data Summary

The following table summarizes representative yields for the synthesis of various benzyne-derived products using the isoamyl nitrite method with different substituted anthranilic acids and trapping agents.

Benzyne Precursor (Substituted Anthranilic Acid)	Trapping Agent	Solvent	Product	Yield (%)	Reference
Anthranilic Acid	Anthracene	Dichloromethane	Triptycene	50-75	[2]
Anthranilic Acid	Anthracene	1,2-Dimethoxyethane	Triptycene	Not specified	[4]
Anthranilic Acid	Furan	Not specified	1,4-Epoxy-1,4-dihydronaphthalene	75-88	[2]
Anthranilic Acid	1-Methylfuran	Not specified	1-Methyl-1,4-epoxy-1,4-dihydronaphthalene	75-88	[2]
Anthranilic Acid	1,4-Dimethylfuran	Not specified	1,4-Dimethyl-1,4-epoxy-1,4-dihydronaphthalene	75-88	[2]
5-Bromoanthranilic Acid	Anthracene	Acetonitrile	2-Bromotriptycene	75	[2]
5-Methylanthranilic Acid	Anthracene	Acetonitrile	2-Methyltriptycene	50	[2]
Anthranilic Acid	9-Carbomethoxyanthracene	Not specified	9-Carbomethoxytriptycene	~50	[2]
Anthranilic Acid	9-Formylanthracene	Not specified	9-Formyltriptycene	~50	[2]
Anthranilic Acid	Tetraphenylcyclopentadienone	1,2-Dimethoxyethane	1,2,3,4-Tetraphenylnaphthalene	High	[1]

Experimental Protocols

Safety Precautions: The benzenediazonium-2-carboxylate intermediate is potentially explosive when isolated in a dry state and should be handled with extreme care.[4] It is strongly recommended to generate and use it in situ without isolation. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (safety glasses, lab coat, gloves) should be worn.

General Protocol for the Synthesis and Trapping of Benzyne

This protocol provides a general method for the generation of benzyne from anthranilic acid and its subsequent trapping with a diene, such as anthracene, to form triptycene. The procedure can be adapted for substituted anthranilic acids and other trapping agents.

Materials:

• Anthranilic acid (or substituted anthranilic acid)

• Isoamyl nitrite

• Trapping agent (e.g., anthracene, furan derivative)

• Anhydrous aprotic solvent (e.g., 1,2-dimethoxyethane (DME), tetrahydrofuran (THF), dichloromethane (DCM))

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the trapping agent (1.0 eq.) and isoamyl nitrite (1.1-1.5 eq.) in the chosen anhydrous aprotic solvent.

• Preparation of Anthranilic Acid Solution: In a separate flask, dissolve the anthranilic acid (1.0 eq.) in the same anhydrous aprotic solvent.

• Reaction Execution: Heat the solution containing the trapping agent and isoamyl nitrite to a gentle reflux.

• Slow Addition: Add the anthranilic acid solution dropwise to the refluxing mixture over a period of 20-60 minutes using an addition funnel.[4] A vigorous evolution of gas (N₂ and CO₂) should be observed.

• Reaction Completion: After the addition is complete, continue to reflux the reaction mixture for an additional 10-30 minutes, or until the gas evolution ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • The work-up procedure will vary depending on the product's properties. For the synthesis of triptycene, the product often precipitates from the reaction mixture upon cooling. The crude product can be collected by filtration.[4]

  • Further purification can be achieved by recrystallization or column chromatography on silica gel.

Diagrams

Caption: General workflow for the synthesis of benzyne adducts.

Caption: Mechanism of benzyne formation and trapping.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. mdpi.com [mdpi.com]
• 4. d.web.umkc.edu [d.web.umkc.edu]

Application Note: The Utility of Isoamyl Nitrate in the Synthesis of Azo Compounds

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Azo compounds, characterized by the functional group R-N=N-R', represent the largest and most versatile class of synthetic dyes and pigments.[1][2] Their applications extend beyond coloration into fields such as pharmaceuticals, analytical chemistry, and advanced materials due to their rich chemistry and photophysical properties.[3][4][5] The synthesis of azo compounds is primarily achieved through a two-step process: the diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich nucleophile.[4][6] While traditional diazotization methods employ aqueous sodium nitrite and mineral acids, the use of alkyl nitrites, such as isoamyl nitrate, offers significant advantages, particularly for amines that are insoluble or unstable in aqueous acidic media.[7][8] Isoamyl nitrate serves as an efficient nitrosating agent in organic solvents, enabling the reaction to proceed under "anhydrous" or non-aqueous conditions, which can lead to cleaner reactions and easier isolation of diazonium salt intermediates.[8]

Reaction Mechanism and Workflow

The synthesis is a sequential two-step process. First, the primary aromatic amine is diazotized using isoamyl nitrate in an appropriate organic solvent, often in the presence of an acid, to form the electrophilic aryldiazonium salt. Second, this diazonium salt is immediately reacted with a coupling component (e.g., an activated aromatic compound like a phenol or aniline) to form the final azo compound through an electrophilic aromatic substitution reaction.[1][6]

General Reaction Scheme

The overall transformation can be visualized as follows:

Caption: General two-step mechanism for azo compound synthesis.

Experimental Workflow

A typical experimental procedure follows a logical sequence of steps designed to manage the reactive diazonium intermediate safely and efficiently.

Caption: A standard workflow for synthesizing azo compounds.

Protocols and Methodologies

Protocol 1: General Diazotization of Aromatic Amines in an Organic Solvent

This protocol outlines a general procedure for forming a diazonium salt solution from an aromatic amine using isoamyl nitrate under non-aqueous conditions.

• Preparation : In a three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve the aromatic amine (1.0 eq.) in a suitable organic solvent (e.g., tetrahydrothiophene-1,1-dioxide, dioxane, or an alcohol).[7][9]

• Acidification : If required, add a proton source such as formic acid, sulfuric acid, or pass dry hydrogen chloride gas through the solution.[7][9]

• Cooling : Cool the stirred mixture to a temperature between -10°C and 5°C using an ice-salt or acetone-dry ice bath.[7]

• Diazotization : Slowly add isoamyl nitrate (1.0-1.1 eq.) dropwise to the cooled solution, ensuring the temperature remains within the specified range.

• Reaction : After the addition is complete, continue to stir the mixture at the low temperature for an additional 2 to 5 hours to ensure complete formation of the diazonium salt.[7] The resulting solution containing the diazonium salt is typically used immediately in the subsequent coupling step.

Protocol 2: Azo Coupling with an Activated Aromatic Compound

This protocol describes the subsequent coupling reaction to form the azo dye.

• Preparation : In a separate beaker, dissolve the coupling component (1.0 eq.), such as N-ethyl-N-β-cyanoethyl-aniline or 2-naphthol, in a suitable solvent like methanol or an aqueous alkaline solution.[7][10]

• Cooling : Cool this solution in an ice bath to between 0°C and 10°C.[7]

• Coupling : While stirring vigorously, slowly add the cold diazonium salt solution prepared in Protocol 1 to the cooled coupling component solution.

• Precipitation : The azo compound often precipitates from the solution as a brightly colored solid upon addition.[10]

• Completion : Continue stirring the reaction mixture in the ice bath for 15-30 minutes to ensure the coupling reaction is complete.

• Isolation and Purification : Collect the solid product by suction filtration, wash it with cold water and/or an appropriate cold solvent to remove impurities. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).[10][11]

Quantitative Data and Examples

The use of isoamyl nitrate is effective for a variety of substituted anilines, particularly those with electron-withdrawing groups that are difficult to diazotize under standard aqueous conditions.[7]

Starting Amine	Coupling Component	Solvent System	Temp (°C)	Yield	Reference
(5-nitro-2-amino-phenyl)-methylsulphone	N-ethyl-N-β-cyanoethyl-aniline	Tetrahydrothiophene-1,1-dioxide / Methanol	-10 to 5	Not specified, dyes polyester	[7]
6-bromo-2,4-dinitro-aniline	N-ethyl-N-β-cyanoethyl-aniline	Tetrahydrothiophene-1,1-dioxide / Methanol	-10 to 5	Not specified, dyes polyester	[7]
Aniline (and alkyl-substituted anilines)	Dioxane (solvent acts as coupler)	Dioxane saturated with HCl	0 to 5	36-47%	[9][12]
p-Nitroaniline	Aniline	Ethanol / Acetic Acid	40-45	90%	[11]

Troubleshooting Common Issues

Low yields or impure products can arise from several factors, primarily related to the instability of the diazonium salt and the pH sensitivity of the coupling reaction.

Caption: Troubleshooting guide for common synthesis problems.

Safety Precautions

• Reagents : Isoamyl nitrate is flammable and a vasodilator; avoid inhalation and skin contact.[13] Aromatic amines are often toxic and may be carcinogenic. Handle all chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Diazonium Salts : Solid diazonium salts can be explosive when dry. It is crucial to keep them in solution and cold. Do not attempt to isolate the diazonium salt unless you are following a specific, validated procedure for preparing stable salts (e.g., tetrafluoroborates).

• Temperature Control : The diazotization reaction is highly exothermic. Maintaining low temperatures is critical to prevent the decomposition of the diazonium salt, which can release nitrogen gas and lead to uncontrolled reactions or side products.

References

• 1. Azo Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. ijorarjournal.com [ijorarjournal.com]
• 4. uokerbala.edu.iq [uokerbala.edu.iq]
• 5. jchemrev.com [jchemrev.com]
• 6. Azo coupling - Wikipedia [en.wikipedia.org]
• 7. US4250089A - Process for diazotizing aromatic amines - Google Patents [patents.google.com]
• 8. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and characterization of new azo amino compounds and study ‎of impact of aliphatic chain length on liquid crystalline behavior [ajgreenchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for Solvent Selection in Isoamyl Nitrate Mediated Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting appropriate solvents for chemical reactions mediated by isoamyl nitrate. The information is curated for researchers, scientists, and professionals in the field of drug development, focusing on optimizing reaction conditions for efficiency and yield.

Introduction to Isoamyl Nitrate Mediated Reactions

Isoamyl nitrate, also known as amyl nitrite, is a versatile reagent in organic synthesis, primarily utilized for the diazotization of primary aromatic amines. This process forms diazonium salts, which are valuable intermediates for a wide array of chemical transformations, including the Sandmeyer, Schiemann, and Gomberg-Bachmann reactions, as well as the formation of azo dyes. The choice of solvent is a critical parameter in these reactions, significantly influencing reaction rates, yields, and the stability of the reactive intermediates.

General Considerations for Solvent Selection

The selection of an appropriate solvent for isoamyl nitrate mediated reactions is governed by several key factors:

• Solubility: The solvent must effectively dissolve the reactants, including the amine substrate and isoamyl nitrate, to ensure a homogeneous reaction mixture.

• Polarity: The polarity of the solvent can significantly impact the reaction rate. Polar solvents can stabilize charged intermediates, such as diazonium salts, which can be beneficial in certain reactions.

• Reactivity: The solvent should be inert under the reaction conditions to avoid unwanted side reactions.

• Boiling Point: The boiling point of the solvent is an important consideration for temperature control during the reaction.

• Anhydrous Conditions: Many isoamyl nitrate mediated reactions, particularly diazotizations, are sensitive to water. Therefore, anhydrous solvents are often preferred to prevent the decomposition of the diazonium salt intermediate. Common solvents for diazotization under anhydrous conditions include acetic acid, alcohols, dimethylformamide (DMF), acetone, dichloromethane (DCM), and acetonitrile.[1]

Solvent Selection for Specific Isoamyl Nitrate Mediated Reactions

Diazotization of Aromatic Amines

The diazotization of aromatic amines is a cornerstone of isoamyl nitrate chemistry. The choice of solvent can vary depending on the specific substrate and the desired downstream application of the diazonium salt.

Table 1: Solvent Effects on the Diazotization of Anthranilic Acid

Solvent	Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Tetrahydrofuran (THF)	Anthranilic acid, isoamyl nitrite, trichloroacetic acid	18-25	1-1.5	86-97	[2]

A detailed protocol for this reaction is provided in the experimental section. For the formation of arenediazonium tetrafluoroborate salts, solvents such as dichloromethane (DCM), diethyl ether (Et2O), or tetrahydrofuran (THF) are recommended.

Sandmeyer Reaction

The Sandmeyer reaction involves the conversion of an aryl diazonium salt to an aryl halide or pseudohalide, catalyzed by a copper(I) salt. In a modification of this reaction, isoamyl nitrate is used to generate the diazonium salt in situ. The choice of solvent is often a halogenated solvent that also serves as the halogen source.

Table 2: Recommended Solvents for Isoamyl Nitrate Mediated Sandmeyer-type Reactions

Target Product	Recommended Solvent	Reference
Aryl Iodides	Diiodomethane	[3]
Aryl Bromides	Bromoform	[3]
Aryl Chlorides	Chloroform	[3]

Table 3: Example of a Sandmeyer Chlorination Reaction

Substrate	Reagents	Solvent	Temperature (°C)	Yield (%)	Reference
N-(prop-2-yn-1-ylamino) pyridine	Isopentyl nitrite, Cupric chloride	Acetonitrile	65	62	[4]

Oximation Reactions

Isoamyl nitrate can be used for the synthesis of α-oximinoketones from ketones with an adjacent methylene group.

Table 4: Solvent Effect on the Oximation of 6-Acylmethylphenanthridines

Solvent	Conditions	Reaction Time	Yield (%)	Reference
Dimethylformamide (DMF)	Ultrasound irradiation	Shorter	73-95	[5]

Experimental Protocols

Protocol for the Diazotization of Anthranilic Acid in Tetrahydrofuran

This protocol is adapted from a procedure for the synthesis of benzenediazonium-2-carboxylate.

Materials:

• Anthranilic acid

• Trichloroacetic acid

• Tetrahydrofuran (THF), anhydrous

• Isoamyl nitrite

• 1,2-dichloroethane

• Ice-water bath

• Magnetic stirrer and stir bar

• Beaker (600 mL)

• Buchner funnel (plastic)

• Filter paper

Procedure:

• In a 600-mL beaker equipped with a thermometer and magnetic stirrer, dissolve 34.2 g (0.25 mole) of anthranilic acid and 0.3 g of trichloroacetic acid in 250 mL of tetrahydrofuran.

• Cool the solution to 18–25°C in an ice-water bath.

• While stirring, add 55 mL (48 g, 0.41 mole) of isoamyl nitrite over 1–2 minutes.

• Maintain the reaction mixture at 18–25°C and continue stirring for an additional 1–1.5 hours.

• Cool the mixture to 10°C.

• Collect the product by suction filtration using a plastic Buchner funnel.

• Wash the filter cake with cold tetrahydrofuran until the washings are colorless. Caution: Do not allow the filter cake to become dry.

• Wash the solvent-wet product with two 50-mL portions of 1,2-dichloroethane to displace the tetrahydrofuran.

• The resulting solvent-wet benzenediazonium-2-carboxylate can be used directly in subsequent reactions. The reported yield of the air-dried product is 86–97%.[2]

Visualizing Reaction Workflows

Diazotization Workflow

Caption: General workflow for the diazotization of an aromatic amine using isoamyl nitrate.

Sandmeyer Reaction Workflow (Isoamyl Nitrate Mediated)

Caption: Workflow for the isoamyl nitrate mediated Sandmeyer-type reaction.

References

• 1. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Low Yield in Isoamyl Nitrite Diazotization Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to help you troubleshoot and optimize isoamyl nitrite diazotization reactions to achieve higher yields and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Question: My diazotization reaction is resulting in a very low yield or is not proceeding to completion. What are the likely causes and how can I improve the outcome?

Answer:

Low yields in isoamyl nitrite diazotization reactions are a common challenge and can stem from several factors. Here is a breakdown of potential causes and their solutions:

• Incomplete Reaction:

  • Insufficient Reagent: Ensure you are using a slight excess of isoamyl nitrite (typically 1.1 to 1.5 equivalents) to drive the reaction to completion.

  • Low Temperature: While low temperatures are crucial for diazonium salt stability, excessively low temperatures can slow down the reaction rate. Maintain the reaction temperature within the optimal range, typically 0-5°C.[1]

  • Poor Solubility: The aromatic amine may have poor solubility in the chosen solvent. Consider using a co-solvent or a different solvent system to ensure all reactants are in solution. Common solvents for anhydrous diazotization include acetonitrile, dichloromethane, and dimethylformamide.[2]

• Decomposition of the Diazonium Salt:

  • Elevated Temperature: Aryl diazonium salts are thermally unstable and can decompose, especially at temperatures above 5-10°C, leading to the formation of phenols and other byproducts.[1] Strictly maintain the reaction temperature with an ice bath.

  • Presence of Water: Under aqueous conditions, diazonium salts can react with water to form phenols, reducing the yield of the desired product. For reactions sensitive to water, it is crucial to use anhydrous solvents and reagents.[2]

  • Light Sensitivity: Some diazonium salts are light-sensitive. Running the reaction in the absence of light can sometimes improve yields.[3]

• Side Reactions:

  • Azo Coupling: The formed diazonium salt can couple with unreacted amine or other electron-rich aromatic compounds present in the reaction mixture to form colored azo compounds. This can be minimized by ensuring a slight excess of acid and adding the isoamyl nitrite slowly to the amine solution.

  • Reductive Deamination: This side reaction can lead to the formation of the corresponding arene.

  • Dimerization and Tar Formation: These are often indications of suboptimal reaction conditions, such as incorrect temperature or pH.

Question: I am observing the formation of a colored precipitate in my reaction mixture. What is it and how can I prevent it?

Answer:

The formation of a colored precipitate, often red, orange, or yellow, is a strong indication of an azo coupling side reaction. This occurs when the newly formed electrophilic diazonium salt reacts with a nucleophilic species, typically the unreacted starting amine.

To prevent azo coupling:

• Ensure Sufficient Acidity: In aqueous diazotizations, maintaining a sufficiently acidic environment protonates the unreacted amine, reducing its nucleophilicity and preventing it from attacking the diazonium salt.

• Slow Addition of Nitrite: Add the isoamyl nitrite solution slowly and with vigorous stirring to the amine solution. This prevents a localized excess of the amine in the presence of the diazonium salt.

• Maintain Low Temperature: Low temperatures not only stabilize the diazonium salt but also slow down the rate of azo coupling.

Question: How can I confirm that the diazotization is complete?

Answer:

A common method to check for the completion of the diazotization reaction is to test for the presence of excess nitrous acid. This is because a slight excess of the nitrosating agent is used to ensure all the primary amine has reacted.

• Starch-Iodide Paper Test: A drop of the reaction mixture is placed on starch-iodide paper. If excess nitrous acid is present, it will oxidize the iodide to iodine, which then forms a blue-black complex with the starch. The test should remain positive for a few minutes after the addition of isoamyl nitrite is complete to ensure the reaction has gone to completion.

Data Presentation

The yield of isoamyl nitrite diazotization reactions can be influenced by various factors, including the substrate, solvent, and the specific alkyl nitrite used. Below are tables summarizing quantitative data from different studies.

Table 1: Effect of Substrate on Diazotization Yield

Starting Amine (Alkylaniline)	Product Type	Isolated Yield (%)
4-decylaniline	Triazene	79
4-(decyloxy)aniline	Triazene	64
4-decylbenzenamine	Triazene	84

Data adapted from a study on the diazotization of various alkylanilines in an acidic aqueous solution. The diazonium intermediate reacts with unreacted amine to form a triazene product.

Table 2: Yields of Subsequent Reactions After Isoamyl Nitrite Diazotization

Starting Amine Type	Subsequent Reaction	Solvent	Yield (%)
Unhindered alkyl-substituted anilines	Solvolysis	Dioxane/DME	36-47[4]
Various aryl amines	Formation of aryl chlorides	CCl₄	19-55
6-amino derivative	Formation of 5-bromo- and 5-iodo-3H-1,2,3-triazolo[4,5-d]pyrimidines	CHBr₃ or CH₂I₂	51-65

Yields are for the final product after the initial diazotization step.

Table 3: Comparison of Different Alkyl Nitrites in Aryl Azide Synthesis

Alkyl Nitrite	Yield of Aryl Azide (%)
Isopropyl nitrite	63
t-Butyl nitrite	Not specified as optimal
Pentyl nitrite	Not specified as optimal

Data from a one-pot synthesis of aryl azides from anilines, where different alkyl nitrites were compared as the diazotizing agent.[5]

Experimental Protocols

Protocol 1: General Procedure for Anhydrous Diazotization with Isoamyl Nitrite

This protocol describes a general method for the diazotization of an aromatic amine under anhydrous conditions, suitable for subsequent reactions like the Sandmeyer reaction.

Materials:

• Aromatic amine (1.0 eq.)

• Isoamyl nitrite (1.2 eq.)

• Anhydrous solvent (e.g., acetonitrile, THF, or dichloromethane)

• Acid (e.g., p-toluenesulfonic acid, trifluoroacetic acid, or dry HCl gas)

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice bath

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• Dissolution: Dissolve the aromatic amine (1.0 eq.) and the acid (if solid) in the anhydrous solvent in the flask.

• Cooling: Cool the solution to 0-5°C using an ice bath with continuous stirring.

• Addition of Isoamyl Nitrite: Add the isoamyl nitrite (1.2 eq.) dropwise to the stirred solution via the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature between 0°C and 5°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5°C for an additional 30-60 minutes.

• Monitoring: Monitor the reaction for completion using the starch-iodide paper test for the presence of excess nitrous acid.

• Use in Subsequent Step: The resulting diazonium salt solution is typically used immediately in the next synthetic step without isolation.

Safety Precautions:

• Diazonium salts, especially when dry, can be explosive. It is crucial to keep them in solution.

• The reaction should be performed in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Mandatory Visualization

Below are diagrams illustrating key aspects of the isoamyl nitrite diazotization reaction.

Caption: Mechanism of isoamyl nitrite diazotization.

Caption: Troubleshooting workflow for low yield.

Caption: Factors influencing reaction outcome.

References

• 1. Diazotisation [organic-chemistry.org]
• 2. Nitrosation by alkyl nitrites. Part 5. Kinetics and mechanism of reactions in acetonitrile - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]

common side reactions with isoamyl nitrate in synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of isoamyl nitrate in synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the difference between isoamyl nitrate and isoamyl nitrite?

A key point of clarification is the distinction between isoamyl nitrate and isoamyl nitrite, as they are different compounds with distinct chemical properties, although the terms are sometimes used interchangeably.[1][2] Isoamyl nitrite is an ester of nitrous acid, while isoamyl nitrate is an ester of nitric acid. This structural difference leads to variations in their reactivity and stability.

Property	Isoamyl Nitrate	Isoamyl Nitrite
Chemical Formula	C₅H₁₁NO₃	C₅H₁₁NO₂
Molecular Weight	133.15 g/mol	117.15 g/mol
Functional Group	Nitrate (-ONO₂)	Nitrite (-ONO)
Boiling Point	~155-160 °C	99 °C[1]
Density	~0.99 g/cm³	0.872 g/cm³[1]
Synthesis Reagents	Isoamyl alcohol and nitric acid	Isoamyl alcohol and a nitrite salt (e.g., sodium nitrite) with an acid[2]

Q2: My isoamyl nitrate synthesis is producing a significant amount of brown gas. What is it and how can I minimize its formation?

The brown gas observed is likely nitrogen dioxide (NO₂), a common byproduct in nitration reactions, especially when using nitric acid. Its formation indicates side reactions or decomposition of the nitric acid.

Troubleshooting:

• Temperature Control: Maintain a low reaction temperature (typically below 10°C) to minimize the decomposition of nitric acid and reduce the rate of side reactions that produce nitrogen oxides.

• Slow Reagent Addition: Add the nitrating agent (e.g., nitric acid or a mixed acid) slowly and dropwise to the isoamyl alcohol with efficient stirring. This helps to dissipate heat and maintain a controlled reaction rate.

• Use of Urea: In some nitration reactions, a small amount of urea can be added to the reaction mixture to scavenge nitrous acid, which can contribute to the formation of nitrogen oxides.

Q3: After synthesis, my crude isoamyl nitrate appears cloudy or contains an aqueous layer. What is the proper workup and purification procedure?

A cloudy appearance or the presence of a separate aqueous layer is common after the initial reaction and is due to water, unreacted starting materials, and acidic byproducts. A thorough workup is necessary to isolate the pure product.

Detailed Purification Protocol:

• Separation: Transfer the reaction mixture to a separatory funnel. Allow the layers to separate and drain the lower aqueous layer.

• Water Wash: Wash the organic layer with cold water to remove the bulk of the remaining acid and water-soluble impurities. Repeat this step until the aqueous wash is neutral to pH paper.

• Base Wash: Wash the organic layer with a dilute aqueous solution of sodium carbonate or sodium bicarbonate to neutralize any remaining acidic byproducts. Be cautious as this may cause gas evolution (CO₂) if significant acid is present.

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine) to help break any emulsions and remove excess water.

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous magnesium sulfate or sodium sulfate.

• Filtration: Filter the mixture to remove the drying agent.

• Distillation: Purify the isoamyl nitrate by vacuum distillation, collecting the fraction that boils at the appropriate temperature.

Q4: I've noticed a decrease in the yield of my reaction where isoamyl nitrate is a reagent. Could it be due to degradation? How should I properly store it?

Yes, a decrease in yield can be attributed to the degradation of isoamyl nitrate, which is known to be unstable.[3][4][5] It is sensitive to heat, light, and moisture.[5]

Storage Recommendations:

• Temperature: Store in a refrigerator at 2-8°C.

• Light: Keep in an amber or opaque container to protect from light.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to air and moisture.[5]

• Stabilizers: For longer-term storage, consider the addition of a stabilizer.

Stabilizer	Concentration	Notes
Anhydrous Potassium Carbonate	~1-2% (w/v)	Acts as an acid scavenger.
Anhydrous Magnesium Oxide	~1-2% (w/v)	Acts as an acid scavenger.
Epoxidized Vegetable Oil	1-10% (w/v)	Can improve stability.

Q5: During a base-catalyzed reaction, my product yield is low and I'm isolating a significant amount of isoamyl alcohol. What is happening?

The isolation of isoamyl alcohol in a basic medium suggests that your isoamyl nitrate is undergoing hydrolysis. Nitrate esters can be hydrolyzed under basic conditions to yield the corresponding alcohol and a nitrate salt.

Mitigation Strategies:

• Anhydrous Conditions: Ensure your reaction is completely free of water, as its presence will facilitate hydrolysis.

• Non-Nucleophilic Base: If possible, use a non-nucleophilic base to avoid direct attack on the nitrate ester.

• Temperature Control: Keep the reaction temperature as low as possible to slow the rate of hydrolysis.

• Reaction Time: Minimize the reaction time to reduce the exposure of the isoamyl nitrate to the basic conditions.

Q6: Can I use isoamyl nitrate in reactions involving strong nucleophiles like carbanions? What side reactions should I expect?

While isoamyl nitrite is known to react with carbanions to form oximes, the reactivity of isoamyl nitrate with such nucleophiles is primarily as an electrophile.[2] The primary reaction is expected to be a nucleophilic attack on the carbon atom of the isoamyl group, leading to displacement of the nitrate. However, strong carbanions can also act as bases, potentially leading to elimination reactions as a minor pathway.

Q7: My purified isoamyl nitrate is yellow. Is this normal, and does it affect its reactivity?

Pure isoamyl nitrate should be a colorless to slightly yellow liquid. A distinct yellow color may indicate the presence of dissolved nitrogen dioxide or other degradation products.[6] The presence of these impurities can potentially affect the outcome of sensitive reactions. If a high degree of purity is required, it is recommended to repurify the material, for example, by re-distillation.

Experimental Protocols

Synthesis of Isoamyl Nitrite (as a proxy for general alkyl ester synthesis)

This protocol is for isoamyl nitrite and is provided as a general example of an alkyl ester synthesis. The synthesis of isoamyl nitrate would require the use of a nitrating agent like nitric acid and different reaction conditions.

• Preparation: In a flask equipped with a stirrer and a dropping funnel, a cooled mixture of isoamyl alcohol and an aqueous solution of sodium nitrite is prepared.

• Acid Addition: Concentrated sulfuric acid is added dropwise to the cooled and stirred mixture. The temperature should be maintained below 10°C.

• Reaction: The reaction mixture will form two layers. The upper layer is the crude isoamyl nitrite.

• Workup: The crude product is separated and washed sequentially with water, a dilute sodium carbonate solution, and finally, water again.

• Drying and Distillation: The product is dried over anhydrous sodium sulfate and then purified by distillation.

Visualizations

Caption: General workflow for the synthesis and purification of isoamyl esters.

Caption: Major decomposition pathways for isoamyl nitrate.

Caption: Potential side reactions during the synthesis of isoamyl nitrate.

References

• 1. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 2. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 3. Isoamyl Nitrite | C5H11NO2 | CID 8053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. valsynthese.ch [valsynthese.ch]
• 5. fishersci.com [fishersci.com]
• 6. Cas 110-46-3,Isoamyl nitrite | lookchem [lookchem.com]

how to prevent azo coupling side products with isoamyl nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize side products and optimize your azo coupling reactions when using isoamyl nitrite for diazotization.

Introduction

Diazotization using isoamyl nitrite in organic solvents is a crucial technique for preparing diazonium salts from aromatic amines, especially for substrates that are sensitive to aqueous acidic conditions. However, like any chemical transformation, this method can be prone to side reactions that lower the yield and purity of the desired azo product. This guide will address common issues and provide solutions to help you achieve cleaner reactions and more reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when using isoamyl nitrite for diazotization followed by azo coupling?

A1: The primary side products include:

• Phenols: These form from the decomposition of the diazonium salt, where the diazonium group is replaced by a hydroxyl group. This is often exacerbated by elevated temperatures.

• Triazenes: These are formed by the reaction of the diazonium salt with unreacted primary or secondary aromatic amines. In non-aqueous conditions with isoamyl nitrite, this can sometimes be a more significant side reaction if the diazotization is not complete or if there is an excess of the starting amine. A transient precipitate observed during the diazotization of anthranilic acid with isoamyl nitrite has been identified as a triazene derivative (2,2'-dicarboxydiazoaminobenzene)[1].

• Polymeric/Tar-like Substances: These are often the result of uncontrolled side reactions and decomposition of the diazonium salt, particularly at higher temperatures.

• Products of Electrophilic Nitrosation: Isoamyl nitrite can also act as a nitrosating agent for other electron-rich systems in your reaction mixture, leading to undesired byproducts[2].

• Dimerization Products: Side reactions leading to the dimerization of the starting amine or other reactive species can also occur[2].

Q2: Why is my reaction mixture turning brown or forming a tar-like substance?

A2: The formation of brown, insoluble materials typically indicates the decomposition of the diazonium salt and subsequent polymerization reactions. The primary causes are:

• High Reaction Temperature: Diazonium salts are thermally unstable. It is critical to maintain low temperatures (typically 0-5°C) throughout the diazotization and coupling steps.

• Localized "Hot Spots": Poor mixing can lead to localized areas of high reactant concentration and temperature, promoting decomposition and side reactions[3].

Q3: I am observing a low yield of my desired azo compound. What are the likely causes?

A3: Low yields can stem from several factors:

• Incomplete Diazotization: If the initial diazotization is not complete, there will be less diazonium salt available for the coupling reaction.

• Decomposition of the Diazonium Salt: As mentioned, diazonium salts are unstable and can decompose if the temperature is not strictly controlled or if the salt is not used immediately after preparation.

• Suboptimal pH for Coupling: The pH of the coupling reaction is critical. For phenols, an alkaline medium is generally required to form the more reactive phenoxide ion. For anilines, mildly acidic conditions are often optimal to favor C-coupling over N-coupling (triazene formation).

• Slow Coupling Reaction: If the coupling partner is not sufficiently activated, the coupling reaction may be slow, allowing more time for the diazonium salt to decompose.

Q4: How does the choice of organic solvent affect the reaction?

A4: The organic solvent in which the isoamyl nitrite diazotization is performed can influence the reaction in several ways:

• Solubility: The solvent must be able to dissolve the aromatic amine and keep the resulting diazonium salt in solution to ensure a homogeneous reaction. Common solvents include tetrahydrofuran (THF), acetonitrile, dichloromethane, and alcohols[4].

• Reactivity: Some solvents can participate in side reactions. For example, diazotization in ethylene glycol ethers can lead to the formation of aryl ether byproducts through solvolysis[5]. Halogenated solvents might participate in radical reactions[6].

• Effect on Coupling: The solvent from the diazotization step is carried over into the coupling reaction and can affect the solubility of the coupling components and the overall reaction rate.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common problems encountered during azo coupling reactions using isoamyl nitrite.

Problem 1: Low or No Yield of Azo Product

Potential Cause	Troubleshooting Steps
Incomplete Diazotization	- Monitor Completion: Before proceeding to the coupling step, ensure the complete consumption of the starting amine. This can be monitored by thin-layer chromatography (TLC).- Optimize Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of isoamyl nitrite to ensure the complete conversion of the amine[2].
Decomposition of Diazonium Salt	- Strict Temperature Control: Maintain the reaction temperature at 0-5°C or even lower using an ice-salt or dry ice/acetone bath. Monitor the internal temperature of the reaction flask.- Immediate Use: Use the freshly prepared diazonium salt solution immediately in the subsequent coupling reaction. Diazonium salts should not be stored.
Incorrect Coupling pH	- pH Adjustment: Carefully adjust the pH of the coupling reaction mixture to the optimal range for your specific coupling partner. For phenols, a pH of 9-10 is often optimal, while for anilines, a pH of 4-5 is typically used to minimize triazene formation[6].
Poor Reagent Purity	- Purify Starting Materials: Ensure that the aromatic amine, coupling agent, and isoamyl nitrite are of high purity. Impurities can lead to undesired side reactions. Isoamyl nitrite can degrade over time and should be stored properly.

Problem 2: Formation of Significant Side Products (e.g., Triazenes, Phenols)

Side Product	Prevention Strategy
Triazenes	- Ensure Complete Diazotization: Use a slight excess of isoamyl nitrite and allow sufficient reaction time for the complete conversion of the starting amine.- Acidic Conditions: For coupling with anilines, maintain a mildly acidic pH (4-5) to protonate the amino group of the coupling partner, which disfavors N-coupling[6].- Slow Addition: Add the diazonium salt solution slowly to the solution of the coupling component with vigorous stirring to avoid localized high concentrations of the diazonium salt.
Phenols	- Maintain Low Temperature: Strictly adhere to a temperature range of 0-5°C or below during both the diazotization and coupling steps to minimize the thermal decomposition of the diazonium salt.
Polymeric/Tar-like Substances	- Efficient Stirring: Ensure vigorous and efficient stirring throughout the reaction to maintain a homogeneous mixture and prevent localized overheating.- Controlled Reagent Addition: Add reagents slowly and in a controlled manner to manage the exothermic nature of the reaction.

Experimental Protocols

Protocol 1: General Procedure for Diazotization with Isoamyl Nitrite and Subsequent Azo Coupling

Materials:

• Aromatic amine (1.0 eq)

• Isoamyl nitrite (1.2 eq)

• Anhydrous organic solvent (e.g., THF, acetonitrile)

• Coupling agent (e.g., phenol, aniline derivative) (1.0 eq)

• Appropriate buffer or base/acid for pH adjustment

Diazotization Procedure:

• Dissolve the aromatic amine in the chosen anhydrous organic solvent in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0-5°C in an ice-salt bath.

• Slowly add isoamyl nitrite dropwise to the cooled amine solution over 15-30 minutes, ensuring the temperature remains below 5°C.

• Stir the reaction mixture at 0-5°C for an additional 30-60 minutes to ensure complete diazotization. The resulting diazonium salt solution should be used immediately.

Azo Coupling Procedure:

• In a separate flask, dissolve the coupling agent in an appropriate solvent. If the coupling agent is a phenol, dissolve it in a basic aqueous solution (e.g., 1 M NaOH) to form the phenoxide. If it is an aniline, dissolve it in a mildly acidic solution.

• Cool the solution of the coupling agent to 0-5°C.

• Slowly add the freshly prepared, cold diazonium salt solution to the cold solution of the coupling agent with vigorous stirring.

• A colored precipitate of the azo compound should form. Continue stirring the reaction mixture at 0-5°C for another 30-60 minutes to ensure the completion of the coupling reaction.

• Isolate the product by filtration, wash with cold water and an appropriate cold organic solvent to remove impurities, and dry under vacuum.

Data Presentation

Table 1: Troubleshooting Guide Summary

Issue	Primary Cause	Recommended Solution
Low Yield	Incomplete Diazotization	Use a slight excess of isoamyl nitrite; monitor reaction by TLC.
Decomposition of Diazonium Salt	Maintain temperature at 0-5°C; use diazonium salt immediately.
Incorrect Coupling pH	Adjust pH to optimal range for the specific coupling partner.
Triazene Formation	Reaction with unreacted amine	Ensure complete diazotization; maintain acidic pH for aniline coupling.
Phenol Formation	Decomposition of Diazonium Salt	Strict temperature control (0-5°C).
Tar Formation	Uncontrolled side reactions	Maintain low temperature; ensure efficient stirring.

Visualizations

Logical Workflow for Troubleshooting Azo Coupling Reactions

Caption: Troubleshooting workflow for azo coupling reactions.

Signaling Pathway of Azo Coupling Side Product Formation

References

• 1. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]
• 6. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]

purification of isoamyl nitrate for high-purity applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with high-purity isoamyl nitrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial isoamyl nitrate, and how can they be removed?

A1: Common impurities in isoamyl nitrate include residual starting materials such as isoamyl alcohol, as well as byproducts from the synthesis, which may include various isomers of amyl nitrite.[1][2][3] Degradation can also occur, especially with exposure to air, light, or moisture, leading to the formation of nitrogen oxides.[4][5] For high-purity applications, these impurities are typically removed through fractional distillation.

Q2: What is the recommended procedure for the fractional distillation of isoamyl nitrate?

A2: Fractional distillation is a key technique for purifying isoamyl nitrate. A detailed protocol is provided in the "Experimental Protocols" section below. The process involves carefully heating the crude isoamyl nitrate and collecting the fraction that distills at its boiling point, which is approximately 148°C.[6]

Q3: How can the purity of isoamyl nitrate be accurately assessed?

A3: The purity of isoamyl nitrate can be determined using several analytical techniques. The most common methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8][9][10] These methods can identify and quantify the main compound as well as any impurities present.

Q4: What are the best practices for the safe handling and storage of high-purity isoamyl nitrate?

A4: Isoamyl nitrate is a flammable liquid and should be handled with care in a well-ventilated area, away from ignition sources.[11][12][13][14] It is also sensitive to light, air, and moisture, so it should be stored in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon).[5][11][13][15] For long-term storage, refrigeration is recommended.[11][13]

Q5: What are the signs of isoamyl nitrate degradation, and what should be done if degradation is suspected?

A5: Degradation of isoamyl nitrate may be indicated by a change in color (developing a more yellow or brownish tint), a change in odor, or the evolution of orange-colored toxic oxides of nitrogen.[4] If degradation is suspected, the purity of the material should be re-assessed using GC-MS or NMR. If significant degradation has occurred, the material should be disposed of according to appropriate safety regulations.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification and handling of isoamyl nitrate.

Issue 1: Low Yield After Fractional Distillation

• Possible Cause: Inconsistent heating or "bumping" of the liquid during distillation.

• Solution: Ensure a steady and consistent heating rate using a heating mantle with a stirrer. Add boiling chips or a magnetic stir bar to the distilling flask to promote smooth boiling.[15]

• Possible Cause: Leaks in the distillation apparatus.

• Solution: Check all joints and connections for leaks. Ensure all glassware is properly sealed.

Issue 2: Product Discoloration (Yellowing) After Purification

• Possible Cause: Exposure to air and light, leading to photochemical degradation.[5][9][16]

• Solution: Handle the purified isoamyl nitrate under an inert atmosphere (e.g., nitrogen or argon) and store it in an amber glass bottle to protect it from light.

• Possible Cause: Residual acidic impurities.

• Solution: Before distillation, wash the crude product with a sodium carbonate solution to neutralize any residual acids.[17]

Issue 3: Inconsistent Results in Purity Analysis (GC-MS or NMR)

• Possible Cause: Improper sample preparation or handling.

• Solution: Ensure that the sample is properly dissolved in a suitable deuterated solvent for NMR or prepared according to the established GC-MS protocol. Use clean and dry glassware to avoid contamination.

• Possible Cause: Decomposition of the sample in the analytical instrument.

• Solution: For GC-MS, ensure the injection port temperature is not excessively high, which could cause thermal degradation.

Data Presentation

Table 1: Physical and Chemical Properties of Isoamyl Nitrate

Property	Value	Reference
Molecular Formula	C5H11NO3	[6]
Molecular Weight	133.15 g/mol	[18]
Boiling Point	148 °C	[6]
Density	1.00 g/mL	[6]
Flash Point	51.7 °C	[6]
Refractive Index	1.418	[6]

Table 2: Comparison of Purification Methods

Method	Typical Purity Achieved	Advantages	Disadvantages
Fractional Distillation	98 - 99.5%	Scalable, effective for removing impurities with different boiling points.	Not effective for azeotropes or impurities with similar boiling points; thermal degradation can occur.[15]
Liquid-Liquid Extraction	95 - 98%	Good for removing non-basic impurities; can be performed at room temperature.	Less effective for removing other nitrate/nitrite impurities; requires multiple extractions for high purity.[15]
Flash Chromatography	> 99%	High resolution for separating closely related impurities; versatile.	Less scalable than distillation; requires solvent and stationary phase, which can be costly.[15]

Experimental Protocols

Protocol 1: Fractional Distillation of Isoamyl Nitrate

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux column), a condenser, a receiving flask, and a thermometer. Ensure all glassware is clean and dry.

• Sample Preparation: Place the crude isoamyl nitrate into the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Distillation:

  • Begin heating the flask gently using a heating mantle.

  • Carefully monitor the temperature at the top of the fractionating column.

  • Discard the initial fraction that distills at a lower temperature (forerun), which may contain volatile impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of isoamyl nitrate (approximately 148°C).[6]

  • Stop the distillation when the temperature begins to rise significantly or when only a small amount of residue remains in the distilling flask.

• Product Handling: Transfer the purified isoamyl nitrate to a clean, dry, amber glass bottle and store it under an inert atmosphere.

Protocol 2: Purity Analysis by GC-MS

• Sample Preparation: Prepare a dilute solution of the purified isoamyl nitrate in a suitable solvent (e.g., dichloromethane or hexane).

• Instrument Setup:

  • Use a gas chromatograph equipped with a mass spectrometer detector.

  • Select an appropriate capillary column (e.g., a non-polar or medium-polarity column).

  • Set the oven temperature program to achieve good separation of the components. A typical program might start at a low temperature and ramp up to a higher temperature.

• Analysis:

  • Inject a small volume of the prepared sample into the GC.

  • Acquire the mass spectrum of each eluting peak.

• Data Interpretation:

  • Identify the isoamyl nitrate peak based on its retention time and mass spectrum.[18]

  • Identify any impurity peaks by comparing their mass spectra to a library of known compounds.

  • Calculate the purity of the isoamyl nitrate by determining the relative peak areas.

Visualizations

Caption: Workflow for the purification and analysis of isoamyl nitrate.

Caption: Logical troubleshooting flow for low purity of isoamyl nitrate.

References

• 1. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 2. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 3. Isoamyl Nitrite | C5H11NO2 | CID 8053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]
• 6. Page loading... [guidechem.com]
• 7. jasco.com.br [jasco.com.br]
• 8. In-Depth Headspace GC/MS Analysis of Alkyl Nitrites | Office of Justice Programs [ojp.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of alkyl nitrites by capillary gas chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. echemi.com [echemi.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. ICSC 1012 - ISOAMYL NITRITE [chemicalsafety.ilo.org]
• 15. benchchem.com [benchchem.com]
• 16. The brief introduction of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Isoamyl nitrate | C5H11NO3 | CID 10985 - PubChem [pubchem.ncbi.nlm.nih.gov]

stability of isoamyl nitrate in the presence of air and light

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of isoamyl nitrate, particularly in the presence of air and light.

Frequently Asked Questions (FAQs)

Q1: How stable is isoamyl nitrate to air and light exposure?

A1: Isoamyl nitrate is inherently unstable and sensitive to both air (oxygen) and light.[1][2] Exposure to these elements can initiate and accelerate its degradation. It is also sensitive to water/moisture, which can contribute to its decomposition. For this reason, proper storage and handling are critical to maintain its purity and integrity during experiments.

Q2: What are the primary degradation products of isoamyl nitrate when exposed to air and light?

A2: The degradation of isoamyl nitrate is a complex process that can yield a variety of byproducts. Upon exposure to air and light, it can decompose into:

• Nitrogen oxides (NOx) : These are toxic gases that may appear as orange-colored fumes.

• Isoamyl alcohol : The corresponding alcohol from the ester hydrolysis.

• Aldehydes and Carboxylic Acids : Further oxidation products of the alcohol.

• A complex mixture of other compounds, including other esters.

One study on the degradation of the related compound, isoamyl nitrite, identified a mixture of at least twelve components, including carboxylic esters, carboxylic acid, isoamyl alcohol, aldehyde, and isoamyl nitrate itself.[3]

Q3: What are the optimal storage conditions to ensure the stability of isoamyl nitrate?

A3: To minimize degradation, isoamyl nitrate should be stored under the following conditions:

• In a cool, dark place : Recommended storage temperatures are typically between 2-8°C.

• In a tightly sealed, original container : This minimizes exposure to air and moisture.

• Protected from direct sunlight and artificial light : Amber glass bottles or storage in a light-proof secondary container is advised.

• In a well-ventilated area : This is a general safety precaution for handling volatile and flammable substances.

Q4: Are there stabilized formulations of isoamyl nitrate available?

A4: Yes, commercially available isoamyl nitrate products often contain stabilizers to extend their shelf life. Common stabilizers include diphenylamine or epoxolol. If you are using a commercial product, it is important to check the certificate of analysis or product datasheet for information on any added stabilizers.

Q5: My experimental results are inconsistent when using isoamyl nitrate. Could this be due to degradation?

A5: Yes, inconsistency in experimental results is a common sign of isoamyl nitrate degradation. The presence of degradation products can alter the chemical and physical properties of the substance, leading to unreliable outcomes. If you suspect degradation, it is recommended to use a fresh, properly stored batch of isoamyl nitrate or to re-purify the existing stock if possible.

Troubleshooting Guides

Issue 1: Visible Color Change or Fume Formation in Isoamyl Nitrate Stock

• Symptom: The normally clear, yellowish liquid appears darker, or orange-colored fumes are visible in the headspace of the container.

• Probable Cause: Significant degradation has occurred, leading to the formation of nitrogen oxides.

• Recommended Action:

  • Do not use the product. The presence of NOx indicates a hazardous level of decomposition.

  • Dispose of the material safely according to your institution's hazardous waste disposal procedures.

  • Procure a new, fresh batch of isoamyl nitrate.

  • Review your storage procedures to ensure they align with the recommended conditions to prevent future degradation.

Issue 2: Unexpected Peaks in Chromatographic Analysis (HPLC/GC)

• Symptom: When analyzing your reaction mixture or a standard solution of isoamyl nitrate, you observe additional, unexpected peaks that are not attributable to your starting materials, reagents, or expected products.

• Probable Cause: The isoamyl nitrate has partially degraded, and the unexpected peaks correspond to its degradation products (e.g., isoamyl alcohol, aldehydes, carboxylic acids).

• Recommended Action:

  • Analyze a fresh standard: Prepare a fresh solution of isoamyl nitrate from a new, unopened bottle and analyze it under the same chromatographic conditions to confirm if the extraneous peaks are from the stock solution.

  • Identify degradation products: If possible, use techniques like GC-MS or LC-MS to identify the major degradation products.[4][5][6] This can help in understanding the extent and pathway of degradation.

  • Purify the isoamyl nitrate: If a fresh batch is not immediately available, consider purifying the existing stock by distillation. However, this should be done with extreme caution due to the flammable and potentially explosive nature of isoamyl nitrate and its degradation products.

  • Adjust experimental workflow: Minimize the exposure of isoamyl nitrate to air and light during your experimental setup. Prepare solutions fresh and use them promptly.

Quantitative Data on Degradation

Factor Investigated	Observation on Isoamyl Nitrite Degradation	Reference
Temperature	The degradation rate increases with temperature. The reaction appears to be autocatalytic with an effective heat of activation of 20 kcal/mole.	[7]
Oxygen	The presence of oxygen influences the overall degradation rate.	[7]
Water	The presence of water influences the overall degradation rate.	[7]
Acid	The presence of acid influences the overall degradation rate.	[7]
Alcohol	The presence of isoamyl alcohol influences the overall degradation rate.	[7]

Note: This data is for isoamyl nitrite and should be considered as an approximation for the behavior of isoamyl nitrate.

Experimental Protocols

Protocol 1: Forced Degradation Study for Isoamyl Nitrate

Forced degradation studies are essential for understanding the stability of a drug substance and for developing stability-indicating analytical methods.[1][2][8][9]

Objective: To intentionally degrade isoamyl nitrate under controlled stress conditions to identify potential degradation products and pathways.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of isoamyl nitrate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Photolytic Degradation: Expose the stock solution to a light source that produces combined visible and ultraviolet output. The exposure levels should be justified, for example, not less than 1.2 million lux hours and 200 watt-hours per square meter.[10] A control sample should be wrapped in aluminum foil to protect it from light.

  • Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3% v/v) at room temperature.

  • Control Sample: Store a portion of the stock solution under normal laboratory conditions, protected from light.

• Time Points: Withdraw aliquots from each stressed sample and the control sample at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Analysis: Analyze the withdrawn aliquots using a stability-indicating HPLC or GC-MS method to quantify the remaining isoamyl nitrate and identify and quantify the degradation products.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating and quantifying isoamyl nitrate in the presence of its degradation products.

Methodology:

• Column: A C18 reversed-phase column is a common starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often effective. The gradient program should be optimized to achieve good separation of all components.

• Detector: A UV detector is suitable for the analysis of isoamyl nitrate and many of its degradation products. The detection wavelength should be optimized for the best sensitivity.

• Method Validation: The developed method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.[11] This involves analyzing the samples from the forced degradation study to demonstrate the method's ability to separate the parent compound from its degradation products.

Visualizations

Caption: Degradation pathway of isoamyl nitrate in the presence of air and light.

Caption: Experimental workflow for assessing isoamyl nitrate stability.

References

• 1. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of alkyl nitrites by capillary gas chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Sensitive analysis of alkyl alcohols as decomposition products of alkyl nitrites in human whole blood and urine by headspace capillary GC with cryogenic oven trapping. | Semantic Scholar [semanticscholar.org]
• 8. waters.com [waters.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. database.ich.org [database.ich.org]
• 11. japsonline.com [japsonline.com]

troubleshooting incomplete diazotization with isoamyl nitrate

Technical Support Center: Diazotization Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing incomplete diazotization reactions when using isoamyl nitrite.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of incomplete diazotization?

A1: Incomplete diazotization is often the result of one or more factors, including suboptimal temperature control, incorrect stoichiometry of reagents, or degradation of the isoamyl nitrite.[1] Diazonium salts are typically unstable at higher temperatures and can decompose if the reaction is not kept sufficiently cold (usually 0-5 °C).[2][3]

Q2: How can I visually assess if my diazotization is complete?

A2: A common and effective method is to test for the presence of excess nitrous acid using starch-iodide paper.[1] A drop of the reaction mixture is spotted onto the paper. The immediate appearance of a blue-black color indicates that excess nitrous acid is present, which implies that all the primary aromatic amine has been consumed.[2][4]

Q3: What are the advantages of using isoamyl nitrite over sodium nitrite?

A3: Isoamyl nitrite is an organosoluble nitrosating agent, which allows the reaction to be performed under relatively neutral and anhydrous conditions in organic solvents like acetonitrile, dichloromethane, or DMF.[5][6] This is particularly useful for aromatic amines that are not soluble, or are only poorly soluble, in aqueous acidic media.[7]

Q4: What are common side reactions to be aware of?

A4: Key side reactions include the decomposition of the diazonium salt to form phenols (especially if the temperature is too high), and coupling of the diazonium salt with unreacted amine to form triazenes.[2][5] Other potential side reactions are electrophilic nitrosation of electron-rich systems and reductive deamination.[5]

Q5: Is it safe to isolate the diazonium salt product?

A5: Extreme caution is advised. In a solid, dry state, diazonium salts are often thermally unstable and can be explosive upon shock or heating.[2][3] For safety, they are typically generated and used in situ without isolation.[3][8]

Troubleshooting Guide for Incomplete Diazotization

This section addresses specific issues you may encounter during your experiment.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
No blue-black color on starch-iodide paper after full addition of isoamyl nitrite.	1. Insufficient isoamyl nitrite added.2. Degradation of isoamyl nitrite.3. Reaction temperature is too high, causing premature decomposition of the nitrosating agent.	1. Add isoamyl nitrite dropwise and continue testing until a positive result is sustained.[1]2. Use a fresh, properly stored bottle of isoamyl nitrite.3. Ensure the reaction is maintained at the optimal low temperature (e.g., 0-5 °C) with an ice bath.[9]
Brown fumes (NO₂) are evolving from the reaction mixture.	1. The reaction temperature is too high, leading to the decomposition of nitrous acid.2. Localized high concentration of the nitrosating agent.	1. Improve cooling efficiency; ensure the flask is well-immersed in an ice-salt bath.[2]2. Add the isoamyl nitrite slowly, subsurface if possible, with vigorous stirring to ensure rapid dispersion.[2]
The final solution has a deep red or orange color.	Formation of a colored azo compound due to a coupling side reaction. This can occur if a nucleophilic species, like unreacted amine, is present.	1. Ensure a sufficient excess of acid is used to fully protonate and deactivate the starting amine towards coupling.[2]2. Maintain a low temperature to prevent the formation of phenolic impurities which can also act as coupling partners.[2]
Low yield in the subsequent reaction (e.g., Sandmeyer).	1. Incomplete diazotization.2. Decomposition of the diazonium salt before the next step.3. Formation of inactive side products like triazenes.	1. Confirm complete diazotization with starch-iodide paper before proceeding.[2]2. Use the diazonium salt solution immediately after its preparation and maintain strict temperature control throughout.[2]3. Ensure the reaction medium is sufficiently acidic.[2]

Key Experimental Parameters

Optimizing the following parameters is crucial for a successful diazotization reaction.

Parameter	Recommendation	Rationale
Temperature	Maintain between -10 °C and 5 °C.[2][7]	Diazonium salts are thermally unstable and decompose at higher temperatures, reducing yield.[3] Nitrous acid itself is also unstable at elevated temperatures.[2]
Stoichiometry	Use a slight excess of isoamyl nitrite (e.g., 1.1 to 1.5 equivalents).[5]	A slight excess ensures that all the primary aromatic amine is consumed, which can be confirmed with a starch-iodide test.[1][2]
Acid Catalyst	An appropriate acid (e.g., HCl, H₂SO₄, TFA) is often required.[5][9]	The acid protonates the isoamyl nitrite to generate the active nitrosating agent (nitrosonium ion, NO⁺).[3] It also protonates the unreacted amine, preventing it from coupling with the diazonium salt.[2]
Solvent	Choose a solvent that ensures substrate solubility (e.g., MeCN, THF, DMF).[6][7]	Isoamyl nitrite is advantageous for amines that are poorly soluble in aqueous media. Anhydrous conditions can be beneficial.[5][6]
Stirring	Maintain vigorous and efficient stirring.	Ensures homogenous mixing and temperature distribution, preventing localized high concentrations of reagents that can lead to side reactions.[2]

Visualizing Workflows and Mechanisms

Troubleshooting Logic

The following diagram outlines a systematic approach to troubleshooting an incomplete diazotization reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 7. US4250089A - Process for diazotizing aromatic amines - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Sandmeyer Reaction with Isoamyl Nitrite

Welcome to the technical support center for the Sandmeyer reaction, with a specific focus on optimization and troubleshooting when using isoamyl nitrite. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the Sandmeyer reaction with isoamyl nitrite in a question-and-answer format.

Q1: Why is my reaction yield consistently low?

Low yields in Sandmeyer reactions using isoamyl nitrite can stem from several factors. A primary concern is the stability of the intermediate diazonium salt. These salts are notoriously unstable and can decompose, especially at elevated temperatures, leading to the formation of undesired phenol byproducts.[1][2] Additionally, the quality of the isoamyl nitrite is crucial, as it can degrade over time.

Troubleshooting Steps:

• Temperature Control: Ensure the diazotization step is carried out at low temperatures, typically between 0-5 °C, using an ice bath to maintain stability.[1]

• Reagent Quality: Use fresh or properly stored isoamyl nitrite. Older reagents can lead to incomplete diazotization.

• Immediate Use: Use the prepared diazonium salt immediately; do not let it warm up or stand for extended periods before proceeding with the copper(I) salt addition.[1]

• Inert Atmosphere: While not always mandatory, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions.

Q2: My reaction is producing a significant amount of phenol byproduct. How can I minimize this?

The formation of phenols is a common side reaction, resulting from the reaction of the diazonium salt with water.[2]

Mitigation Strategies:

• Anhydrous Conditions: While complete exclusion of water can be challenging, minimizing its presence is beneficial. Using anhydrous solvents can help, though the diazotization process itself often occurs in aqueous acid.

• Temperature Management: As mentioned, keeping the temperature strictly controlled at 0-5 °C during diazotization is critical to suppress the hydrolysis of the diazonium salt.[1][2]

• Controlled Addition: Add the isoamyl nitrite and the subsequent copper(I) salt solution slowly and in a controlled manner to manage the reaction exotherm and maintain a low temperature.

Q3: The reaction is not going to completion, and I'm recovering starting material. What could be the cause?

Incomplete conversion can be due to inefficient diazotization or issues with the subsequent substitution step.

Possible Causes and Solutions:

• Insufficient Diazotizing Agent: Ensure you are using a sufficient stoichiometric amount of isoamyl nitrite. It is common to use a slight excess.

• Poor Quality Isoamyl Nitrite: As previously noted, degraded isoamyl nitrite will be less effective.

• Catalyst Activity: Ensure the copper(I) salt is active. If it has been exposed to air for extended periods, it may have oxidized to copper(II), which is less effective in the catalytic cycle.

• Reaction Time: While higher temperatures can accelerate the reaction, they also promote decomposition. A balance must be struck. Some reactions may require longer stirring at room temperature or gentle heating to go to completion. For instance, some bromination reactions are stirred for 2-3 hours at room temperature.[3]

Q4: I am observing the formation of biaryl byproducts. How can I avoid this?

The Sandmeyer reaction proceeds through a radical mechanism, which can lead to the formation of biaryl compounds through the coupling of aryl radicals.[4]

Methods to Reduce Biaryl Formation:

• Catalyst Concentration: Using a sufficient concentration of the copper(I) salt can facilitate the desired substitution over radical-radical coupling.

• Solvent Choice: The choice of solvent can influence side reactions. Acetonitrile (ACN) is a commonly used solvent.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction time for a Sandmeyer reaction with isoamyl nitrite?

The optimal reaction time can vary significantly depending on the substrate, temperature, and specific transformation being performed. Reaction times can range from as short as 15 minutes at elevated temperatures (e.g., 60-65 °C) to several hours at room temperature.[3][5] Monitoring the reaction by Thin Layer Chromatography (TLC) is the most effective way to determine the point of completion.[6]

Q2: How does temperature affect the reaction time and yield?

Temperature has a dual effect. Increasing the temperature generally decreases the reaction time. For example, a reaction at 60 °C was completed in 15 minutes, while a similar transformation at room temperature took 10 hours.[5] However, higher temperatures can also lead to the decomposition of the diazonium salt, which reduces the overall yield and increases the formation of byproducts like phenols.[1] Therefore, a careful balance must be found, often starting at low temperatures for the diazotization and then proceeding at room temperature or with gentle heating for the substitution step.

Q3: Can I use copper(II) salts instead of copper(I) salts?

The Sandmeyer reaction is traditionally catalyzed by copper(I) salts, which initiate the radical mechanism through a single electron transfer to the diazonium salt.[4] While some procedures may use copper(II) salts, they are generally considered less effective for the primary catalytic cycle. In some cases, a mixture of Cu(I) and Cu(II) has been used.[5]

Q4: What are the key safety precautions when running a Sandmeyer reaction with isoamyl nitrite?

• Diazonium Salt Instability: Aryl diazonium salts can be explosive when isolated and dry. It is crucial to keep them in solution and at low temperatures.[1]

• Nitrogen Gas Evolution: The reaction vigorously evolves nitrogen gas, which can cause pressure buildup. Ensure the reaction is performed in an open or well-vented system.

• Reagent Handling: Isoamyl nitrite is flammable and an oxidizing agent. Handle it with care and have a quenching agent, such as an aqueous solution of sodium thiosulfate, readily available.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, lab coat, and gloves.

Data Presentation

Table 1: Influence of Temperature and Time on Sandmeyer Reaction Outcomes

Substrate	Reagents	Temperature (°C)	Time	Yield (%)	Reference
2-Aminothiazole	CuBr, n-butyl nitrite, ACN	60	15 min	46	[5]
2-Aminothiazole	CuBr₂, n-butyl nitrite, ACN	25-65	15-120 min	79 (dihalo product)	[5]
N-(prop-2-yn-1-ylamino) pyridine	Isopentyl nitrite, CuCl₂	65	Not Specified	62	[5]
Aryl Amine	Isoamyl nitrite, CuBr	Room Temp.	3 h	40	[3]
Amino-HBC precursor	Isoamyl nitrite, CHBr₃	100	Not Specified	67	[7]

Experimental Protocols

Protocol 1: General Procedure for Bromination using Isoamyl Nitrite and CuBr

This protocol is adapted from a general procedure and should be optimized for specific substrates.[3]

Materials:

• Aryl amine (starting material)

• Acetonitrile (ACN), anhydrous

• Isoamyl nitrite

• Copper(I) bromide (CuBr)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the aryl amine (1.0 eq) in acetonitrile in a round-bottom flask equipped with a magnetic stir bar.

• To this solution, add isoamyl nitrite (2.0 eq) and stir the mixture at room temperature for 10 minutes.

• Add copper(I) bromide (2.0 eq) portion-wise to the reaction mixture.

• Continue stirring the reaction at room temperature for 3 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Sandmeyer Reaction (Ar-NH2 to Ar-Br) [commonorganicchemistry.com]
• 4. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]

effect of pH on the efficiency of isoamyl nitrate reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with isoamyl nitrite. The information is designed to address common issues encountered during synthesis and handling, with a particular focus on the critical role of pH.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of pH in the synthesis of isoamyl nitrite?

A1: The synthesis of isoamyl nitrite is an acid-catalyzed esterification reaction.[1][2][3] A strong acid, such as sulfuric or hydrochloric acid, is required to protonate the nitrite salt (e.g., sodium nitrite) and generate nitrous acid (HONO) in situ. This nitrous acid is the reactive species that subsequently reacts with isoamyl alcohol to form the isoamyl nitrite ester.[1][2] Without a sufficiently acidic environment, the formation of nitrous acid is inefficient, leading to low or no product yield.

Q2: Why is it critical to maintain low temperatures during the acid addition?

A2: The reaction between the acid and the sodium nitrite/isoamyl alcohol mixture is exothermic. Maintaining low temperatures (typically between -5°C and 10°C) is crucial for several reasons:

• To control the reaction rate: It prevents the reaction from proceeding too quickly and becoming uncontrollable.

• To prevent decomposition: Nitrous acid is unstable and can decompose, especially at higher temperatures.

• To minimize side reactions: Higher temperatures can lead to the formation of unwanted byproducts and impurities, such as nitrogen oxides, which can also color the product yellow.[4][5]

Q3: How does pH affect the stability and storage of purified isoamyl nitrite?

A3: Isoamyl nitrite is highly susceptible to decomposition under both acidic and basic conditions.

• Basic Conditions: In the presence of a base (e.g., sodium hydroxide), isoamyl nitrite will readily decompose back into isoamyl alcohol and a nitrite salt.[1][2][3] Therefore, exposure to basic solutions must be avoided.

• Acidic Conditions: Residual acid from the synthesis can promote degradation during storage. The decomposition products, such as nitrogen oxides and nitric acid, can further catalyze the breakdown of the ester in an autocatalytic process.[6] For improved stability, basic compounds like solid potassium carbonate can be added as stabilizers to neutralize these acidic byproducts.[7]

• Neutral Conditions: While more stable at a neutral pH, hydrolysis can still occur in the presence of water.[8] For long-term storage, it is essential that the product is dry and free from residual acid.

Q4: What is the purpose of the sodium bicarbonate wash during the workup procedure?

A4: The wash with a dilute solution of sodium bicarbonate (a weak base) is a critical step to neutralize and remove any remaining strong acid catalyst (e.g., sulfuric acid) from the crude product.[9][10] This is essential for the stability of the final product, as residual acid can lead to decomposition during distillation and storage.

Q5: Can other acids be used for the synthesis?

A5: Yes, while sulfuric and hydrochloric acids are common, other acidic catalysts can be used. Patents have described the use of solid acid resins, such as benzenesulfonic acid resin, which can simplify the workup by allowing the catalyst to be filtered off, thereby reducing acidic wastewater.[11]

Troubleshooting Guide

Problem	Potential Cause(s) Related to pH	Recommended Solution(s)
Low or No Yield of Isoamyl Nitrite	Insufficiently Acidic Conditions: Not enough acid was added, or the acid was too dilute to efficiently generate the necessary nitrous acid.	Ensure the correct molar equivalent of a strong acid is used. The pH of the aqueous layer should be strongly acidic.
Acid Degradation: The acid was added too quickly or at too high a temperature, causing the intermediate nitrous acid to decompose before it could react with the alcohol.[12]	Add the acid dropwise while vigorously stirring and maintaining the reaction temperature below the recommended limit (e.g., < 10°C).
Reaction Mixture Became Basic: Accidental addition of a base or insufficient acid to neutralize the basicity of the nitrite salt solution.	The reaction must be conducted under acidic conditions. Monitor the pH of the aqueous layer if possible.
Product is a Dark Yellow or Brown Color	Excessive Acid/High Temperature: Too much strong acid or poor temperature control can lead to the formation of nitrogen dioxide (NO₂) and other nitrogen oxides, which are colored impurities.[5]	Use the correct stoichiometry of acid and strictly control the temperature during addition. A final distillation can help remove these impurities.
Product Decomposes During or After Purification	Residual Acid: Incomplete neutralization during the workup leaves residual acid, which catalyzes decomposition, especially during heating for distillation.[6]	Ensure a thorough wash with a sodium bicarbonate solution until the aqueous washing is no longer acidic. Test the pH of the washings.
Exposure to Basic Conditions: The product came into contact with a basic solution (e.g., during a workup step meant for another type of reaction). Isoamyl nitrite readily decomposes in the presence of a base.[1][2]	Avoid all contact with basic solutions after the initial acid-neutralizing wash. Ensure all glassware is clean and free of basic residues.
Formation of an Unexpected Product (Peroxynitrite)	Reaction with Hydrogen Peroxide at High pH: If the reaction involves hydrogen peroxide and is performed at a very high pH (≥ 12.5), the product will be peroxynitrite, not isoamyl nitrite.[13][14]	This is a different synthetic pathway. For isoamyl nitrite synthesis, hydrogen peroxide should not be present, and the pH must be acidic.

Quantitative Data Summary

Table 1: Effect of pH on Isoamyl Nitrite Reaction Environment

pH Range	Description	Primary Process	Expected Outcome on Efficiency
< 1	Strongly Acidic	Acid-catalyzed esterification	High initial reaction rate. Potential for acid-catalyzed side reactions and decomposition if temperature is not controlled.
1 - 4	Moderately Acidic	Acid-catalyzed esterification	Optimal range for efficient formation of nitrous acid and subsequent esterification.
5 - 6	Weakly Acidic	Inefficient nitrous acid formation	Very slow to negligible reaction rate. Low yield.
7	Neutral	No catalysis	Reaction does not proceed. No yield.
> 8	Basic / Alkaline	Base-catalyzed decomposition (hydrolysis)	Any formed isoamyl nitrite will be rapidly decomposed back to isoamyl alcohol and nitrite salt.[1][2][3]

Key Experimental Protocols

Protocol 1: Synthesis of Isoamyl Nitrite using Sulfuric Acid

This protocol is a standard laboratory procedure for the synthesis of isoamyl nitrite.

Materials:

• Isoamyl alcohol

• Sodium nitrite (NaNO₂)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

• Ice

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a solution of sodium nitrite in water.

• Cool the flask in an ice-salt bath to 0°C.

• In a separate beaker, slowly add concentrated sulfuric acid to a pre-cooled mixture of isoamyl alcohol and a small amount of water. Keep this mixture cooled in an ice bath.

• Slowly add the acidic alcohol mixture from the beaker to the dropping funnel.

• Add the acidic alcohol mixture dropwise to the stirred sodium nitrite solution. The rate of addition must be carefully controlled to maintain the reaction temperature at or below 10°C.[9]

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 30-60 minutes.

• Transfer the reaction mixture to a separatory funnel. The yellow, oily layer of crude isoamyl nitrite should separate as the upper layer.

• Drain and discard the lower aqueous layer.

• Wash the crude isoamyl nitrite layer sequentially with: a. Cold water. b. A 5% sodium bicarbonate solution (to neutralize residual acid). c. Cold water again.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or calcium chloride.

• Filter to remove the drying agent. The product can be further purified by distillation.

Visualizations

Reaction Pathway and pH Influence

The following diagram illustrates the core chemical transformations and how pH dictates the outcome.

Caption: Logical flow of isoamyl nitrite synthesis and decomposition based on pH.

Experimental Workflow

This diagram outlines the typical laboratory procedure for synthesizing and purifying isoamyl nitrite.

Caption: Standard experimental workflow for isoamyl nitrite synthesis.

Troubleshooting Flowchart for Low Yield

This flowchart helps diagnose potential pH-related issues when experiencing low product yield.

Caption: Troubleshooting flowchart for low yield in isoamyl nitrite synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Synthesis and reactions of Isoamyl nitrite_Chemicalbook [chemicalbook.com]
• 3. Amyl nitrite - Wikipedia [en.wikipedia.org]
• 4. US20150105474A1 - Isoamyl nitrite formulations - Google Patents [patents.google.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. poppersguide.com [poppersguide.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. CN111039789A - Synthesis method of isoamyl nitrite - Google Patents [patents.google.com]
• 12. Sciencemadness Discussion Board - Alkyl nitrite synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. Synthesis of peroxynitrite using isoamyl nitrite and hydrogen peroxide in a homogeneous solvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Isoamyl Nitrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of isoamyl nitrate, specifically focusing on the removal of isoamyl alcohol impurity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude isoamyl nitrate?

A1: The most common impurity in crude isoamyl nitrate, especially after synthesis via esterification of isoamyl alcohol, is the unreacted isoamyl alcohol itself.[1][2] Other potential impurities include residual acids (like sulfuric or hydrochloric acid) used as catalysts, water, and by-products from side reactions.[2][3]

Q2: Why is it crucial to remove isoamyl alcohol from the final isoamyl nitrate product?

A2: The presence of isoamyl alcohol as an impurity can affect the stability, purity, and performance of the final isoamyl nitrate product.[1] For pharmaceutical applications, impurity levels are strictly regulated and must be minimized.

Q3: What are the primary methods for removing isoamyl alcohol from isoamyl nitrate?

A3: The primary methods for purifying isoamyl nitrate and removing isoamyl alcohol are through a series of aqueous washes followed by drying and distillation.[3][4] This multi-step process is effective in removing residual reactants, acidic impurities, and water.

Q4: Can I use distillation alone to purify isoamyl nitrate?

A4: While distillation is a powerful purification technique, it is often more effective when preceded by aqueous washes.[3] Washing removes the bulk of water-soluble and acidic impurities, which can interfere with the distillation process. Distillation then separates the isoamyl nitrate from the less volatile isoamyl alcohol.

Q5: How can I confirm that the isoamyl alcohol has been successfully removed?

A5: The purity of the final product can be assessed using analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. These methods can quantify the amount of residual isoamyl alcohol.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor phase separation during aqueous wash	- Insufficient difference in density between the organic and aqueous layers.- Formation of an emulsion.	- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength and density of the aqueous phase, which helps to break emulsions and improve separation.[3][5][6]- Gently swirl or rock the separatory funnel instead of vigorous shaking to minimize emulsion formation.
Cloudy organic layer after washing	- Residual water suspended in the isoamyl nitrate.	- Ensure the organic layer is thoroughly dried using a suitable drying agent like anhydrous magnesium sulfate, sodium sulfate, or calcium chloride before proceeding to distillation.[3]
Low yield of isoamyl nitrate after distillation	- Decomposition of isoamyl nitrate at high temperatures.- Inefficient fractional distillation.	- Consider using vacuum distillation to lower the boiling point and prevent thermal decomposition.[7]- Ensure your distillation apparatus is set up correctly with proper insulation and a fractionating column for efficient separation.
Product is yellow after purification	- Presence of nitrogen oxides.	- Washing with a dilute sodium bicarbonate solution can help remove acidic impurities, including dissolved nitrogen oxides.[3][4]

Experimental Protocols

Protocol 1: Aqueous Washing of Crude Isoamyl Nitrate

This protocol describes the standard procedure for washing crude isoamyl nitrate to remove acidic impurities and unreacted isoamyl alcohol.

• Transfer to Separatory Funnel : Transfer the crude isoamyl nitrate to a separatory funnel of appropriate size.

• Water Wash : Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and gently invert it several times, making sure to vent frequently to release any pressure buildup. Allow the layers to separate and drain the lower aqueous layer.

• Sodium Bicarbonate Wash : Add a volume of 5% sodium bicarbonate solution equal to the organic layer.[3] Gently agitate and vent as before. This wash neutralizes any residual acid catalyst. Drain the aqueous layer.

• Brine Wash : Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution.[3] This helps to remove residual water and improve phase separation. Drain the aqueous layer.

• Drying : Transfer the washed isoamyl nitrate to a clean, dry flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate). Swirl the flask and let it stand until the liquid is clear.

• Filtration : Filter the dried isoamyl nitrate to remove the drying agent. The product is now ready for distillation.

Protocol 2: Fractional Distillation of Isoamyl Nitrate

This protocol details the final purification step to separate isoamyl nitrate from residual isoamyl alcohol.

• Apparatus Setup : Assemble a fractional distillation apparatus. Ensure all glassware is dry.

• Charging the Flask : Add the dried and washed isoamyl nitrate to the distillation flask. Add a few boiling chips to ensure smooth boiling.

• Heating : Begin to gently heat the distillation flask.

• Collecting Fractions : Collect the fraction that boils in the expected range for isoamyl nitrate (approximately 92-100°C at atmospheric pressure).[3] Discard any initial lower-boiling fractions and monitor the temperature closely.

• Completion : Stop the distillation when the temperature begins to rise significantly above the boiling point of isoamyl nitrate or when only a small amount of liquid remains in the distillation flask.

Purification Workflow

The following diagram illustrates the overall workflow for the removal of isoamyl alcohol impurity from isoamyl nitrate.

References

• 1. US20150105474A1 - Isoamyl nitrite formulations - Google Patents [patents.google.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. poppersguide.com [poppersguide.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Isoamyl alcohol - Wikipedia [en.wikipedia.org]
• 6. atamankimya.com [atamankimya.com]
• 7. Sciencemadness Discussion Board - Seperation of isoamyl nitrite and isoamyl alcohol from poppers - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

A Comparative Guide to Isoamyl Nitrite and Tert-Butyl Nitrite in Diazotization Reactions

For Researchers, Scientists, and Drug Development Professionals

The diazotization of primary aromatic amines to form diazonium salts is a cornerstone of synthetic organic chemistry, enabling the introduction of a wide array of functionalities onto aromatic rings. The choice of the diazotizing agent is critical for the success of this transformation, particularly under aprotic conditions where alkyl nitrites are the reagents of choice. This guide provides an objective comparison of two commonly used alkyl nitrites, isoamyl nitrite and tert-butyl nitrite, focusing on their performance in terms of reaction yield, supported by experimental data and detailed protocols.

Isoamyl Nitrite vs. Tert-Butyl Nitrite: An Overview

Both isoamyl nitrite (isopentyl nitrite) and tert-butyl nitrite serve as effective sources of the nitrosonium ion (NO+) required for diazotization in organic solvents. They are particularly favored for substrates that are sensitive to the strongly acidic aqueous conditions of traditional diazotization using sodium nitrite and mineral acids.

Tert-butyl nitrite is often noted for its good solubility in a wide range of common organic solvents and its thermal stability. The primary byproduct of its reaction is tert-butanol, which is generally less reactive than the primary alcohols generated from other alkyl nitrites.

Isoamyl nitrite is also a widely used, effective diazotizing agent. Its byproduct is isoamyl alcohol. In many applications, the choice between isoamyl nitrite and tert-butyl nitrite is often dictated by factors such as substrate solubility, solvent compatibility, cost, and availability, as their reactivity is often comparable.

Performance Comparison: Diazotization Yield

Direct, side-by-side comparative studies of isoamyl nitrite and tert-butyl nitrite under identical conditions for a range of substrates are not extensively documented in the literature. However, a comprehensive review of published synthetic procedures allows for a comparative analysis of their performance. The following table summarizes the yields of reactions involving diazotization with either isoamyl nitrite or tert-butyl nitrite. It is important to note that the yields reported are for the final product of a one-pot, multi-step sequence (e.g., diazotization followed by a Sandmeyer reaction), and thus reflect the efficiency of the entire process.

Substrate	Diazotizing Agent	Subsequent Reaction	Product	Yield (%)	Reference
4-(Phenylethynyl)thiazol-2-amine	tert-Butyl Nitrite	Bromination (Sandmeyer)	2,5-Dibromo-4-(phenylethynyl)thiazole	99%	[1]
4-(Phenylethynyl)thiazol-2-amine	Amyl Nitrite	Bromination (Sandmeyer)	2,5-Dibromo-4-(phenylethynyl)thiazole	Same results as t-BuONO	[1]
N-Methylaniline	tert-Butyl Nitrite	N-Nitrosation	N-Nitroso-N-methylaniline	Quantitative	[2]
N-Methylaniline	Isoamyl Nitrite	N-Nitrosation	N-Nitroso-N-methylaniline	Comparable to t-BuONO	[2]
Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate	tert-Butyl Nitrite	Bromination (Sandmeyer)	Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate	71%	[3]
N-(prop-2-yn-1-ylamino) pyridine derivative	Isopentyl Nitrite	Chlorination (Sandmeyer)	Bicyclic chlorinated pyridone	62%	[3]
Unhindered anilines	Isoamyl Nitrite	Solvolysis	2-Methoxyethyl aryl ethers	36-47%	[4]
2-Amino-3-carbonitrile derivatives	Isoamyl Nitrite	Chlorination (Sandmeyer)	2-Chloro-3-carbonitrile derivatives	10-69%	[3]

Notably, one study focusing on the halogenation of 2-amino-1,3-thiazoles explicitly states that the use of amyl, tert-butyl, or n-butyl nitrite gave the same results, indicating their interchangeability in that specific chemical system.[1] Similarly, for the N-nitrosation of N-methylaniline, isoamyl nitrite provided a comparable yield to tert-butyl nitrite.[2]

Experimental Protocols

Below are detailed experimental methodologies for diazotization reactions using tert-butyl nitrite and isoamyl nitrite as described in the literature.

Protocol 1: Sandmeyer Bromination of an Aminothiazole using tert-Butyl Nitrite

This protocol describes the synthesis of a dibromothiazole derivative from the corresponding aminothiazole.

Materials:

• 4-(Phenylethynyl)thiazol-2-amine

• Copper(II) bromide (CuBr₂)

• tert-Butyl nitrite

• Acetonitrile (ACN)

Procedure:

• A solution of 4-(phenylethynyl)thiazol-2-amine (1 equivalent) and copper(II) bromide (1.2 equivalents) in acetonitrile is prepared.

• tert-Butyl nitrite (1.2 equivalents) is added to the solution.

• The reaction mixture is heated to 85 °C and stirred for 15 minutes.

• After the reaction is complete, the mixture is worked up to isolate the 2,5-dibromo-4-(phenylethynyl)thiazole product.

This reaction was reported to yield 99% of the desired product. The authors noted that substituting tert-butyl nitrite with amyl nitrite gave the same results.[1]

Protocol 2: Sandmeyer Chlorination of an Aminopyridine using Isopentyl Nitrite

This protocol details the conversion of an aminopyridine derivative to a chlorinated bicyclic pyridone.

Materials:

• N-(prop-2-yn-1-ylamino) pyridine derivative

• Copper(II) chloride (CuCl₂)

• Isopentyl nitrite (Isoamyl nitrite)

• Acetonitrile (ACN)

Procedure:

• The N-(prop-2-yn-1-ylamino) pyridine derivative (1 equivalent) is dissolved in acetonitrile.

• Copper(II) chloride is added to the solution.

• Isopentyl nitrite is introduced to initiate the diazotization.

• The reaction mixture is heated to 65 °C to ensure maximum conversion.

• Upon completion, the reaction is worked up to isolate the bicyclic chlorinated pyridone.

The reported yield for this transformation was 62%.[3]

Visualizing the Process

The following diagrams illustrate the general workflow and the chemical logic of the diazotization process.

Caption: General workflow for a one-pot diazotization and subsequent reaction.

Caption: Key steps in the formation of a diazonium salt and its subsequent reaction.

Conclusion

Based on the available experimental data, both isoamyl nitrite and tert-butyl nitrite are highly effective reagents for diazotization reactions in aprotic media. In several reported cases, their performance in terms of overall reaction yield is comparable, and they can often be used interchangeably.

Key considerations for reagent selection include:

• Substrate and Reaction Conditions: The specific nature of the aromatic amine and the subsequent trapping reaction can influence the choice of reagent and solvent system.

• Byproducts: The byproduct of tert-butyl nitrite is tert-butanol, which is less likely to engage in side reactions compared to the primary alcohol formed from isoamyl nitrite.

• Practical Factors: Availability, cost, and ease of handling are practical considerations that may favor one reagent over the other in a particular research or development setting.

References

• 1. Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Isoamyl Nitrite vs. Sodium Nitrite in the Sandmeyer Reaction

A comprehensive guide for researchers, scientists, and drug development professionals on the selection of diazotizing agents for the Sandmeyer reaction, supported by experimental data and detailed protocols.

The Sandmeyer reaction, a cornerstone of synthetic aromatic chemistry, offers a versatile method for the conversion of primary aromatic amines into a wide array of functional groups via the formation of a diazonium salt intermediate. A critical step in this transformation is diazotization, the process of converting the primary amine to the diazonium salt. The choice of the diazotizing agent is pivotal and can significantly influence the reaction's efficiency, substrate scope, and experimental conditions. This guide provides an in-depth comparison of two commonly employed diazotizing agents: the traditional sodium nitrite in aqueous acid and the alternative isoamyl nitrite, often utilized in organic solvents.

Performance at a Glance: A Quantitative Comparison

The selection of a diazotizing agent is often dictated by the substrate's solubility, the desired reaction conditions (aqueous vs. non-aqueous), and the targeted yield. Below is a summary of reported yields for the Sandmeyer reaction with various substrates using either sodium nitrite or an alkyl nitrite (isoamyl or tert-butyl nitrite).

Starting Material (Ar-NH₂)	Reagent	Product (Ar-X)	Yield (%)	Reference
2-Aminothiazole	n-Butyl Nitrite / CuBr	2-Bromothiazole	46%	[1]
2-Aminothiazole	n-Butyl Nitrite / CuBr₂	2,5-Dibromothiazole	79%	[1]
3-Amino-1-methyl-1H-pyrazole-4,5-dicarbonitrile	Isoamyl Nitrite / CuCl₂	3-Chloro-1-methyl-1H-pyrazole-4,5-dicarbonitrile	65%	[2]
5-Amino-2-(4-methoxyphenyl)oxazole-4-carbonitrile	Isoamyl Nitrite / CuCl₂	5-Chloro-2-(4-methoxyphenyl)oxazole-4-carbonitrile	13%	[2]
Amino-HBC precursor	Isoamyl Nitrite / CHBr₃	Bromo-HBC precursor	67%	[3]
3,5-Dimethoxyaniline	NaNO₂ / H₂SO₄, KI	1-Iodo-3,5-dimethoxybenzene	75%	[1]
6-Azauracil derivative	NaNO₂ / HCl, CuCl	2-Chloro derivative	57%	[1]
6-Azauracil derivative	NaNO₂ / HBr, CuBr	2-Bromo derivative	80%	[1]
N-(prop-2-yn-1-ylamino) pyridine	Isopentyl Nitrite / CuCl₂	Bicyclic chlorinated pyridone	62%	[1]
Aryl amine	Isoamyl Nitrite / Copper powder	Diaryl sulfone	82%	[1]

Note: Yields are highly dependent on the specific substrate, reaction conditions, and scale. This table provides a comparative snapshot based on available literature.

The Underpinning Chemistry: The Sandmeyer Reaction Mechanism

The Sandmeyer reaction proceeds through a radical-nucleophilic aromatic substitution pathway. The initial and crucial step is the formation of an aryldiazonium salt from a primary aromatic amine. This is where sodium nitrite and isoamyl nitrite play their role.

Caption: General mechanism of the Sandmeyer reaction.

Both sodium nitrite and isoamyl nitrite serve as precursors to the key electrophile, the nitrosonium ion (NO⁺). In the case of sodium nitrite, it reacts with a strong acid (e.g., HCl, H₂SO₄) to form nitrous acid (HNO₂), which is then protonated and loses water to generate the nitrosonium ion. Isoamyl nitrite can generate the nitrosonium ion directly, particularly in the presence of an acid catalyst, or can participate in radical pathways.

In the Lab: A Tale of Two Protocols

The choice between sodium nitrite and isoamyl nitrite fundamentally dictates the experimental setup. Sodium nitrite reactions are typically performed in aqueous acidic conditions at low temperatures, while isoamyl nitrite is amenable to a broader range of organic solvents and temperatures.

The Classical Approach: Sodium Nitrite in Aqueous Media

This method is well-established and cost-effective. However, it is not suitable for substrates that are sensitive to strong aqueous acids or have poor solubility in water.

Experimental Protocol: Chloro-Sandmeyer Reaction of 4-Amino-2-chloronicotinonitrile [4]

• Diazotization:

  • Suspend 4-Amino-2-chloronicotinonitrile (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and water in a round-bottom flask.

  • Cool the suspension to 0-5 °C in an ice bath with vigorous stirring.

  • Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the cooled amine suspension, ensuring the temperature remains below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Sandmeyer Reaction:

  • In a separate flask, dissolve copper(I) chloride (1.2 eq) in concentrated HCl and cool the solution to 0 °C.

  • Slowly add the cold diazonium salt solution to the CuCl solution with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 1 hour, or until the evolution of nitrogen gas ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and pour it into crushed ice.

  • Neutralize the mixture with a saturated sodium bicarbonate solution to a pH of approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

The Modern Alternative: Isoamyl Nitrite in Organic Solvents

This approach is particularly advantageous for substrates that are insoluble in aqueous media or are sensitive to strong acids. It often allows for milder reaction conditions.

Experimental Protocol: Bromo-Sandmeyer Reaction using Isoamyl Nitrite

• Reaction Setup:

  • To a solution of the aromatic amine (1.0 eq) in an organic solvent (e.g., acetonitrile, bromoform) in a round-bottom flask, add isoamyl nitrite (1.5 - 2.0 eq).

  • Stir the mixture at room temperature for 10-15 minutes.

• Sandmeyer Reaction:

  • Add copper(II) bromide (1.5 - 2.0 eq) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature or heat to a specified temperature (e.g., 60-100 °C) for a designated time (e.g., 1-3 hours), monitoring the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography.

Visualizing the Workflow: A Process Comparison

The operational differences between the two methods are significant, as illustrated in the following workflow diagrams.

Caption: Comparison of experimental workflows.

Concluding Remarks: Making the Right Choice

Both sodium nitrite and isoamyl nitrite are effective reagents for the Sandmeyer reaction, each with its own set of advantages and disadvantages.

• Sodium Nitrite remains the reagent of choice for many applications due to its low cost and the wealth of established protocols. It is particularly well-suited for substrates that are soluble and stable in aqueous acidic conditions. However, the requirement for low temperatures and the potential for side reactions in aqueous media can be limitations.

• Isoamyl Nitrite offers greater flexibility in the choice of solvent, making it ideal for substrates with poor aqueous solubility. Reactions can often be carried out at or above room temperature, and under non-aqueous conditions, which can be beneficial for sensitive substrates. The trade-offs include the higher cost of the reagent and the need for anhydrous conditions in some cases.

Ultimately, the optimal choice of diazotizing agent will depend on a careful consideration of the specific substrate, the desired reaction conditions, and the overall synthetic strategy. This guide provides the necessary data and protocols to enable an informed decision for your research and development needs.

References

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

A Comparative Guide: Isoamyl Nitrate vs. Aqueous Nitrous Acid in Research and Development

For researchers, scientists, and drug development professionals, the choice of reagents is critical to the success of chemical syntheses and biological investigations. In the realm of nitrosating agents, both isoamyl nitrate and aqueous nitrous acid are frequently employed. However, their distinct properties and performance characteristics make them suitable for different applications. This guide provides an objective comparison of isoamyl nitrate and aqueous nitrous acid, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate reagent for specific research needs.

Key Advantages of Isoamyl Nitrate

Isoamyl nitrate, an organic nitrite ester, offers several notable advantages over the traditional use of aqueous nitrous acid, which is typically generated in situ from sodium nitrite and a strong acid. The primary benefits of isoamyl nitrate lie in its solubility in organic solvents, allowing for reactions under non-aqueous or anhydrous conditions. This is particularly crucial for substrates that are sensitive to water or strong acids. Furthermore, isoamyl nitrate often permits diazotization reactions to be carried out under milder and relatively neutral conditions, which can be advantageous when working with delicate or acid-labile molecules.[1][2]

Performance Comparison: Isoamyl Nitrate vs. Aqueous Nitrous Acid

The selection between isoamyl nitrate and aqueous nitrous acid is often dictated by the specific requirements of the chemical transformation. Below is a summary of their performance characteristics across several key parameters.

Feature	Isoamyl Nitrate	Aqueous Nitrous Acid
Solubility	Soluble in organic solvents (e.g., THF, MeCN, CH2Cl2)	Soluble in water
Reaction Conditions	Anhydrous or organic media, relatively neutral pH[1][2]	Aqueous, strongly acidic (mineral acid)[3][4]
Temperature Control	Often requires cooling, but can sometimes be run at room temperature[5]	Strict temperature control required (typically 0-5 °C) to prevent diazonium salt decomposition[3]
Handling	Volatile, flammable liquid; sensitive to air and light[6][7]	Generated in situ; nitrous acid is unstable[8][9]
Substrate Compatibility	Ideal for water-sensitive or acid-labile substrates	Suitable for water-soluble and acid-stable amines
Byproducts	Isoamyl alcohol	Water, excess acid, and salts
Side Reactions	Can include electrophilic nitrosation, reductive deamination, azo coupling, and dimerization[2]	Potential for oxidation of the substrate and other side reactions if not carefully controlled[2]
Reactivity	Generally considered less reactive than aqueous nitrous acid. The reactivity order for nitrosation has been reported as HNO2 > t-butyl nitrite > i-propyl nitrite > isopentyl nitrite.[10]	Highly reactive nitrosating agent[10]

Experimental Protocols

To illustrate the practical differences in their application, below are detailed experimental protocols for the diazotization of an aromatic amine using both isoamyl nitrate and aqueous nitrous acid.

Protocol 1: Diazotization of Anthranilic Acid using Isoamyl Nitrate

This protocol is adapted from a procedure for the preparation of benzenediazonium-2-carboxylate.[5]

Materials:

• Anthranilic acid

• Trichloroacetic acid

• Tetrahydrofuran (THF)

• Isoamyl nitrite

• Ice-water bath

• Magnetic stirrer and stir bar

• Beaker and thermometer

Procedure:

• In a 600-mL beaker equipped with a thermometer and magnetic stirrer, dissolve 34.2 g (0.25 mole) of anthranilic acid and 0.3 g of trichloroacetic acid in 250 mL of THF.[5]

• Cool the solution to 18-25°C in an ice-water bath.[5]

• While stirring, add 55 mL (48 g, 0.41 mole) of isoamyl nitrite over 1–2 minutes.[5]

• Maintain the reaction mixture at 18–25°C and continue stirring for 1–1.5 hours. A precipitate of the diazonium salt will form.[5]

• Cool the mixture to 10°C and collect the product by suction filtration.[5]

• Wash the collected solid with cold THF until the washings are colorless. Caution: Do not allow the diazonium salt to become dry as it can be explosive.[5]

Protocol 2: Diazotization of 2'-Amino-6'-methylacetophenone using Aqueous Nitrous Acid

This protocol is a general procedure for the diazotization of an aromatic amine in an aqueous medium.[3]

Materials:

• 2'-Amino-6'-methylacetophenone

• Concentrated hydrochloric acid

• Sodium nitrite

• Distilled water

• Ice bath

• Three-necked round-bottom flask with a mechanical stirrer and thermometer

• Dropping funnel

Procedure:

• In a three-necked round-bottom flask, dissolve 1.0 equivalent of 2'-Amino-6'-methylacetophenone in a mixture of 3.0 equivalents of concentrated hydrochloric acid and water.[3]

• Cool the solution to 0-5 °C in an ice bath with continuous stirring.[3]

• In a separate beaker, prepare a solution of 1.0-1.1 equivalents of sodium nitrite in cold distilled water and cool it to 0-5 °C.[3]

• Slowly add the chilled sodium nitrite solution dropwise to the stirred amine hydrochloride suspension, ensuring the reaction temperature is maintained between 0 °C and 5 °C.[3]

• Monitor the completion of the reaction by testing for the presence of excess nitrous acid using starch-iodide paper. An immediate blue-black color indicates the reaction is complete.[3]

• The resulting diazonium salt solution should be used directly in the subsequent reaction step without isolation.[3]

Signaling Pathways and Experimental Workflows

Nitric Oxide Signaling Pathway

Both isoamyl nitrate and aqueous nitrous acid can act as sources of nitric oxide (NO) or its precursors, which are important signaling molecules in various physiological processes. Alkyl nitrites like isoamyl nitrate are known vasodilators due to their ability to release NO.[11]

References

• 1. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Diazotisation [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. Cas 110-46-3,Isoamyl nitrite | lookchem [lookchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Nitrosation by alkyl nitrites. Part 5. Kinetics and mechanism of reactions in acetonitrile - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. Amyl nitrite - Wikipedia [en.wikipedia.org]

A Comparative Study of Alkyl Nitrites for Aryl Radical Formation

For Researchers, Scientists, and Drug Development Professionals

The generation of aryl radicals is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds that are crucial in the synthesis of pharmaceuticals and other complex molecules. Among the various methods for generating these reactive intermediates, the use of alkyl nitrites to diazotize aromatic amines under anhydrous conditions is a widely adopted strategy, often referred to as a modified or "alternative" Sandmeyer reaction.[1][2] This approach offers a milder alternative to the classical aqueous diazotization and is compatible with a broader range of functional groups.

This guide provides an objective comparison of commonly used alkyl nitrites—tert-butyl nitrite (TBN), isoamyl nitrite, and n-pentyl nitrite—for the formation of aryl radicals from primary anilines. We will delve into their comparative performance, supported by experimental data, and provide detailed experimental protocols and mechanistic diagrams to aid in reagent selection and experimental design.

Performance Comparison of Alkyl Nitrites

The choice of alkyl nitrite can significantly impact the efficiency of aryl radical generation, with factors such as steric hindrance, stability, and the nature of the resulting alcohol byproduct playing a role. While a direct, side-by-side comparison under identical conditions for a wide range of substrates is not extensively documented in a single study, a compilation of data from various sources allows for a comparative assessment.

One study on N-nitrosylation, which is the initial step in the reaction of anilines with alkyl nitrites, found the following order of reactivity: tert-butyl nitrite > isopentyl nitrite = isobutyl nitrite > n-butyl nitrite > ethyl nitrite .[3] This trend is a strong indicator of their relative efficacy in the overall process of aryl radical formation. Tert-butyl nitrite's higher reactivity is often attributed to the stability of the tert-butoxy radical and the resulting tert-butanol, which is less prone to side reactions compared to primary alcohols.[4]

The following table summarizes the performance of different alkyl nitrites in various aryl radical-mediated transformations.

Alkyl Nitrite	Substrate	Reaction	Reagents	Solvent	Conditions	Yield (%)
tert-Butyl Nitrite (TBN)	p-Anisidine	Iodination	p-TsOH, KI	Acetonitrile	0 °C to 60 °C, 4.5 h	86%[5]
Various Anilines	Bromination	CuBr₂, PTSA	Solvent-free	Room Temp, 15-20 min	10-65%[6]
5-Amino-1,3,4-thiadiazole-2-carboxylate	Bromination	CuBr₂	Acetonitrile	Room Temp	71%[7]
Isoamyl Nitrite	Various Anilines	Iodination	CH₂I₂	-	80 °C	Good to Excellent
2-Aminopyridine derivative	Chlorination	CuCl₂	Acetonitrile	65 °C	62%[7]
Aryl Amine	Sulfonylation	Arylsulfinic acid, Cu powder	Acetonitrile	0-25 °C	47-82%[7]
n-Pentyl Nitrite	Various Anilines	Bromination	CHBr₃	-	100 °C, ~2 h	39-73%[1][6]
Various Anilines	Chlorination	CCl₄	-	-	19-55%[1][6]

Note: Yields are highly substrate and reaction dependent. This table provides representative examples to illustrate the efficacy of each reagent.

Mechanistic Overview

The reaction of an aniline with an alkyl nitrite under neutral, anhydrous conditions is generally believed to proceed through a radical mechanism, distinct from the ionic pathway of the classical Sandmeyer reaction.[1][2] The key steps are outlined below.

Mechanism of Aryl Radical Formation.

Experimental Protocols

The following is a generalized protocol for the generation of an aryl radical from an aniline using an alkyl nitrite, followed by trapping to form an aryl halide. This protocol is a composite of several reported procedures and should be optimized for specific substrates and transformations.[5][6][7]

Materials:

• Aromatic amine (1.0 mmol)

• Alkyl nitrite (tert-butyl nitrite or isoamyl nitrite, 1.2 - 2.5 mmol)

• Halogen source (e.g., CuBr₂, CuCl₂, CH₂I₂) (1.2 - 2.0 mmol)

• Anhydrous solvent (e.g., acetonitrile, THF, bromoform) (5-10 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the aromatic amine, the halogen source, and the anhydrous solvent.

• Cooling: Cool the mixture to the desired temperature (typically 0 °C for TBN, can be room temperature or elevated for others).

• Addition of Alkyl Nitrite: Add the alkyl nitrite dropwise to the stirred suspension over a period of 5-10 minutes. Observe for gas evolution (N₂).

• Reaction: Allow the reaction to stir at the initial temperature for a short period (e.g., 10-30 minutes) and then, if necessary, warm to a higher temperature (e.g., room temperature to 65 °C) to ensure completion. Reaction times can vary from 15 minutes to several hours.[6][7]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by adding water or an aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for comparing the efficacy of different alkyl nitrites in a specific aryl radical-mediated reaction.

Workflow for Comparing Alkyl Nitrites.

Conclusion

Tert-butyl nitrite, isoamyl nitrite, and n-pentyl nitrite are all effective reagents for the generation of aryl radicals from anilines under anhydrous conditions. The available data suggests that tert-butyl nitrite often provides a slight advantage in terms of reactivity, potentially due to the stability of its radical and alcohol byproducts. However, the optimal choice of alkyl nitrite is highly dependent on the specific substrate, desired transformation, and reaction conditions. For instance, in reactions requiring higher temperatures, the higher boiling points of isoamyl and n-pentyl nitrite may be advantageous. Researchers are encouraged to perform small-scale screening experiments, as outlined in the workflow diagram, to determine the most efficient reagent for their specific application.

References

• 1. tert-Butyl Nitrite [commonorganicchemistry.com]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. TCI Practical Example: Sandmeyer Reaction Using tBuONO | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Efficiency of Isoamyl Nitrate Compared to Other Nitrosating Agents: A Comparative Guide for Researchers

In the field of organic synthesis and drug development, the choice of a nitrosating agent is critical for achieving desired reaction outcomes, including yield, purity, and reaction time. Isoamyl nitrate, an organic nitrite, is a frequently employed reagent for nitrosation reactions. This guide provides an objective comparison of the efficiency of isoamyl nitrate with other common nitrosating agents, supported by experimental data, detailed protocols, and visual representations of relevant biological pathways.

Quantitative Comparison of Nitrosating Agents

The efficiency of a nitrosating agent is influenced by several factors, including the substrate, solvent, temperature, and the inherent reactivity of the agent itself. Alkyl nitrites, such as isoamyl nitrate and tert-butyl nitrite, are known to be potent nitrosating agents that can be used under mild and, in some cases, solvent-free conditions.[1] Sodium nitrite, on the other hand, is a common and cost-effective reagent that is typically used under acidic conditions to generate the active nitrosating species, nitrous acid.[2]

Below is a comparison of the performance of isoamyl nitrate and sodium nitrite for the N-nitrosation of N-methylaniline.

Table 1: Comparison of Nitrosating Agents for the N-Nitrosation of N-Methylaniline

Nitrosating Agent	Substrate	Reaction Conditions	Reaction Time	Yield (%)	Reference
Isoamyl Nitrite	N-Methylaniline	Solvent-free, Room Temperature	5 minutes	Quantitative	[1]
Sodium Nitrite	N-Methylaniline	Hydrochloric Acid, Water, 0-10 °C	1 hour	94%	[3]

Note: "Quantitative" yield implies a yield of 99% or higher.

A study comparing various alkyl nitrites for the N-nitrosation of N-methylaniline under solvent-free conditions at room temperature found that tert-butyl nitrite, n-butyl nitrite, and isoamyl nitrite all provided the desired product in comparable, near-quantitative yields within 5 minutes.[1] While all were efficient, tert-butyl nitrite was noted for offering advantages related to its byproducts.[1]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for researchers. Below are representative procedures for N-nitrosation using isoamyl nitrate and sodium nitrite.

Protocol 1: N-Nitrosation of a Secondary Amine using Isoamyl Nitrite (General Procedure)

This protocol is a general guideline for the N-nitrosation of secondary amines using an alkyl nitrite like isoamyl nitrite (also known as isopentyl nitrite).

Materials:

• Secondary amine

• Isoamyl nitrite (isopentyl nitrite)

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran) - if not performing a solvent-free reaction

• Catalytic amount of a strong acid (optional, can accelerate the reaction)

• Standard laboratory glassware and stirring apparatus

• Purification supplies (e.g., silica gel for chromatography)

Procedure:

• To a solution of the secondary amine in an anhydrous solvent (if used), add isoamyl nitrite. For a solvent-free reaction, add isoamyl nitrite directly to the secondary amine.

• If desired, a catalytic amount of a strong acid can be added to speed up the nitrosation process.[3]

• Stir the reaction mixture at room temperature or with gentle heating. The reaction time can vary from a few minutes to several hours (e.g., 24-48 hours at elevated temperatures without an acid catalyst).[1][3]

• Monitor the reaction progress using an appropriate technique (e.g., Thin Layer Chromatography).

• Upon completion, remove the solvent and any excess reagent under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel, to obtain the pure N-nitrosoamine.

Protocol 2: N-Nitrosation of N-Methylaniline using Sodium Nitrite

This protocol details the synthesis of N-nitroso-N-methylaniline using sodium nitrite under acidic conditions.[3]

Materials:

• N-methylaniline

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Water

• Ice

• Dichloromethane (for extraction)

• Standard laboratory glassware, including a three-necked flask equipped with a mechanical stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, combine N-methylaniline, concentrated hydrochloric acid, and water.

• Cool the mixture to 0°C in an ice bath.

• While stirring vigorously, slowly add a solution of sodium nitrite in water to the reaction mixture. Maintain the temperature at or below 10°C during the addition.

• After the addition is complete, continue to stir the mixture for 2 hours.

• Extract the reaction mixture with dichloromethane.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel using a suitable eluent (e.g., hexane/ethyl acetate) to yield N-nitroso-N-methylaniline as a brown oil.[3]

Signaling Pathways Involving Nitrosation

In a biological context, nitrosation, particularly S-nitrosylation (the addition of a nitroso group to a cysteine thiol), is a critical post-translational modification that plays a key role in cellular signaling.[4][5][6] This process is integral to the signaling pathways of nitric oxide (NO), a versatile signaling molecule.

Nitric Oxide (NO) Signaling Pathways

Nitric oxide can exert its biological effects through two main pathways: the cGMP-dependent pathway and the cGMP-independent pathway, which primarily involves S-nitrosylation.

Caption: Overview of Nitric Oxide (NO) signaling pathways.

The diagram above illustrates the two primary signaling arms of nitric oxide. In the cGMP-dependent pathway, NO activates soluble guanylyl cyclase (sGC), which in turn catalyzes the conversion of GTP to the second messenger cGMP. cGMP then activates Protein Kinase G (PKG), leading to various physiological responses such as vasodilation.

S-Nitrosylation Signaling Cascade

The cGMP-independent pathway involves the direct modification of proteins through S-nitrosylation. This process can be propagated through a cascade-like mechanism known as trans-nitrosylation, where the nitroso group is transferred from one protein to another.

Caption: The S-Nitrosylation signaling cascade.

This diagram depicts how nitric oxide can react with low-molecular-weight thiols like glutathione (GSH) to form S-nitrosoglutathione (GSNO). GSNO can then act as a donor to transfer the nitroso group to a target protein (Protein A). This S-nitrosylated protein can, in turn, transfer the nitroso group to another protein (Protein B) in a process called trans-nitrosylation, propagating the signal and ultimately leading to a cellular response.[7] This cascade allows for a precise and regulated response to nitric oxide signaling.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Ch22: Nitrosation of amines [chem.ucalgary.ca]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Strategies and Tools to Explore Protein S-Nitrosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies and tools to explore protein S-nitrosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nitric oxide-mediated S-Nitrosylation contributes to signaling transduction in human physiological and pathological status (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein S-Nitrosylation: Determinants of Specificity and Enzymatic Regulation of S-Nitrosothiol-Based Signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Isoamyl Nitrite Alternatives for Diazotization Reactions in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate diazotizing agent is critical for the successful synthesis of a wide range of aromatic compounds. Isoamyl nitrite has long been a staple reagent for these transformations, particularly in Sandmeyer-type reactions. However, a range of alternatives offers distinct advantages in terms of safety, cost, and reaction conditions. This guide provides an objective comparison of isoamyl nitrite with its primary alternatives, tert-butyl nitrite (TBN) and sodium nitrite, supported by experimental data and detailed protocols.

The conversion of primary aromatic amines to diazonium salts is a cornerstone transformation in organic synthesis, enabling the introduction of a wide variety of functional groups onto an aromatic ring. Alkyl nitrites, such as isoamyl nitrite, are frequently used for this purpose, especially under anhydrous conditions. They serve as a source of the nitrosonium ion (NO⁺), the key electrophile in the diazotization process.

Core Alternatives and Their Characteristics

The most common alternatives to isoamyl nitrite fall into two main categories: other alkyl nitrites, with tert-butyl nitrite (TBN) being the most prominent, and inorganic nitrites, namely sodium nitrite (NaNO₂), used in conjunction with a strong mineral acid.

• tert-Butyl Nitrite (TBN): TBN is often considered a direct, drop-in replacement for isoamyl nitrite.[1] It is widely used for diazotization in organic solvents and is particularly favored in modern synthetic methods, including flow chemistry.[2] Studies involving flow chemistry procedures have shown that TBN can be directly substituted for other alkyl nitrites, like isoamyl nitrite, with no discernible change in reaction yield or purity.[2]

• Sodium Nitrite (NaNO₂): This inexpensive and readily available salt is the classical reagent for diazotization. It is used in an aqueous acidic medium (typically with HCl or H₂SO₄) to generate nitrous acid (in situ), which then forms the reactive nitrosonium ion.[3][4] This method is robust and widely applicable but requires stringent temperature control (typically 0–5 °C) to prevent the premature decomposition of the diazonium salt.[5]

• Other Alkyl Nitrites: Various other alkyl nitrites, including n-butyl nitrite and isobutyl nitrite, are also effective.[6] Research indicates that for many applications, such as the Sandmeyer reaction, the choice between amyl, tert-butyl, or n-butyl nitrite has a negligible impact on the outcome, with all providing similar results.[6]

Performance Comparison in Diazotization Reactions

Direct, side-by-side quantitative comparisons of diazotizing agents in the literature are scarce, as the choice of reagent often depends on the specific substrate and desired reaction conditions (e.g., aqueous vs. organic solvent). However, by compiling data from various sources performing similar transformations, a comparative overview can be established. The Sandmeyer reaction, which converts a diazonium salt to an aryl halide, serves as an excellent benchmark.

Reagent	Substrate	Reaction Type	Key Conditions	Yield (%)	Reference
Isoamyl Nitrite	Amino-HBC precursor	Sandmeyer-like Bromination	Bromoform, 100 °C	67%	[7]
Isoamyl Nitrite	2-Amino-1,3,4-thiadiazole	Sandmeyer Bromination	CuBr, Acetonitrile, RT	71%	[8]
tert-Butyl Nitrite	p-Anisidine	Sandmeyer Iodination	p-TsOH, KI, ACN, 0-60 °C	86%	[9]
tert-Butyl Nitrite	2-Aminothiazole derivative	Sandmeyer Bromination	CuBr₂, ACN, RT	70%	[1]
Sodium Nitrite	2-Aminopyrimidine deriv.	Sandmeyer Chlorination	SbCl₃, Acetonitrile	73-95%	[8]
Sodium Nitrite	Aniline	Sandmeyer Bromination	HBr, CuBr, 0-75 °C	~50%	[10]

Key Observations:

• Alkyl Nitrites (Isoamyl and tert-Butyl): These reagents are highly effective in organic solvents, making them suitable for substrates that are not soluble in aqueous media. They often allow for milder reaction conditions compared to the classical NaNO₂/acid method.[11] The literature strongly suggests that isoamyl nitrite and TBN are largely interchangeable in terms of reactivity and yield.[2][6]

• Sodium Nitrite: While often requiring colder temperatures, the NaNO₂/acid system is cost-effective and produces high yields, particularly for robust substrates. The development of flow chemistry processes using NaNO₂ has also mitigated some of the safety concerns associated with the accumulation of unstable diazonium intermediates.[12]

Experimental Protocols

Below are representative experimental protocols for the Sandmeyer bromination of an aromatic amine using the three compared diazotizing agents.

Protocol 1: Diazotization using Isoamyl Nitrite

• Reaction: Sandmeyer Bromination of an Amino-1,3,4-thiadiazole Derivative.[8]

• Materials:

  • Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate

  • Isoamyl nitrite

  • Copper(I) bromide (CuBr)

  • Acetonitrile (ACN)

• Procedure:

  • To a solution of the starting amine (1.0 eq) in acetonitrile, add isoamyl nitrite (1.5 eq).

  • Stir the mixture at room temperature for 10 minutes.

  • Add copper(I) bromide (1.5 eq) portionwise to the mixture.

  • Continue stirring at room temperature for 3 hours.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography to yield the bromo-thiadiazole product.

Protocol 2: Diazotization using tert-Butyl Nitrite (TBN)

• Reaction: Sandmeyer Bromination of a 2-Aminothiazole Derivative.[1]

• Materials:

  • 2-Aminothiazole starting material (SM)

  • tert-Butyl nitrite (t-BuONO)

  • Copper(II) bromide (CuBr₂)

  • Acetonitrile (ACN)

• Procedure:

  • To a solution of CuBr₂ (1.25 eq) in acetonitrile at 0-5 °C, add tert-butyl nitrite (2.25 eq) dropwise.

  • Stir the mixture for 5 minutes.

  • Add the 2-aminothiazole starting material (1.0 eq).

  • Allow the reaction to stir at room temperature for 2 hours.

  • Dilute the mixture with ethyl acetate and quench with 10% aqueous ammonium chloride and 2% aqueous ammonia.

  • Separate the layers and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over sodium sulfate, and concentrate.

  • Purify the residue by silica gel chromatography to obtain the desired aryl bromide.

Protocol 3: Diazotization using Sodium Nitrite (NaNO₂)

• Reaction: Classical Sandmeyer Bromination of an Aniline Derivative.[10]

• Materials:

  • Aniline derivative

  • Hydrobromic acid (HBr, 48%)

  • Sodium nitrite (NaNO₂)

  • Copper(I) bromide (CuBr)

  • Ice

• Procedure:

  • In a flask, create a vigorously stirred solution of hydrobromic acid.

  • Add the aniline substrate to the acid.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ (1.0-1.1 eq) dropwise, ensuring the temperature remains at 0 °C.

  • After the addition is complete, stir the resulting diazonium salt solution for 30 minutes at 0 °C.

  • In a separate vessel, prepare a solution of CuBr in a mixture of HBr and water.

  • Slowly add the cold diazonium salt solution to the CuBr solution.

  • Once the addition is complete, warm the reaction mixture to the desired temperature (e.g., 75 °C) and stir until nitrogen evolution ceases.

  • Cool the mixture and extract the product with a suitable organic solvent.

  • Wash, dry, and concentrate the organic phase, followed by purification.

Logical Workflow of Diazotization and Sandmeyer Reaction

The general process for converting an aromatic amine into a substituted arene via diazotization followed by a Sandmeyer reaction can be visualized as a two-stage workflow. The first stage is the formation of the crucial diazonium salt intermediate, and the second is its subsequent conversion to the final product.

General workflow for the Sandmeyer reaction.

Conclusion

Both tert-butyl nitrite and sodium nitrite stand as excellent alternatives to isoamyl nitrite in organic synthesis.

• tert-Butyl Nitrite and other alkyl nitrites are ideal for reactions requiring anhydrous, non-polar conditions and offer operational simplicity, often being interchangeable with isoamyl nitrite with little to no change in yield.

• Sodium Nitrite remains the most economical choice and is highly effective for a broad range of substrates, though it necessitates careful temperature control and aqueous acidic conditions.

The choice of reagent should be guided by the specific requirements of the synthesis, including substrate solubility, functional group tolerance, cost, and safety considerations. With the advent of modern techniques like flow chemistry, the safety and scalability of both classical and anhydrous diazotization methods continue to improve, providing chemists with a versatile toolkit for aromatic functionalization.

References

• 1. tert-Butyl Nitrite [commonorganicchemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 5. Diazotization of Aniline Derivatives: Nitrous Acid Test [chemedx.org]
• 6. Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ora.ox.ac.uk [ora.ox.ac.uk]
• 10. google.com [google.com]
• 11. nsd.pku.edu.cn [nsd.pku.edu.cn]
• 12. img01.pharmablock.com [img01.pharmablock.com]

A Comparative Guide to Assessing the Purity of Synthesized Compounds: qNMR vs. HPLC vs. GC

For researchers, scientists, and drug development professionals, the accurate determination of compound purity is a critical step in the synthesis and characterization of new chemical entities. The presence of impurities can significantly impact the validity of experimental results, the efficacy of drug candidates, and the overall success of a research endeavor. This guide provides an objective comparison of three widely used analytical techniques for purity assessment: quantitative Nuclear Magnetic Resonance (qNMR), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC).

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful primary method for determining the purity of organic molecules.[1] Unlike chromatographic techniques, which are relative methods requiring a certified reference standard of the same compound for accurate quantification, qNMR is a direct method.[1] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei generating the signal, allowing for direct quantification against a certified internal standard of a different compound.[1]

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique in pharmaceutical analysis for confirming that a substance is free of contaminants.[2] It is particularly well-suited for non-volatile and thermally sensitive compounds.[3] Gas Chromatography (GC) is a powerful technique for the separation and analysis of volatile compounds.[4][5] When coupled with a Flame Ionization Detector (FID), GC offers high sensitivity for organic compounds.[3]

This guide will delve into the experimental protocols for each of these techniques, present a comparative analysis of their performance, and provide visual workflows to aid in the selection of the most appropriate method for your research needs.

Data Presentation: Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of qNMR, HPLC, and GC for the purity assessment of synthesized compounds.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.	Differential partitioning of analytes between a mobile and stationary phase.	Partitioning of volatile analytes between a gaseous mobile phase and a stationary phase.
Quantitation	Absolute (Primary Method)	Relative (Requires reference standards)	Relative (Requires reference standards)
Selectivity	High, based on unique chemical shifts.[3]	High, based on retention time and detector response.	High, based on retention time.
Sensitivity	Moderate (mg to µg level).[3]	Moderate to High (µg to ng level).[3]	High (ng to pg level).[3]
Accuracy	Very High, as it is a primary method.[3]	High, dependent on the purity of the reference standard.	High, dependent on the purity of the reference standard.
Precision	Very High (RSD < 1%).[3]	High (RSD < 2%).[3]	High (RSD < 2%).[3]
Sample Throughput	Moderate.[3]	High	High.[3]
Sample Preparation	Simple weighing and dissolution.[3]	Can be more complex, often requiring filtration.	Simple dilution, but may require derivatization for non-volatile compounds.
Information Provided	Absolute purity and structural information of the analyte and impurities.[1]	Purity relative to a reference standard.	Purity relative to volatile components.[3]

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below.

1. Quantitative ¹H NMR (qNMR) Spectroscopy

This protocol describes the determination of the purity of a synthesized compound using ¹H qNMR with an internal standard.[1]

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Materials:

  • Synthesized compound (analyte).

  • Certified internal standard with known purity (e.g., maleic anhydride, dimethyl sulfone). The standard should have a simple ¹H NMR spectrum with signals that do not overlap with the analyte signals.

  • Deuterated solvent (e.g., DMSO-d₆, CDCl₃) of high purity.

• Procedure:

  • Sample Preparation:

    • Accurately weigh a specific amount of the synthesized compound (e.g., 10-20 mg) into a clean vial.

    • Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg) and add it to the same vial.

    • Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL).

    • Transfer the solution to an NMR tube.

  • NMR Data Acquisition:

    • Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer).[1]

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest (a value of 30-60 seconds is generally sufficient for accurate quantification).[1]

    • Number of Scans (ns): Acquire a sufficient number of scans (e.g., 8-16) to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.[1]

  • Data Processing and Analysis:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

    • Integrate a well-resolved, non-overlapping signal of the analyte and a signal of the internal standard.

    • Calculate the purity of the analyte using the following formula:

      Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

      Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the standard

2. High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general procedure for determining the purity of a synthesized compound using HPLC with UV detection.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Materials:

  • Synthesized compound.

  • Reference standard of the compound with known purity.

  • HPLC-grade solvents (e.g., acetonitrile, methanol, water).

  • Additives for the mobile phase (e.g., formic acid, trifluoroacetic acid) if required.

• Procedure:

  • Method Development (if not established):

    • Select a suitable HPLC column (e.g., C18) and mobile phase based on the polarity of the analyte.

    • Optimize the mobile phase composition (isocratic or gradient elution) and flow rate to achieve good separation of the main peak from any impurity peaks.

    • Set the detector wavelength to the λ_max of the analyte for optimal sensitivity.

  • Sample and Standard Preparation:

    • Prepare a stock solution of the reference standard of a known concentration (e.g., 1 mg/mL) in a suitable solvent.

    • Prepare a sample solution of the synthesized compound at approximately the same concentration.

    • Filter both solutions through a 0.45 µm syringe filter before injection.

  • Chromatographic Analysis:

    • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

    • Inject the standard solution and then the sample solution.

  • Data Analysis:

    • Identify the peak corresponding to the analyte in the sample chromatogram by comparing its retention time with that of the reference standard.

    • Calculate the area percent purity using the following formula:

      Purity (%) = (Area_main_peak / Total_area_of_all_peaks) * 100

3. Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of a volatile synthesized compound using GC with a Flame Ionization Detector (FID).

• Instrumentation: A gas chromatograph equipped with an injector, a capillary column, a column oven, and a Flame Ionization Detector (FID).

• Materials:

  • Synthesized compound.

  • High-purity carrier gas (e.g., helium, nitrogen).

  • High-purity gases for the detector (hydrogen and air).

  • A suitable volatile solvent (e.g., dichloromethane, hexane).

• Procedure:

  • Method Development (if not established):

    • Select a GC column with a stationary phase appropriate for the analyte's polarity (e.g., a non-polar column like DB-5ms).

    • Establish an oven temperature program (isothermal or gradient) to separate the main component from impurities.

    • Set the injector and detector temperatures appropriately.

  • Sample Preparation:

    • Prepare a dilute solution of the synthesized compound in the chosen solvent (e.g., 1 mg/mL).

  • GC Analysis:

    • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Data Analysis:

    • The area of each peak in the chromatogram is determined.

    • The percentage purity is calculated based on the area normalization method, similar to HPLC:

      Purity (%) = (Area_main_peak / Total_area_of_all_peaks) * 100

Mandatory Visualization

The following diagrams illustrate the experimental workflows for qNMR, HPLC, and GC in purity assessment.

Caption: Workflow for purity assessment using quantitative NMR (qNMR).

Caption: Workflow for purity assessment using HPLC.

Caption: Workflow for purity assessment using GC.

References

• 1. benchchem.com [benchchem.com]
• 2. moravek.com [moravek.com]
• 3. benchchem.com [benchchem.com]
• 4. oshadhi.co.uk [oshadhi.co.uk]
• 5. omicsonline.org [omicsonline.org]

Cross-Validation of Experimental Outcomes: A Comparative Analysis of Isoamyl Nitrate and Other Nitric Oxide Donors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Isoamyl Nitrate's Performance with Alternative Nitric Oxide Donors, Supported by Experimental Data.

Isoamyl nitrate, an organic nitrite, has long been recognized for its potent vasodilatory effects, primarily attributed to its role as a nitric oxide (NO) donor. This guide provides a comprehensive cross-validation of the experimental outcomes of isoamyl nitrate, comparing its performance against two other widely studied NO donors: the organic nitrate, nitroglycerin, and the inorganic salt, sodium nitrite. By presenting quantitative data from preclinical studies, detailing experimental methodologies, and visualizing key pathways, this guide offers a valuable resource for researchers and drug development professionals investigating the therapeutic potential of NO-releasing compounds.

Comparative Analysis of Vasodilatory and Hemodynamic Effects

The primary therapeutic action of isoamyl nitrate and other NO donors is the relaxation of vascular smooth muscle, leading to vasodilation and subsequent hemodynamic changes. While all three compounds converge on the nitric oxide signaling pathway, their pharmacological profiles exhibit notable differences in potency, efficacy, and the development of tolerance.

A key study comparing the hemodynamic effects of isoamyl nitrate and nitroglycerin in a rat model of congestive heart failure revealed that while both compounds effectively reduce left ventricular end-diastolic pressure, their temporal profiles differ significantly.[1] An infusion of nitroglycerin (10 micrograms/min) led to an initial 45-55% reduction in left ventricular end-diastolic pressure, but this effect diminished and returned to baseline within 10 hours, indicating the development of tolerance.[1] In contrast, isoamyl nitrite (at a dose of 45 micrograms/min) induced a similar initial reduction (42-58%) that was sustained for at least 22 hours, suggesting a reduced propensity for tolerance development under these experimental conditions.[1]

In isolated blood vessel studies, nitroglycerin was found to be more potent and produced more stable relaxation effects compared to isoamyl nitrate.[1] However, this in vitro observation was also associated with a greater degree of vascular tolerance to nitroglycerin.[1]

Sodium nitrite also induces vasorelaxation, and its effects have been shown to be mediated by both the stimulation of endothelial nitric oxide synthase (eNOS) and the direct activation of soluble guanylyl cyclase in vascular smooth muscle.[2] In studies using isolated rat aorta, sodium nitrite demonstrated a potent ability to induce relaxation.[2]

Parameter	Isoamyl Nitrate	Nitroglycerin	Sodium Nitrite	Source
Compound Class	Organic Nitrite	Organic Nitrate	Inorganic Nitrite
Initial Reduction in Left Ventricular End-Diastolic Pressure	42-58%	45-55%	Not directly compared in the same study	[1]
Duration of Hemodynamic Effect (in vivo)	Sustained for at least 22 hours	Returned to baseline within 10 hours	Not directly compared in the same study	[1]
Tolerance Development (in vivo)	Less pronounced	Significant	Not directly compared in the same study	[1]
In Vitro Vasorelaxation Potency	Less potent than Nitroglycerin	More potent than Isoamyl Nitrate	Potent vasorelaxant	[1][2]

Signaling Pathway of Nitric Oxide-Mediated Vasodilation

The vasodilatory effects of isoamyl nitrate, nitroglycerin, and sodium nitrite are all mediated through the canonical nitric oxide (NO) signaling pathway. Although their upstream mechanisms of NO generation differ, they converge on the activation of soluble guanylyl cyclase (sGC) in vascular smooth muscle cells.

Canonical NO/cGMP signaling pathway for vasodilation.

Cross-Validation in a Non-Cardiovascular Application: Cyanide Antagonism

Beyond their cardiovascular effects, nitrites are utilized as antidotes for cyanide poisoning. This application provides another context for comparing the experimental outcomes of isoamyl nitrate and sodium nitrite. The primary mechanism of action in this setting is the induction of methemoglobinemia. Methemoglobin has a high affinity for cyanide, thereby sequestering it from cytochrome c oxidase and restoring cellular respiration.

A study in a mouse model of cyanide poisoning directly compared the efficacy of equimolar doses of isoamyl nitrate and sodium nitrite.[3] The results indicated that sodium nitrite was a more effective antidote.[3]

Parameter	Isoamyl Nitrate (20 mg/kg, i.p.)	Sodium Nitrite (12 mg/kg, i.p.)	Source
Methemoglobin + Nitrosylhemoglobin Formation (% of total hemoglobin)	3-4%	7-8%	[3]
Antidotal Efficacy	Less effective, compromised righting recovery	More effective	[3]

The compromised recovery in mice treated with isoamyl nitrate was attributed to the toxicity of isoamyl alcohol, a byproduct of its hydrolysis.[3]

Experimental Protocols

Isolated Aortic Ring Vasorelaxation Assay

This ex vivo method is a standard for assessing the direct effects of vasoactive compounds on vascular smooth muscle.

• Tissue Preparation: The thoracic aorta is excised from a laboratory animal (e.g., rabbit or rat) and placed in cold Krebs-Henseleit solution. The aorta is cleaned of connective tissue and cut into rings of approximately 3-5 mm in length. For endothelium-dependent studies, the endothelium is left intact; for endothelium-independent studies, it is mechanically removed.

• Mounting: Each aortic ring is mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C, and continuously aerated with 95% O2 and 5% CO2. The rings are connected to an isometric force transducer to record changes in tension.

• Equilibration and Pre-contraction: The aortic rings are allowed to equilibrate under a resting tension (typically 1.5-2.0 g) for 60-90 minutes. Following equilibration, the viability of the rings is assessed by inducing a contraction with a standard agent like potassium chloride (KCl) or phenylephrine.

• Dose-Response Curve Generation: Once a stable pre-contraction is achieved, the test compound (e.g., isoamyl nitrate, nitroglycerin, or sodium nitrite) is cumulatively added to the organ bath in increasing concentrations. The resulting relaxation is recorded as a percentage of the pre-contracted tension.

• Data Analysis: The concentration of the compound that produces 50% of the maximal relaxation (IC50 or EC50) is calculated to determine its potency.

Workflow for isolated aortic ring vasorelaxation assay.

In Vivo Cyanide Antagonism in a Mouse Model

This protocol is used to evaluate the efficacy of antidotes for cyanide poisoning.

• Animal Model: Male Swiss-Webster mice are typically used.

• Induction of Cyanide Poisoning: A sub-lethal dose of sodium cyanide (e.g., 5.0 mg/kg) is administered via intraperitoneal (i.p.) injection. This dose induces a "knockdown" state.

• Antidote Administration: A molar equivalent dose of the test antidote (e.g., isoamyl nitrate at 20 mg/kg or sodium nitrite at 12 mg/kg) is administered i.p. at a set time point relative to the cyanide injection (e.g., 2 minutes post-cyanide).

• Efficacy Assessment: The primary endpoint is the time to recovery of the righting reflex. Blood samples may also be collected to measure methemoglobin and nitrosylhemoglobin levels using techniques like electron paramagnetic resonance (EPR) spectroscopy.

• Data Analysis: The recovery times and methemoglobin levels are compared between the different antidote groups and a control group (cyanide only).

Experimental workflow for cyanide antagonism study in mice.

References

• 1. Effects of nitric oxide donors on vascular smooth muscles depend on a type of vascular smooth-muscle preactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium nitrite causes relaxation of the isolated rat aorta: By stimulating both endothelial NO synthase and activating soluble guanylyl cyclase in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tolerance to relaxation in rat aorta: comparison of an S-nitrosothiol with nitroglycerin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Reaction Byproducts: Isoamyl Nitrate vs. Other Organic Nitrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction byproducts associated with isoamyl nitrate and other commonly used organic nitrates in research and drug development, namely nitroglycerin, isosorbide dinitrate, and isosorbide mononitrate. The information presented is collated from publicly available scientific literature and is intended to offer an objective overview for researchers and professionals in the field.

Overview of Synthesis and Byproduct Formation

Organic nitrates are synthesized through the esterification of an alcohol with nitric acid, often in the presence of a dehydrating agent like sulfuric acid. The purity of the final product is crucial for its therapeutic efficacy and safety, as byproducts and impurities can lead to adverse effects or alter the drug's pharmacological profile.

• Isoamyl Nitrate: Synthesized by the reaction of isoamyl alcohol with nitrous acid, which is typically generated in situ from sodium nitrite and a strong acid.[1] The reaction conditions, particularly temperature, play a significant role in the formation of byproducts.[2]

• Nitroglycerin: Produced by the nitration of glycerol using a mixture of nitric and sulfuric acids. The highly exothermic nature of this reaction requires strict temperature control to prevent the formation of impurities and ensure safety.

• Isosorbide Dinitrate & Mononitrate: These are synthesized by the nitration of isosorbide, a diol derived from sorbitol. The degree of nitration can be controlled to favor the formation of either the dinitrate or mononitrate. The primary impurities are often the other nitrated form or unreacted starting material.[3]

Comparative Data on Reaction Byproducts

The following table summarizes the common reaction byproducts and impurities associated with isoamyl nitrate, nitroglycerin, and isosorbide dinitrate/mononitrate. The quantitative data represents typical observations and can vary based on the specific synthesis protocol and purification methods employed.

Organic Nitrate	Common Synthesis-Related Byproducts & Impurities	Common Degradation Products	Typical Analytical Methods for Detection
Isoamyl Nitrate	- Isoamyl alcohol (unreacted starting material)[2]- Other isomeric amyl nitrites[1]- Sodium sulfate (from use of sulfuric acid)[2]	- Gaseous: Nitrogen, Nitrous oxide, Carbon dioxide, Nitric oxide, Carbon monoxide[4]- Liquid: Carboxylic esters, Carboxylic acids, Isoamyl alcohol, Aldehydes, Isoamyl nitrate[4]	- Gas Chromatography-Mass Spectrometry (GC-MS)- Nuclear Magnetic Resonance (NMR) Spectroscopy[2]
Nitroglycerin	- 1,2-Dinitroglycerin- 1,3-Dinitroglycerin- 1-Mononitroglycerin- 2-Mononitroglycerin	- Glycerol- Nitric Acid- Gaseous products (CO₂, H₂O, N₂, O₂)[5]	- High-Performance Liquid Chromatography (HPLC)- Gas Chromatography-Mass Spectrometry (GC-MS)[3]
Isosorbide Dinitrate	- Isosorbide-2-mononitrate- Isosorbide-5-mononitrate- Isosorbide (unreacted)	- Isosorbide-2-mononitrate- Isosorbide-5-mononitrate- Isosorbide	- High-Performance Liquid Chromatography (HPLC)[3]- Gas Chromatography-Mass Spectrometry (GC-MS)
Isosorbide Mononitrate	- Isosorbide dinitrate- Isosorbide (unreacted)	- Isosorbide	- High-Performance Liquid Chromatography (HPLC)- Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocols for Byproduct Analysis

While a single, standardized experimental protocol for the direct comparative analysis of byproducts across all these nitrates is not established in the literature, the following outlines a general methodology based on common analytical techniques for the identification and quantification of impurities.

Objective: To identify and quantify synthesis-related byproducts and degradation products in a sample of an organic nitrate.

Materials and Methods:

• Sample Preparation:

  • Accurately weigh a known amount of the organic nitrate sample.

  • Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile, or dichloromethane) to a known concentration.

  • For GC-MS analysis of certain byproducts, derivatization may be necessary to improve volatility and thermal stability.

• High-Performance Liquid Chromatography (HPLC) Analysis:

  • Instrumentation: A standard HPLC system equipped with a UV detector or a mass spectrometer (LC-MS).

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a buffer, is typically employed.

  • Detection: UV detection is suitable for compounds with a chromophore. Mass spectrometry provides higher specificity and sensitivity for identification.

  • Quantification: External or internal standards of known byproduct concentrations are used to create a calibration curve for accurate quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Instrumentation: A GC system coupled to a mass spectrometer.

  • Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Injection: Split/splitless or on-column injection depending on the concentration of the analytes.

  • Oven Program: A temperature gradient is used to separate compounds based on their boiling points.

  • Detection: The mass spectrometer is used to identify compounds based on their mass spectra and retention times.

  • Quantification: Similar to HPLC, calibration curves are generated using standards of the byproducts of interest.

Visualization of Byproduct Formation and Signaling Pathways

The following diagrams illustrate the general synthesis pathways leading to the formation of byproducts and the potential signaling pathways that may be influenced by these byproducts.

Caption: Comparative synthesis pathways and major byproducts.

Caption: Postulated signaling effects of common byproduct classes.

Discussion

The nature and quantity of reaction byproducts are critical considerations in the development and use of organic nitrate-based therapeutics.

• Isoamyl Nitrate: The primary synthesis-related impurity, isoamyl alcohol , is known to have central nervous system depressant effects and can cause irritation.[5] Its presence could potentially modulate the overall pharmacological profile of isoamyl nitrate preparations. The degradation of isoamyl nitrate can lead to a complex mixture of substances, including various nitrogen oxides.[4] These nitrogen oxides, such as nitric oxide (NO), are potent signaling molecules involved in vasodilation and inflammation.[5]

• Nitroglycerin: The partially nitrated byproducts, dinitroglycerins and mononitroglycerins , are also pharmacologically active as vasodilators, though generally less potent than the parent compound. Their presence can contribute to the overall therapeutic effect but may also alter the pharmacokinetic profile.

• Isosorbide Dinitrate and Mononitrate: The primary impurities are the other nitrated forms of isosorbide. For instance, in isosorbide dinitrate preparations, the presence of isosorbide mononitrates is common. These mononitrates are active metabolites of the dinitrate and have a longer half-life, which can influence the duration of action of the drug product.

Conclusion

A thorough understanding of the potential byproducts and impurities associated with the synthesis and degradation of organic nitrates is essential for ensuring the quality, safety, and efficacy of these important therapeutic agents. While isoamyl nitrate, nitroglycerin, and the isosorbide nitrates share a common mechanism of action through the release of nitric oxide, their byproduct profiles are distinct and can contribute to differences in their overall pharmacological and toxicological characteristics. The analytical methodologies outlined in this guide provide a framework for the robust characterization of these compounds, which is a critical component of drug development and quality control. Further research into the specific biological activities of the various byproducts will provide a more complete picture of their potential impact on therapeutic outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. shimadzu.com [shimadzu.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. nj.gov [nj.gov]

Safety & Regulatory Compliance

Proper Disposal of Isoamyl Nitrate: A Guide for Laboratory Professionals

The safe and compliant disposal of isoamyl nitrate is critical for ensuring laboratory safety and environmental protection. As a highly flammable and reactive chemical, isoamyl nitrate requires specific handling procedures to mitigate risks of fire, explosion, and toxic exposure.[1][2][3][4] This guide provides detailed, step-by-step instructions for researchers, scientists, and drug development professionals to manage and dispose of isoamyl nitrate waste effectively.

Immediate Safety Precautions

Before handling isoamyl nitrate, it is imperative to be aware of its primary hazards. It is an extremely flammable liquid and vapor that is sensitive to air, light, and moisture.[2][5] It can form explosive mixtures with air and may react vigorously with other substances.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling isoamyl nitrate:

• Eye Protection: Chemical splash goggles are mandatory.[2]

• Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]

• Skin Protection: Use protective clothing to prevent skin exposure.[2]

• Respiratory Protection: A NIOSH-approved respirator is recommended, especially in poorly ventilated areas.[1]

In Case of a Spill:

• Immediately evacuate all personnel from the affected area.

• Remove all sources of ignition.[2]

• Ventilate the area.

• For small spills, absorb the liquid with an inert material such as vermiculite, sand, or activated charcoal.[2][4]

• Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

• Do not wash spills down the drain.[6]

Step-by-Step Disposal Protocol

The disposal of isoamyl nitrate must be treated as hazardous waste and handled in strict accordance with local, state, and federal regulations.[5][7]

Step 1: Waste Segregation At the point of generation, segregate isoamyl nitrate waste from other chemical waste streams.[8] Incompatible materials, such as acids, bases, and reducing agents, must be kept separate to prevent dangerous reactions.[9]

Step 2: Container Selection and Labeling

• Use a chemically resistant, leak-proof container specifically designated for flammable liquid waste.

• The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Isoamyl Nitrate," the associated hazards (e.g., Flammable, Oxidizer), and the date the container was first used for waste accumulation.[9]

Step 3: Waste Accumulation

• Store the waste container in a designated satellite accumulation area, which could be a designated section of a fume hood or a specific cabinet.[9]

• Keep the container tightly closed when not in use.

• Ensure the storage area is cool, well-ventilated, and away from sources of ignition, heat, and direct sunlight.[2][4]

Step 4: Handling Unused or Expired Isoamyl Nitrate Do not attempt to neutralize or "quench" unwanted, unused, or expired isoamyl nitrate.[10] The original manufacturer's container, if in good condition, should be labeled as hazardous waste for collection by a professional disposal service.[10] Do not remove the original seal or attempt to "air quench" any residual material.[10]

Step 5: Arranging for Disposal

• Once the waste container is full, or within one year of the accumulation start date for partially filled containers, arrange for pickup by a certified hazardous waste disposal company or your institution's Environmental Health and Safety (EHS) department.[9]

• Do not mix isoamyl nitrate with other waste streams or pour it down the sink.[8]

• Handle even empty containers as hazardous waste, as they may contain residual vapors that are flammable and toxic.[2][5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling and disposal of isoamyl nitrate.

Parameter	Value	Reference
Flash Point	< 21°C (69°F)	[1]
Autoignition Temperature	209°C (408°F)	[1]
Small Spill Isolation Distance	At least 50 meters (150 feet) in all directions	[1]
Large Spill Initial Downwind Evacuation	At least 300 meters (1000 feet)	[1]
Waste Container Holding Time (Partially Full)	Up to one (1) year in a satellite accumulation area	[9]
Full Waste Container Removal	Within three (3) days of becoming full	[9]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the isoamyl nitrate disposal procedure, from waste generation to final disposal.

Caption: Workflow for the proper disposal of isoamyl nitrate waste.

References

• 1. ISOAMYL NITRITE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. ICSC 1012 - ISOAMYL NITRITE [chemicalsafety.ilo.org]
• 4. nj.gov [nj.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. umdearborn.edu [umdearborn.edu]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]

Navigating the Safe Handling of Isoamyl Nitrate: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the use of isoamyl nitrate, a highly flammable and harmful chemical. Adherence to these protocols is critical for minimizing risks and establishing a secure research environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling isoamyl nitrate, a comprehensive personal protective equipment strategy is non-negotiable. The following table summarizes the required PPE to prevent exposure and ensure personal safety.

Body Part	Protective Equipment	Specifications and Remarks
Eyes/Face	Safety Goggles and Face Shield	Goggles should meet ANSI Z.87.1 1989 standards. A face shield worn over safety glasses is required when there is a risk of explosion, significant splash hazard, or a highly exothermic reaction.[1]
Skin	Chemical-Resistant Gloves	Disposable nitrile gloves offer short-term protection.[1] For more robust protection, consult the glove manufacturer's compatibility chart for specific breakthrough times.
Body	Flame-Retardant Lab Coat	A Nomex® laboratory coat over cotton clothing is recommended.[1] The lab coat should be fully buttoned to cover as much skin as possible.
Respiratory	Respirator	Required when vapors or aerosols are generated.[2] A respiratory protection program, including medical evaluations and fit testing, is necessary.[1] Use a respirator with an appropriate filter type (e.g., ABEK).[2]
Feet	Closed-Toe Shoes	Shoes must cover the entire foot; no open-toed or perforated footwear is permitted.[1]

Essential Safety and Handling Protocols

Isoamyl nitrate is a volatile and hazardous substance requiring specific handling and storage procedures to mitigate risks.

Handling:

• Ventilation: Always handle isoamyl nitrate in a well-ventilated area, preferably within a chemical fume hood.[2][3][4]

• Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[2][3][4][5][6] Use spark-proof tools and explosion-proof equipment.[3][4]

• Static Discharge: Take precautionary measures against static discharge.[2][3][4] Ground and bond containers when transferring material.[3]

• Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in areas where isoamyl nitrate is handled or stored.[5][6]

Storage:

• Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[2][4][5]

• Environment: Protect from heat, direct sunlight, moisture, and air.[3][5] Store under an inert gas like nitrogen.[3][4]

• Temperature: Refrigerate upon arrival.[3]

• Incompatibilities: Store separately from strong oxidizing agents, reducing agents, acids, bases, and combustible materials.[3]

Quantitative Safety Data

The following table provides key quantitative safety data for isoamyl nitrate.

Property	Value
Flash Point	10 °C (50 °F)[3]
Autoignition Temperature	210 °C (410 °F)[3]
Boiling Point	99 °C (210 °F)[2]
Density	0.872 g/mL at 25 °C (77 °F)[2]

Emergency and Disposal Procedures

Spills and Leaks:

In the event of a spill, evacuate the area and remove all ignition sources.[6] Use non-sparking tools to absorb the spill with an inert material such as vermiculite, sand, or earth.[3] Place the absorbed material into a suitable, sealed container for disposal.[3] Ensure adequate ventilation.[3]

First Aid:

• Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration or oxygen. Seek immediate medical attention.[2][3]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Disposal:

Isoamyl nitrate and its containers must be disposed of as hazardous waste.[7] All disposal activities must comply with local, state, and federal regulations.[7] Do not pour down the drain or dispose of with general waste.[8] Contact a licensed professional waste disposal service to dispose of this material.

Isoamyl Nitrate Spill Response Workflow

The following diagram outlines the logical workflow for responding to an isoamyl nitrate spill.

Caption: Workflow for a safe response to an isoamyl nitrate spill.

References

• 1. ehs.ucsf.edu [ehs.ucsf.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. valsynthese.ch [valsynthese.ch]
• 6. ICSC 1012 - ISOAMYL NITRITE [inchem.org]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. justanswer.co.uk [justanswer.co.uk]